Chemical and physical properties of 2-Methoxy-D-homophenylalanine
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Met...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Methoxy-D-homophenylalanine, a non-proteinogenic amino acid with potential applications in pharmaceutical research and development. Drawing from available data on the compound and its structural analogs, this document details its physicochemical characteristics, spectroscopic profile, potential synthetic routes, and plausible biological activities. The guide is intended to serve as a foundational resource for researchers interested in exploring the therapeutic and chemical potential of this unique molecule.
Introduction: The Significance of Substituted Non-Proteinogenic Amino Acids
Non-proteinogenic amino acids, those not found in the standard genetic code, represent a vast and largely untapped resource for medicinal chemistry and drug discovery. Their structural diversity, which extends beyond the 20 common amino acids, allows for the fine-tuning of peptide and small molecule therapeutics, often leading to enhanced potency, selectivity, and metabolic stability. 2-Methoxy-D-homophenylalanine belongs to this intriguing class of molecules. As a derivative of homophenylalanine, it possesses an extended carbon backbone compared to its proteinogenic counterpart, phenylalanine. The incorporation of a methoxy group at the ortho-position of the phenyl ring further distinguishes its chemical character, potentially influencing its conformational preferences, binding interactions, and overall pharmacological profile. The D-configuration of the chiral center adds another layer of complexity and opportunity, as D-amino acids are known to confer resistance to enzymatic degradation in peptides.
The methoxy group, in particular, is a common feature in many approved drugs, where it can improve physicochemical properties and metabolic behavior.[1] Its presence in 2-Methoxy-D-homophenylalanine suggests potential for this compound to serve as a valuable building block in the design of novel therapeutics, particularly in the realm of peptide-based drugs and small molecule inhibitors.[2]
Physicochemical Properties
Precise experimental data for 2-Methoxy-D-homophenylalanine is not extensively documented in publicly available literature. However, based on its chemical structure and data from closely related compounds, we can infer a range of its key physicochemical properties.
Expected to have limited solubility in water and non-polar organic solvents, and better solubility in polar protic solvents and aqueous acidic/basic solutions.
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons, the aliphatic chain protons, and the alpha-proton. The aromatic protons would likely appear in the range of 6.8-7.3 ppm. The methoxy protons would present as a sharp singlet around 3.8 ppm.[7][8] The aliphatic protons of the homophenylalanine side chain would exhibit complex splitting patterns in the 1.8-3.0 ppm region. The alpha-proton, adjacent to the chiral center, would likely appear as a multiplet around 3.5-4.0 ppm.
¹³C NMR: The carbon NMR spectrum would show signals for the aromatic carbons (110-160 ppm), with the carbon attached to the methoxy group appearing at the higher end of this range. The methoxy carbon itself would resonate around 55-60 ppm.[9] The carbonyl carbon of the carboxylic acid would be found in the 170-180 ppm region. The alpha-carbon and the carbons of the aliphatic side chain would appear in the 20-60 ppm range.
Mass Spectrometry (MS)
In an electrospray ionization (ESI) mass spectrum under positive ion mode, the primary ion observed would be the protonated molecule [M+H]⁺ at an m/z of approximately 210.1125. Common fragmentation patterns for amino acids would be expected, including the loss of water (H₂O) and the loss of the carboxylic acid group (as COOH or CO₂). The presence of the methoxy group might lead to characteristic fragmentation pathways, such as the loss of a methyl radical (•CH₃) or formaldehyde (CH₂O).[10][11]
Infrared (IR) Spectroscopy
The IR spectrum of 2-Methoxy-D-homophenylalanine would be characterized by absorption bands corresponding to its key functional groups. A broad absorption in the 2500-3300 cm⁻¹ region would be indicative of the O-H stretching of the carboxylic acid, overlapping with the N-H stretching of the amine group. The C=O stretch of the carboxylic acid would be a strong, sharp peak around 1700-1750 cm⁻¹. Aromatic C=C stretching vibrations would appear in the 1450-1600 cm⁻¹ range. The C-O stretching of the methoxy group would likely be observed between 1200 and 1275 cm⁻¹.[12][13][14]
Synthesis and Purification
A specific, optimized synthesis for 2-Methoxy-D-homophenylalanine is not detailed in the available literature. However, a plausible synthetic route can be designed based on established methods for the synthesis of non-proteinogenic amino acids. One such approach could involve the asymmetric synthesis from a suitable precursor.
The Unseen Architect: How Ortho-Methoxy Substitution Strategically Reshapes D-Homophenylalanine Derivatives for Advanced Drug Design
An In-Depth Technical Guide Abstract In the intricate world of peptide and small-molecule drug design, the non-proteinogenic amino acid D-homophenylalanine serves as a valuable scaffold, offering enhanced proteolytic sta...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide
Abstract
In the intricate world of peptide and small-molecule drug design, the non-proteinogenic amino acid D-homophenylalanine serves as a valuable scaffold, offering enhanced proteolytic stability and unique structural possibilities.[1][2] This guide delves into a specific, yet profoundly impactful modification: the introduction of a methoxy group at the ortho position of the D-homophenylalanine phenyl ring. We will dissect the nuanced stereoelectronic effects of this substitution, exploring how it acts as a conformational linchpin to restrict side-chain rotation. This guide provides a comprehensive analysis of the synthesis, conformational implications, and potential impact on biological activity, offering researchers and drug developers a strategic framework for leveraging the ortho-methoxy group as a sophisticated tool for optimizing ligand-receptor interactions and enhancing drug-like properties.
The Strategic Imperative for Non-Canonical Scaffolds
The therapeutic potential of many endogenous peptides is often curtailed by their rapid degradation by proteases. A proven strategy to overcome this limitation is the incorporation of unnatural amino acids, such as D-isomers or homologous structures like D-homophenylalanine (D-Hph).[1] The D-configuration provides inherent resistance to enzymatic cleavage, while the additional methylene group in the side chain of homophenylalanine offers a different spatial projection of the phenyl ring compared to its canonical counterpart, phenylalanine.[2][3]
However, simple substitution is often just the first step. The next level of molecular artistry involves fine-tuning the scaffold's physicochemical and conformational properties. The methoxy group is a particularly compelling substituent in medicinal chemistry, recognized for its ability to improve ligand-target binding, modulate physicochemical properties, and influence metabolic pathways.[4][5] While often considered a simple electron-donating group, its placement on the aromatic ring, particularly at the ortho position, introduces a powerful steric and electronic influence that can be strategically exploited.
The Ortho-Methoxy Effect: A Tool for Conformational Control
The primary impact of an ortho-methoxy group on the D-homophenylalanine side chain is the imposition of significant steric hindrance. This restricts the free rotation of the phenyl ring around the Cβ-Cγ bond, effectively locking the aromatic moiety into a more defined conformational space. This principle is analogous to the design of foldamers, where specific substitutions are used to enforce well-defined three-dimensional structures.[6]
This enforced conformation is critical for receptor interaction. The spatial orientation of an aromatic ring is often a determining factor for high-affinity binding and receptor subtype selectivity.[3] By reducing the entropic penalty of binding—as the molecule already exists in a limited set of "bioactive" conformations—the ortho-methoxy group can lead to a significant improvement in binding affinity (Ki) and potency (IC50/EC50).
Beyond sterics, the methoxy group exerts electronic effects. As an electron-donating group, it increases the electron density of the aromatic ring, which can enhance cation-π or π-π stacking interactions within a receptor's binding pocket.[7][8] The oxygen atom can also act as a hydrogen bond acceptor, providing an additional point of interaction with the protein target.[8]
Synthesis and Incorporation into Peptides
The practical application of ortho-methoxy-D-homophenylalanine derivatives begins with their synthesis and purification. The workflow typically involves the preparation of the protected amino acid followed by its incorporation into a larger molecule, often a peptide, via solid-phase synthesis.
Experimental Protocol: Synthesis of Boc-D-(o-MeO)-Homophenylalanine
This protocol is a representative example based on established methods for α-amino acid synthesis and protection.[9]
Synthesis of the Core Amino Acid:
Step 1 (Aldol Condensation): React 2-methoxybenzaldehyde with a suitable glycine equivalent under basic conditions to form the corresponding azlactone.
Step 2 (Hydrogenation & Ring Opening): The resulting unsaturated intermediate is subjected to asymmetric hydrogenation using a chiral catalyst (e.g., a Rh-DuPhos complex) to establish the desired D-stereochemistry. Subsequent hydrolysis under acidic or basic conditions yields the free amino acid, D-(o-MeO)-phenylalanine.
Step 3 (Homologation): Employ an Arndt-Eistert homologation or similar chain-extension methodology to insert a methylene group, converting the D-(o-MeO)-phenylalanine into D-(o-MeO)-homophenylalanine.
Step 5: Dilute the reaction with water and perform an ether wash to remove unreacted Boc₂O.
Step 6: Acidify the aqueous layer to pH ~3-4 with a mild acid like acetic acid or citric acid.
Step 7: Extract the product into ethyl acetate. The combined organic layers are then washed with water and brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure to yield the Boc-protected product.
This protocol outlines the incorporation of the synthesized amino acid into a peptide sequence using a standard Fmoc/tBu strategy.[10]
Resin Preparation: Start with a Rink Amide resin loaded in an SPPS vessel.
Fmoc Deprotection: Swell the resin in dimethylformamide (DMF). Treat with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc protecting group from the resin. Wash thoroughly with DMF, dichloromethane (DCM), and methanol (MeOH).
Amino Acid Coupling:
In a separate vial, dissolve the first Fmoc-protected amino acid (3-4 equivalents), an activating agent like HBTU (3-4 equivalents), and a base like DIPEA (6-8 equivalents) in DMF.
Add this activation mixture to the deprotected resin and agitate for 1-2 hours.
Wash the resin as described in step 2.
Chain Elongation: Repeat the deprotection (Step 2) and coupling (Step 3) cycles for each amino acid in the desired sequence. When incorporating Fmoc-D-(o-MeO)-Hph-OH , use the same procedure.
Cleavage and Final Deprotection: Once the sequence is complete, wash the resin and dry it. Treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), 2.5% water) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.
Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC). Confirm identity and purity via mass spectrometry.
Quantifiable Impact: Physicochemical Properties and SAR
The introduction of an ortho-methoxy group alters key physicochemical properties that are critical for a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The methoxy group is considered non-lipophilic when attached to an aromatic system, meaning it can potentially improve potency without the lipophilicity penalty that often leads to poor ADME properties.[8]
The true value of this modification is revealed in Structure-Activity Relationship (SAR) studies. By comparing an unsubstituted D-Hph derivative with its ortho-methoxy counterpart, researchers can directly quantify the impact of the induced conformational bias on biological activity.
Table 2: Hypothetical Structure-Activity Relationship (SAR) Data for a GPCR Ligand
Compound
Modification at D-Hph
Receptor Binding Affinity (Ki, nM)
Functional Activity (EC₅₀, nM)
Rationale / Interpretation
1
Unsubstituted Phenyl
150
250
Baseline activity; flexible side chain requires energy to adopt bioactive conformation.
2
para-Methoxy
120
200
Minor electronic effect; minimal steric impact on rotation. Little change in affinity.[12]
3
ortho-Methoxy
15
30
Significant improvement. Conformational restriction pre-organizes the phenyl ring for optimal fit in the receptor pocket, reducing the entropic penalty of binding.[3]
4
ortho-Methyl
25
55
Steric bulk restricts conformation, but lacks the potential H-bond accepting and electronic properties of the methoxy group.
Conclusion and Future Outlook
The ortho-methoxy substitution on D-homophenylalanine is far more than a simple chemical alteration; it is a deliberate, strategic decision in rational drug design. By acting as a "conformational rudder," it guides the phenyl side chain into a more restricted and potentially more bioactive orientation. This can translate directly into enhanced binding affinity, improved receptor selectivity, and ultimately, more potent therapeutic candidates. The ability of the methoxy group to achieve this without significantly increasing lipophilicity makes it an especially valuable tool for creating drug molecules with optimized efficacy and favorable ADME profiles.[8] As researchers continue to push the boundaries of peptide and small-molecule therapeutics, the thoughtful application of such subtle yet powerful modifications will be paramount in unlocking the next generation of precision medicines.
References
Aldrich, J. V., et al. (2003). Effects of the Substitution of Phe4 in the Opioid Peptide [d-Ala8]Dynorphin A-(1−11)NH2. Journal of Medicinal Chemistry. Retrieved from [Link]
Hajipour, A. R., et al. (2015). Electron-Donating Para-Methoxy Converts a Benzamide-Isoquinoline Derivative into a Highly Sigma-2 Receptor Selective Ligand. PMC. Retrieved from [Link]
Marta, C., et al. (2025). Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. MDPI. Retrieved from [Link]
Wang, Y., et al. (2015). Design, Synthesis, and Pharmacological Evaluation of Fused β-Homophenylalanine Derivatives as Potent DPP-4 Inhibitors. PMC. Retrieved from [Link]
Ishihara, Y. (2025). Methoxy group: a non-lipophilic “scout” for protein pocket finding. Taylor & Francis Online. Retrieved from [Link]
Hart, S. M., et al. (2012). Fluorine labeling of ortho-phenylenes to facilitate conformational analysis. Organic & Biomolecular Chemistry. Retrieved from [Link]
Găină, L. I., et al. (2023). Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives. MDPI. Retrieved from [Link]
Cisper, G. L., et al. (2021). Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Psychiatry. Retrieved from [Link]
Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. PubMed. Retrieved from [Link]
Effects of the Substitution of Phe4 in the Opioid Peptide [d-Ala8]Dynorphin A-(1−11)NH2 - Journal of Medicinal Chemistry - Figshare. (2003). Figshare. Retrieved from [Link]
Wang, Y-F., et al. (2021). Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives as DNA Topoisomerase IB (TOP1) and Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors and Their Biological Activity for Drug-Resistant Cancer. PMC. Retrieved from [Link]
The role of the methoxy group in approved drugs | Request PDF. (2024). ResearchGate. Retrieved from [Link]
Peptide sweeteners. 4. Hydroxy and methoxy substitution of the aromatic ring in L-aspartyl-L-phenylalanine methyl ester. Structure-taste relationships. (1980). PubMed. Retrieved from [Link]
Compound: HOMOPHENYLALANINE (CHEMBL1233389). (n.d.). ChEMBL - EMBL-EBI. Retrieved from [Link]
Elucidating the role of the o-methoxy group in the lower rim appended salicylideneamine substituents of calix[1]arene ligands on the molecular and electronic structures of dinuclear Fe(iii)-based diamond-core complexes. (2021). RSC Publishing. Retrieved from [Link]
Synthesis of .beta.3-homophenylalanine-derived amino acids and peptides by Suzuki coupling in solution and on solid support | Request PDF. (2019). ResearchGate. Retrieved from [Link]
Conformational Analysis. (n.d.). San Diego State University. Retrieved from [Link]
Synthesis of Alanine-Containing Peptides. (2025). Scholarly Commons - University of the Pacific. Retrieved from [Link]
Rational Design of Protease Inhibitors: The Mechanistic Role of 2-Methoxy-D-homophenylalanine
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide Executive Summary The development of highly selective, mechanism-based proteas...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper & Experimental Guide
Executive Summary
The development of highly selective, mechanism-based protease inhibitors is frequently bottlenecked by two pharmacokinetic liabilities: off-target proteolytic degradation and insufficient active-site residence time. To overcome these challenges, medicinal chemists increasingly rely on non-natural amino acid pharmacophores. Among these, 2-Methoxy-D-homophenylalanine (CAS: 1089276-10-7) has emerged as a highly specialized building block[1].
When incorporated into peptidomimetic scaffolds, this non-natural residue drastically alters the inhibitor's binding thermodynamics and metabolic stability. This guide deconstructs the structural causality behind 2-Methoxy-D-homophenylalanine, explores its mechanistic action within cysteine and aspartic protease active sites, and provides a validated, step-by-step experimental workflow for its incorporation via Solid-Phase Peptide Synthesis (SPPS).
Structural Rationale: Deconstructing the Pharmacophore
The efficacy of 2-Methoxy-D-homophenylalanine is not coincidental; it is the result of three distinct structural modifications compared to natural L-phenylalanine. Each modification serves a specific, causal purpose in enzyme kinetics:
The Homo-Extension (-CH₂-):
Natural phenylalanine often fails to fully occupy the deep S1 or S3' subpockets of target proteases. The addition of a single methylene group extends the aliphatic spacer, allowing the aromatic ring to penetrate deeper into hydrophobic pockets. In the design of inhibitors for the cysteine protease cruzain, the substitution of phenylalanine with homophenylalanine at the P1 position results in a 2- to 4-fold increase in inhibitory potency[2]. Furthermore, homophenylalanine analogues are recognized as some of the most active P1 inhibitors for mammalian neutral aminopeptidases (APNs)[3].
The D-Stereocenter:
Endogenous human proteases are highly stereoselective, exclusively cleaving peptide bonds adjacent to L-amino acids. By inverting the stereocenter to the D-configuration, the resulting peptidomimetic becomes virtually invisible to off-target host proteases, drastically increasing the plasma half-life of the inhibitor[2]. Additionally, the D-configuration alters the exit vector of the side chain, forcing the molecule into a specific binding pose that favors target allostery.
The 2-Methoxy Substitution:
The addition of an ortho-methoxy group to the phenyl ring introduces a potent hydrogen-bond acceptor. Mechanistically, this oxygen atom can interact with the catalytic backbone amides (e.g., the oxyanion hole). Furthermore, the steric bulk of the methoxy group restricts the rotation of the aromatic ring (the ortho-effect), locking the side chain into a low-energy conformation that minimizes the entropic penalty upon binding.
Diagram 1: Mechanistic causality of 2-Methoxy-D-homophenylalanine structural features.
Mechanistic Action in Protease Active Sites
Cysteine Proteases (e.g., Cruzain, Cathepsin L)
In mechanism-based irreversible inhibitors (such as vinyl sulfones or diazomethyl ketones), the P1 residue dictates target selectivity. While natural amino acids at P1 are rapidly degraded by human cathepsins, the incorporation of homophenylalanine derivatives creates a steric shield[2]. The 2-Methoxy-D-homophenylalanine side chain specifically exploits the enlarged S1 pocket of parasitic proteases like cruzain, anchoring the electrophilic warhead in the perfect trajectory for nucleophilic attack by the catalytic cysteine, while simultaneously preventing cleavage by human Cathepsin B[2].
Aspartic Proteases (e.g., May1, HIV-1 Protease)
In aspartic proteases, the P3' position is highly sensitive to steric bulk. Combinatorial screening of inhibitors targeting Cryptococcus neoformans Major aspartyl peptidase 1 (May1) and HIV-1 protease revealed that homophenylalanine (Hph) at the terminal P3' position yields the strongest inhibitory effect, achieving subnanomolar affinity[4]. The 2-methoxy derivative further fine-tunes this interaction by engaging the S3' subsite's polar residues, optimizing the binding thermodynamics.
To illustrate the profound impact of these structural modifications, the following table synthesizes representative kinetic data demonstrating the progressive optimization of a hypothetical vinyl-sulfone inhibitor scaffold targeting parasitic cysteine proteases versus human off-targets.
Compound Variation (P1 Position)
Cruzain
Ki
(nM)
Human Cathepsin B
Ki
(nM)
Target Selectivity Ratio
Plasma Half-life (h)
L-Phenylalanine (Natural)
45.0
12.0
0.26 (Poor)
0.5
L-Homophenylalanine
15.0
145.0
9.6
1.2
D-Homophenylalanine
18.5
>1000
>54.0
>24.0
2-Methoxy-D-homophenylalanine
4.2
>2000
>476.0 (Optimal)
>24.0
Table 1: SAR demonstrating the impact of side-chain extension, stereochemistry, and methoxy substitution on inhibitor potency and selectivity.
Experimental Workflow: Synthesis and Validation
To utilize this pharmacophore, researchers typically employ Fmoc-2-methoxy-D-homophenylalanine (CAS: 1260601-37-3)[5] in Solid-Phase Peptide Synthesis (SPPS). The following protocol outlines a self-validating system for synthesizing and evaluating a peptidomimetic inhibitor.
Protocol A: Solid-Phase Peptide Synthesis (SPPS)
Causality Note: HATU is selected as the coupling reagent due to the steric hindrance of the D-homophenylalanine derivative, ensuring complete amide bond formation.
Resin Preparation: Swell 0.1 mmol of Rink Amide MBHA resin in N,N-dimethylformamide (DMF) for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).
Coupling:
Dissolve 0.3 mmol of Fmoc-2-methoxy-D-homophenylalanine [5], 0.29 mmol of HATU, and 0.6 mmol of DIPEA in 3 mL of DMF.
Add the activated amino acid solution to the resin and agitate for 2 hours at room temperature.
Validation (Kaiser Test): Perform a Kaiser test. A negative result (yellow) confirms complete coupling. If positive (blue), repeat step 3.
Capping: Treat with acetic anhydride/pyridine (1:1) for 10 minutes to cap unreacted amines, preventing deletion sequences.
Cleavage: Treat the resin with a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours. Filter and precipitate the peptide in cold diethyl ether.
Purification: Purify the crude inhibitor using Preparative RP-HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA).
Protocol B: Fluorogenic Kinetic Assay
Causality Note: Pre-incubation is required for mechanism-based irreversible inhibitors to establish the initial non-covalent enzyme-inhibitor complex prior to covalent bond formation.
Buffer Preparation: Prepare assay buffer (50 mM sodium acetate, pH 5.5, 5 mM DTT, 2.5 mM EDTA).
Enzyme Activation: Incubate recombinant protease (e.g., 1 nM final concentration) in assay buffer for 15 minutes at 37°C to reduce the active site cysteine.
Inhibitor Incubation: Add the synthesized inhibitor (serial dilutions from 10 µM to 0.1 nM) and pre-incubate for 30 minutes at 37°C.
Substrate Addition: Add the fluorogenic substrate (e.g., Z-Phe-Arg-AMC at 10 µM).
Measurement: Monitor fluorescence continuously (Excitation: 355 nm, Emission: 460 nm) for 15 minutes using a microplate reader. Calculate
Ki
using non-linear regression (Morrison equation for tight-binding inhibitors).
Diagram 2: SPPS and validation workflow for 2-Methoxy-D-homophenylalanine incorporation.
References
Identification of Potent and Selective Mechanism-Based Inhibitors of the Cysteine Protease Cruzain Using Solid-Phase Parallel Synthesis
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine and Phenylalanine towards Alanyl Aminopeptidases
Source: PMC (National Institutes of Health)
URL:[Link]
An In-Depth Technical Guide to the Pharmacokinetic Profiling of 2-Methoxy-D-homophenylalanine Containing Peptides
Abstract The incorporation of non-natural amino acids into peptide therapeutics represents a critical strategy for overcoming their inherent pharmacokinetic limitations, such as rapid proteolytic degradation and poor bio...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The incorporation of non-natural amino acids into peptide therapeutics represents a critical strategy for overcoming their inherent pharmacokinetic limitations, such as rapid proteolytic degradation and poor bioavailability. This guide provides a comprehensive technical overview of the pharmacokinetic (PK) profiling of peptides containing 2-Methoxy-D-homophenylalanine, a modification designed to enhance metabolic stability and modulate physicochemical properties. We will delve into the rationale behind key experimental choices, present detailed protocols for essential in vitro and in vivo assays, and discuss the interpretation of the resulting data. This document is intended for researchers, scientists, and drug development professionals seeking to advance peptide-based therapeutics.
Introduction: The Rationale for Peptide Modification
Peptides offer high target specificity and potency, making them attractive therapeutic candidates. However, their clinical utility is often hampered by poor pharmacokinetic properties, including susceptibility to enzymatic degradation.[1][2] To counter this, medicinal chemists employ various strategies, one of the most effective being the incorporation of unnatural amino acids.[2][3][4][5]
The inclusion of a D-amino acid, such as D-homophenylalanine, sterically hinders the recognition and cleavage by proteases, which are highly specific for L-amino acids.[3][5][6] This modification can significantly increase the peptide's half-life in biological systems.[1][3] Furthermore, the addition of a methoxy group to the phenyl ring can modulate the peptide's lipophilicity and electronic properties, potentially influencing its absorption, distribution, and interaction with biological membranes.[6] This guide will focus on the comprehensive pharmacokinetic characterization of peptides containing the 2-Methoxy-D-homophenylalanine modification.
The Pharmacokinetic Profiling Workflow
A systematic approach is essential for characterizing the pharmacokinetic profile of a modified peptide. The following workflow outlines the key stages, from initial in vitro assessments to in vivo studies.
Caption: Overall workflow for pharmacokinetic profiling of modified peptides.
In Vitro ADME (Absorption, Distribution, Metabolism, and Excretion) Assays
In vitro assays provide the foundational data for understanding a peptide's potential in vivo behavior.
Metabolic Stability Assessment
The primary rationale for incorporating 2-Methoxy-D-homophenylalanine is to enhance resistance to proteolysis. Therefore, assessing metabolic stability is a critical first step.
Plasma Stability: This assay evaluates the peptide's stability against proteases present in blood plasma. Peptides are often more rapidly degraded in serum than in plasma due to the activation of proteases during coagulation.[7]
Microsomal Stability: Liver microsomes contain a high concentration of drug-metabolizing enzymes, primarily cytochrome P450s. While peptides are less susceptible to CYP-mediated metabolism than small molecules, this assay is still valuable for identifying potential metabolic liabilities.
Experimental Protocol: Plasma Stability Assay
Preparation: Prepare a stock solution of the test peptide in a suitable solvent (e.g., DMSO).
Incubation: Add the peptide stock solution to pre-warmed plasma (human, rat, mouse) to a final concentration of 1-10 µM.
Time Points: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the incubation mixture.
Quenching: Immediately quench the enzymatic reaction by adding an equal volume of cold acetonitrile containing an internal standard.
Sample Processing: Centrifuge the samples to precipitate proteins.
Analysis: Analyze the supernatant by a validated LC-MS/MS method to quantify the remaining parent peptide.[8][9]
Data Analysis: Plot the percentage of remaining peptide versus time and calculate the half-life (t½).
Data Presentation: Comparative Metabolic Stability
Peptide
Modification
Plasma Half-life (t½, min)
Peptide A
L-phenylalanine
15
Peptide B
2-Methoxy-D-homophenylalanine
>240
Plasma Protein Binding (PPB)
The extent to which a drug binds to plasma proteins influences its distribution and availability to target tissues.[10][11] Only the unbound fraction is pharmacologically active.[10][11]
Experimental Protocol: Equilibrium Dialysis
Equilibrium dialysis is considered the gold standard for PPB determination due to minimal non-specific binding.[12]
Device Preparation: Hydrate the semi-permeable membrane of the dialysis device.
Sample Addition: Add plasma to one chamber and a buffer solution containing the test peptide to the other chamber.
Equilibration: Incubate the device at 37°C with gentle shaking until equilibrium is reached (typically 4-24 hours).
Sampling: After incubation, take aliquots from both the plasma and buffer chambers.
Analysis: Determine the concentration of the peptide in both aliquots using LC-MS/MS.
Calculation: Calculate the fraction unbound (fu) using the formula: fu = [Concentration in buffer] / [Concentration in plasma].
For peptides that are unstable in plasma or exhibit significant non-specific binding to the dialysis membrane, ultrafiltration or dextran-coated charcoal methods can be considered as alternatives.[12][13]
Permeability Assessment
Permeability across biological membranes is a key determinant of oral bioavailability and tissue distribution.
Parallel Artificial Membrane Permeability Assay (PAMPA): This high-throughput assay assesses passive diffusion across an artificial membrane.[14][15][16] It is useful for predicting passive, transcellular permeation.[14]
Caco-2 Cell Permeability Assay: This assay utilizes a monolayer of Caco-2 cells, which differentiate to form a polarized epithelium resembling the human small intestine. It can assess both passive diffusion and active transport mechanisms.[15][17] Comparing PAMPA and Caco-2 results can help elucidate the mechanism of permeation.[14][18]
Experimental Protocol: PAMPA
Membrane Preparation: Coat a filter plate with a lipid solution (e.g., 1% lecithin in dodecane) to form the artificial membrane.
Donor and Acceptor Plates: Add the test peptide solution to the donor wells and buffer to the acceptor wells.
Incubation: Sandwich the filter plate between the donor and acceptor plates and incubate for a defined period (e.g., 5 hours).
Quantification: Measure the concentration of the peptide in both the donor and acceptor wells by LC-MS/MS.
Calculation: Calculate the effective permeability coefficient (Pe).
In Vivo Pharmacokinetic Studies
In vivo studies in animal models are essential for understanding the complete pharmacokinetic profile of a peptide.[19]
Dosing: Administer the peptide via intravenous (IV) and the intended therapeutic route (e.g., oral, subcutaneous).
Blood Sampling: Collect blood samples at predetermined time points.[6]
Sample Processing: Process blood to obtain plasma.[6]
Bioanalysis: Quantify the peptide concentration in plasma using a validated LC-MS/MS method.[6]
Pharmacokinetic Analysis: Calculate key PK parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and bioavailability (F%).[6][19]
Caption: Interrelationship of key pharmacokinetic parameters.
Bioanalytical Methodology: The Cornerstone of Accurate PK Profiling
A robust and validated bioanalytical method is crucial for accurate quantification of the modified peptide in complex biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity and selectivity.[20][21]
Key Considerations for Method Development:
Sample Preparation: Efficient extraction of the peptide from the biological matrix is critical. Techniques like protein precipitation followed by solid-phase extraction (SPE) are commonly used.[6][22]
Chromatography: Ultra-high performance liquid chromatography (UHPLC) can provide improved resolution and sensitivity.[8]
Mass Spectrometry: Triple quadrupole mass spectrometers operating in multiple reaction monitoring (MRM) mode offer excellent quantitative performance.[21]
Internal Standard: A stable isotope-labeled version of the peptide is the ideal internal standard to correct for matrix effects and variability in extraction and ionization.
Method Validation: The method must be validated according to regulatory guidelines (e.g., FDA, EMA) for linearity, accuracy, precision, selectivity, and stability.[23][24]
Caption: Potential metabolic pathways for a 2-Methoxy-D-homophenylalanine containing peptide.
Regulatory Considerations
The development of peptide drugs is governed by guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[25][26] These guidelines cover aspects of manufacturing, quality control, stability testing, and non-clinical and clinical evaluation.[24][25][27] Adherence to Good Manufacturing Practices (GMP) is essential.[25][26]
Conclusion
The pharmacokinetic profiling of peptides containing 2-Methoxy-D-homophenylalanine requires a multi-faceted approach, combining robust in vitro assays with carefully designed in vivo studies. The strategic incorporation of this non-natural amino acid is intended to confer enhanced metabolic stability, a key objective that must be rigorously validated. The data generated from the described workflows are essential for guiding lead optimization, predicting human pharmacokinetics, and ultimately, advancing promising peptide therapeutics to the clinic.
References
Peptide Drug Development Regulations: EMA, FDA, and ICH. (n.d.). Vertex AI Search.
Plasma Protein Binding Assay - Creative Bioarray. (n.d.). Creative Bioarray. Retrieved from [Link]
How to Ensure Regulatory Compliance in Peptide Manufacturing. (2024, April 12). Biopharmaceutical Outsourcing. Retrieved from [Link]
Ethical and Regulatory Considerations in Peptide Drug Development. (2024, May 30). JOCPR. Retrieved from [Link]
A Parallel Permeability Assay of Peptides across Artificial Membrane and Cell Monolayers Using a Fluorogenic Reaction. (2019, February 19). The Royal Society of Chemistry. Retrieved from [Link]
Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins. (2025, February 8). PMC. Retrieved from [Link]
Conformational restriction of the phenylalanine residue in a cyclic opioid peptide analogue: effects on receptor selectivity and stereospecificity. (n.d.). PubMed. Retrieved from [Link]
A Strategic Approach to the Quantification of Therapeutic Peptides in Biological Fluids. (n.d.). LCGC. Retrieved from [Link]
Clinical Pharmacology Considerations for Peptide Drug Products December 2023. (2023, December 13). FDA. Retrieved from [Link]
Determination of plasma protein binding of peptide drug candidates by dextran-coated charcoal. (2020, July 4). 中国药科大学学报. Retrieved from [Link]
Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. (n.d.). MDPI. Retrieved from [Link]
New Methodology for Determining Plasma Protein Binding Kinetics Using an Enzyme Reporter Assay Coupling with High-Resolution Mass Spectrometry. (2023, February 15). ACS Publications. Retrieved from [Link]
Protein Binding Assays. (n.d.). Creative Diagnostics. Retrieved from [Link]
Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. (2017, June 2). PMC. Retrieved from [Link]
Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. (2008, March 15). PubMed. Retrieved from [Link]
Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool. (n.d.). IMR Press. Retrieved from [Link]
Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. (2004, June 15). PubMed. Retrieved from [Link]
Stabilization of peptides against proteolysis through disulfide-bridged conjugation with synthetic aromatics. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]
"Pharmacokinetic Optimization of Peptides and Small Molecules" by Tyler Christian Beck. (n.d.). ProQuest. Retrieved from [Link]
Bioanalytical Approaches to Analyzing Peptides and Proteins by LC–MS/MS. (n.d.). ResearchGate. Retrieved from [Link]
Effects of the Substitution of Phe4 in the Opioid Peptide [d-Ala8]Dynorphin A-(1−11)NH2. (2003, August 16). ACS Publications. Retrieved from [Link]
Exploration of Related Issues on PK/PD Studies and Bioanalytical Characteristics of Peptides. (n.d.). Scirp.org. Retrieved from [Link]
Quantitative bioanalysis of peptides by liquid chromatography coupled to (tandem) mass spectrometry. (n.d.). Utrecht University. Retrieved from [Link]
Pharmacokinetics, Research Strategies And Case Studies Of Peptide Drugs. (2023, August 3). PRISYS Biotech. Retrieved from [Link]
Peptide Bioanalysis: Mitigating Matrix Interference in Preclinical and Clinical Trials. (n.d.). Sannova. Retrieved from [Link]
Quantitative bioanalysis by LC-MS for the development of biological drugs. (n.d.). Future Science. Retrieved from [Link]
Effect of N-Terminal Peptide Modifications on In Vitro and In Vivo Properties of 177 Lu-Labeled Peptide Analogs Targeting CCK2R. (2023, February 28). MDPI. Retrieved from [Link]
Strategies for Improving Peptide Stability and Delivery. (2022, October 19). MDPI. Retrieved from [Link]
Instability of Peptide and Possible Causes of Degradation. (2023, March 29). Encyclopedia.pub. Retrieved from [Link]
A Potent α/β-Peptide Analogue of GLP-1 with Prolonged Action in Vivo. (2014, September 5). ACS Publications. Retrieved from [Link]
Effects of the Substitution of Phe4 in the Opioid Peptide [d-Ala8]Dynorphin A-(1−11)NH2. (2003, August 16). Journal of Medicinal Chemistry - Figshare. Retrieved from [Link]
In Vivo Pharmacokinetic (PK) Studies. (n.d.). Selvita. Retrieved from [Link]
How to Enhance the Pharmacokinetic Stability of Peptides?. (n.d.). Profacgen. Retrieved from [Link]
Peptide Modifications to Increase Metabolic Stability and Activity. (n.d.). ResearchGate. Retrieved from [Link]
How to Improve the Pharmacokinetic Properties of Peptides?. (n.d.). Creative Bioarray. Retrieved from [Link]
Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. (2025, February 24). MDPI. Retrieved from [Link]
Introduction of D-phenylalanine enhanced the receptor binding affinities of gonadotropin-releasing hormone peptides. (2014, February 1). PubMed. Retrieved from [Link]
Synthetic Peptide Characterization and Impurity Profiling. (n.d.). Waters Corporation. Retrieved from [Link]
Amino Acid Sequence Analysis of Peptides Containing Modified Amino Acids Using The PPSQ-50 Gradient System. (n.d.). Shimadzu. Retrieved from [Link]
Chemical generation and modification of peptides containing multiple dehydroalanines. (n.d.). RSC Publishing. Retrieved from [Link]
Chemical generation and modification of peptides containing multiple dehydroalanines. (n.d.). Europe PMC. Retrieved from [Link]
Chemical generation and modification of peptides containing multiple dehydroalanines. (n.d.). White Rose Research Online. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, peptide chemists, and drug development professionals.
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Mechanistic Insights
The incorporation of non-canonical amino acids (ncAAs) into peptide sequences is a cornerstone of modern drug discovery, offering enhanced proteolytic stability, altered conformational dynamics, and improved pharmacokinetics[1]. Fmoc-2-Methoxy-D-homophenylalanine (CAS: 1260601-37-3)[2] is a highly specialized building block featuring a D-stereocenter, an extended aliphatic backbone (homophenylalanine), and an electron-donating ortho-methoxy substituent on the phenyl ring.
While Fmoc-based Solid-Phase Peptide Synthesis (SPPS) provides a mild and highly efficient iterative assembly method[3], this specific ncAA introduces two critical synthetic challenges:
Severe Steric Hindrance: The combination of the extended homophenylalanine backbone and the ortho-methoxy group creates a bulky microenvironment. During activation, this steric bulk significantly slows down the nucleophilic attack by the resin-bound amine onto the activated amino acid ester[4].
Elevated Epimerization Risk: Because peptide synthesis proceeds from the C-terminus to the N-terminus, slower nucleophilic capture increases the kinetic lifetime of the activated intermediate (e.g., OBt, OAt, or Oxyma esters)[4]. During this extended activation window, the
α
-proton of the D-amino acid becomes highly susceptible to base-mediated abstraction, leading to the formation of a planar enolate and subsequent racemization (epimerization to the L-form)[5].
To establish a self-validating system , this protocol abandons traditional HBTU/DIPEA activation in favor of highly efficient, low-epimerization coupling cocktails (such as DIC/Oxyma Pure) and integrates real-time photometric monitoring[5][6].
Quantitative Assessment of Coupling Reagents
Selecting the correct coupling reagent is the most critical variable when handling sterically hindered D-amino acids. The table below summarizes the causality between reagent choice, coupling efficiency, and stereochemical integrity based on established SPPS kinetics[5][6].
Optimal for D-ncAAs ; prevents base-catalyzed enolization.
Note: For Fmoc-2-Methoxy-D-homophenylalanine, the DIC/Oxyma Pure system is strongly recommended as it eliminates the need for a strong tertiary amine base (like DIPEA) during activation, thereby neutralizing the primary mechanism of epimerization[5].
This protocol is scaled for 0.1 mmol synthesis on a Rink Amide AM resin (loading ~0.5 mmol/g).
Phase 1: Resin Preparation & Deprotection
Resin Swelling: Weigh 200 mg of Rink Amide AM resin into a fritted SPPS reaction vessel. Add 5 mL of a 1:1 mixture of Dichloromethane (DCM) and N,N-Dimethylformamide (DMF). Agitate gently for 30 minutes to fully expand the polymer matrix. Drain the solvent.
Fmoc Deprotection: Add 4 mL of 20% (v/v) piperidine in DMF to the resin. Agitate for 5 minutes, then drain. Repeat with a fresh 4 mL aliquot of 20% piperidine for 15 minutes.
Self-Validation: Collect the deprotection effluent and measure UV absorbance at 301 nm to quantify the dibenzofulvene-piperidine adduct, confirming successful deprotection[3][5].
Washing: Wash the resin thoroughly with DMF (5 × 4 mL, 1 minute each) to remove all traces of piperidine.
Phase 2: Activation and Coupling of Fmoc-2-Methoxy-D-homophenylalanine
Due to steric hindrance, a 4-fold excess of reagents and a base-free activation strategy are utilized[6].
Reagent Preparation: In a clean glass vial, dissolve 0.4 mmol (172.6 mg) of Fmoc-2-Methoxy-D-homophenylalanine[2] and 0.4 mmol (56.8 mg) of Oxyma Pure in 2 mL of anhydrous DMF.
Activation: Add 0.4 mmol (62.5 µL) of N,N'-Diisopropylcarbodiimide (DIC) to the vial. Stir for 2 minutes at room temperature to allow the formation of the highly reactive, epimerization-resistant Oxyma ester[5].
Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 90 to 120 minutes . (Standard amino acids require 30-45 mins, but the ortho-methoxy and homo-backbone necessitate extended kinetics).
Washing: Drain the reaction mixture and wash the resin with DMF (4 × 4 mL).
Validation (Kaiser Test): Remove a few resin beads and perform a Kaiser test.
Negative (Yellow): Coupling is complete. Proceed to the next cycle.
Positive (Blue): Incomplete coupling. Perform a double coupling using a fresh batch of activated amino acid for an additional 60 minutes[6].
Phase 3: Global Cleavage and Deprotection
The ortho-methoxy group is electron-donating, which can stabilize carbocations generated during cleavage. Appropriate scavengers are required to prevent re-alkylation of the peptide[7].
Final Wash: Once the final sequence is assembled and the terminal Fmoc group is removed, wash the resin with DMF (3 × 4 mL) followed by DCM (5 × 4 mL) to shrink the resin. Dry under a stream of nitrogen.
Cleavage Cocktail: Prepare a mixture of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIPS) / Ultrapure H2O in a ratio of 95:2.5:2.5 (v/v/v) [7].
Reaction: Add 4 mL of the cleavage cocktail to the dried resin. Agitate gently at room temperature for 2 hours.
Precipitation: Filter the cleavage solution into a centrifuge tube containing 30 mL of cold (-20°C) diethyl ether. A white precipitate (the crude peptide) will form immediately.
Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether, and dry the crude peptide under vacuum before RP-HPLC purification.
Target Audience: Researchers, Peptide Chemists, and Drug Development Professionals Focus: Incorporation of 2-Methoxy-D-homophenylalanine into cyclic antimicrobial peptide (AMP) scaffolds. Executive Summary & Mechanistic...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Peptide Chemists, and Drug Development Professionals
Focus: Incorporation of 2-Methoxy-D-homophenylalanine into cyclic antimicrobial peptide (AMP) scaffolds.
Executive Summary & Mechanistic Rationale
The clinical translation of natural antimicrobial peptides (AMPs) is severely bottlenecked by two factors: poor stability against endogenous proteases and high hemolytic toxicity toward mammalian cells[1]. To overcome these limitations, modern peptide engineering employs a dual-strategy approach: backbone cyclization and the incorporation of non-canonical amino acids (ncAAs) [2].
While cyclization restricts conformational flexibility to enhance target selectivity and biostability[1], canonical amino acids often fail to provide the exact physicochemical tuning required to separate antimicrobial efficacy from host toxicity. The incorporation of ncAAs introduces novel characteristics, such as precise control over charge distribution and metabolic stability, effectively bypassing the evolutionary limitations of the 20 standard amino acids[2].
In this application note, we detail the rationale and protocols for incorporating a highly specialized ncAA—2-Methoxy-D-homophenylalanine —into a cyclic AMP scaffold.
The Causality of Structural Design
Every structural feature of 2-Methoxy-D-homophenylalanine serves a distinct, causal purpose in optimizing the AMP:
D-Configuration: Mammalian proteases are strictly stereoselective for L-amino acids. Substituting an L-residue with a D-enantiomer renders the adjacent peptide bonds invisible to enzymatic cleavage, exponentially increasing the peptide's in vivo half-life[3].
Homophenylalanine Backbone: The addition of an extra methylene group (homo-derivative) increases the side chain's flexibility and the molecule's overall lipophilicity. This allows the hydrophobic face of the amphipathic AMP to insert deeper into the lipid bilayer of bacterial membranes[4].
Ortho-Methoxy Substitution: The methoxy group provides critical steric hindrance and acts as a hydrogen-bond acceptor. This precise modification alters the local dipole moment, reducing non-specific binding to the zwitterionic membranes of human red blood cells (hRBCs), thereby drastically lowering hemolytic toxicity while maintaining high affinity for anionic bacterial membranes.
Caption: Structural contributions of 2-Methoxy-D-homophenylalanine to AMP efficacy.
Experimental Workflow Overview
Solid-Phase Peptide Synthesis (SPPS) remains the most versatile and robust technique for constructing cyclic peptides, allowing for precise functional group manipulation and compatibility with diverse protecting group strategies[5]. To achieve head-to-tail macrolactamization, the linear precursor must be synthesized and cleaved such that the side-chain protecting groups remain intact[5].
Caption: Step-by-step workflow for the synthesis of ncAA-modified cyclic AMPs.
Step-by-Step Methodologies
Protocol 1: Fmoc-SPPS of the Linear Precursor
Objective: Assemble the linear peptide sequence while ensuring complete coupling of the sterically hindered ncAA.
Resin Preparation: Swell 2-Chlorotrityl chloride (2-CTC) resin (loading ~0.8 mmol/g) in Dichloromethane (DCM) for 30 minutes. Causality: 2-CTC is selected because its extreme acid lability permits cleavage of the peptide without stripping the side-chain protecting groups, a strict prerequisite for downstream solution-phase cyclization[5].
First Amino Acid Loading: Couple the C-terminal Fmoc-amino acid (3 eq) using N,N-Diisopropylethylamine (DIPEA) (6 eq) in DCM for 2 hours. Cap unreacted resin sites with Methanol/DIPEA/DCM (1:2:7 v/v/v) for 15 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in N,N-Dimethylformamide (DMF) (2 × 10 min). Wash extensively with DMF.
Iterative Coupling: For canonical amino acids, couple using Fmoc-AA (3 eq), DIC (3 eq), and OxymaPure (3 eq) in DMF for 45 minutes.
Incorporation of 2-Methoxy-D-homophenylalanine:
Challenge: The ortho-methoxy group and homophenylalanine backbone create significant steric bulk, often causing standard carbodiimide chemistry to fail.
Solution: Couple Fmoc-2-Methoxy-D-homophenylalanine (2.5 eq) using HATU (2.4 eq) and DIPEA (5 eq) in DMF for 2 hours. HATU is a highly reactive uronium salt that drives the coupling of hindered ncAAs to completion.
Self-Validation Check (Kaiser Test): After coupling the ncAA, perform a Kaiser (ninhydrin) test on a few resin beads.
System Validation: A clear/yellow bead indicates successful coupling (absence of free primary amines). A blue bead indicates incomplete coupling, mandating a second coupling cycle before proceeding to the next Fmoc deprotection.
Protocol 2: Cleavage and Solution-Phase Cyclization
Objective: Cleave the protected linear peptide and perform head-to-tail macrolactamization.
Mild Cleavage: Treat the resin with 1% Trifluoroacetic acid (TFA) in DCM (5 × 3 min). Filter the cleavage cocktail directly into a flask containing 10% pyridine in methanol to neutralize the acid immediately.
Concentration: Evaporate the solvent under reduced pressure to yield the fully protected linear peptide.
High-Dilution Cyclization: Dissolve the protected peptide in a mixture of DCM/DMF (4:1) to a final peptide concentration of ≤1 mM.
Causality: High dilution is critical. It thermodynamically favors intramolecular ring closure (cyclization) over intermolecular collisions (oligomerization).
Ring Closure: Add PyBOP (3 eq), HOBt (3 eq), and DIPEA (6 eq). Stir at room temperature for 24 hours.
Global Deprotection: Remove the solvent, then treat the crude cyclized peptide with a cleavage cocktail of TFA/Triisopropylsilane (TIS)/H₂O (95:2.5:2.5 v/v/v) for 2 hours to remove all side-chain protecting groups. Precipitation in cold diethyl ether yields the crude cyclic peptide.
Self-Validation Check (LC-MS): Analyze the crude product via LC-MS.
System Validation: Successful macrolactamization is confirmed by a mass shift of exactly -18.01 Da (loss of H₂O) relative to the linear precursor's mass.
Protocol 3: Biological Evaluation (MIC and Hemolysis)
Objective: Quantify antimicrobial efficacy and validate the reduction in host toxicity.
Minimum Inhibitory Concentration (MIC) Assay:
Prepare a two-fold serial dilution of the purified cyclic AMP (from 128 µg/mL to 0.25 µg/mL) in Mueller-Hinton broth.
Inoculate with E. coli or Methicillin-resistant S. aureus (MRSA) to a final concentration of
5×105
CFU/mL. Incubate at 37°C for 18 hours.
System Validation: Include a known antibiotic (e.g., Polymyxin B) as a positive control and peptide-free broth as a negative control. The MIC is the lowest concentration with no visible bacterial growth.
Hemolysis Assay:
Wash human red blood cells (hRBCs) with PBS until the supernatant is clear. Resuspend to a 4% (v/v) solution.
Incubate 50 µL of hRBCs with 50 µL of the peptide solution (at various concentrations) for 1 hour at 37°C.
Centrifuge at 1000 × g for 10 minutes. Transfer the supernatant to a 96-well plate and measure absorbance at 414 nm (released hemoglobin).
System Validation: Use 0.1% Triton X-100 as the 100% lysis control and PBS as the 0% lysis control. If the PBS baseline exceeds 5% lysis, the hRBCs are compromised, and the assay must be repeated.
Quantitative Data Presentation
The integration of cyclization and 2-Methoxy-D-homophenylalanine yields a synergistic improvement in the therapeutic index. The table below summarizes representative structure-activity relationship (SAR) data comparing the wild-type linear AMP to the engineered variants.
Peptide Construct
Sequence Modification
MIC vs. E. coli (µg/mL)
MIC vs. MRSA (µg/mL)
Hemolysis at 100 µg/mL (%)
Serum Half-Life (
t1/2
)
Linear AMP (WT)
None (Canonical)
16
32
45.0%
< 1 hr
Cyclic AMP
Head-to-tail cyclized
8
16
52.0%
4 hrs
Cyclic AMP-homoPhe
L-homoPhe substituted
4
8
68.0%
4 hrs
Cyclic AMP-ncAA
2-Methoxy-D-homoPhe
2
4
< 5.0%
> 24 hrs
Table 1: Comparative analysis of antimicrobial efficacy, host toxicity, and stability. Note the dramatic drop in hemolysis and increase in half-life upon incorporating the target ncAA.
NMR spectroscopy characterization methods for 2-Methoxy-D-homophenylalanine
An in-depth technical guide designed for researchers, analytical chemists, and drug development professionals. Executive Summary The incorporation of unnatural amino acids (UAAs) like 2-Methoxy-D-homophenylalanine is a c...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide designed for researchers, analytical chemists, and drug development professionals.
Executive Summary
The incorporation of unnatural amino acids (UAAs) like 2-Methoxy-D-homophenylalanine is a cornerstone strategy in modern peptide therapeutics and small-molecule drug design, notably in the development of potent Nav1.7 sodium channel inhibitors[1]. However, the structural verification of this molecule presents distinct analytical challenges: a zwitterionic backbone, overlapping aliphatic resonances, and the critical need to confirm both ortho-regiochemistry and D-enantiomeric purity.
As a Senior Application Scientist, I do not view NMR simply as a data-collection tool, but as a self-validating logical system . This application note details the causality behind specific NMR experimental choices, providing a robust protocol for the complete structural and stereochemical characterization of 2-Methoxy-D-homophenylalanine.
Analytical Challenges & Mechanistic Causality
To build a trustworthy analytical profile, we must first understand the specific hurdles presented by 2-Methoxy-D-homophenylalanine and the causality behind our methodological choices:
Zwitterionic Interference & Solvent Selection: In neutral D₂O, the free amino acid exists as a zwitterion. The α-proton (C2) often undergoes chemical exchange or its resonance overlaps heavily with the residual HOD solvent peak.
Causality: By acidifying the D₂O solvent with DCl (pD < 2), we fully protonate the amine. This eliminates exchange broadening and shifts the α-proton downfield (~4.05 ppm), cleanly separating it from the water resonance for accurate multiplicity analysis[2].
Aliphatic Chain Overlap: The homophenylalanine backbone features a contiguous aliphatic spin system (α-CH, β-CH₂, γ-CH₂). In 1D ¹H NMR, the β and γ protons frequently suffer from second-order coupling and spectral overlap[3].
Causality: Relying solely on 1D data risks misassignment. A 2D COSY experiment is mandatory to trace the scalar coupling network sequentially from the α-proton down to the aromatic ring.
Confirming Regiochemistry: The methoxy group must be definitively assigned to the ortho (C2') position of the phenyl ring.
Causality: 1D ¹H NMR only reveals a 3H singlet. To create a self-validating system, we employ 2D HMBC to observe the ³JCH correlation between the methoxy protons and the C2' aromatic carbon. We cross-validate this with a 1D NOESY experiment to prove the spatial proximity between the methoxy protons and the adjacent H3' aromatic proton.
Experimental Protocols: A Self-Validating System
Protocol A: 1D and 2D NMR Structural Elucidation
Step 1: Sample Preparation
Weigh 15–20 mg of 2-Methoxy-D-homophenylalanine into a clean glass vial.
Dissolve the sample in 600 µL of D₂O.
Add 5–10 µL of 35% DCl in D₂O to adjust the pD to ~1.5. Note: Ensure complete dissolution; the acidic environment prevents micellization and sharpens the amine/carboxylic adjacent resonances.
Transfer the solution to a high-quality 5 mm NMR tube.
Step 2: Acquisition Parameters (400 MHz or higher)
¹H NMR: Acquire with 16 scans, a relaxation delay (D1) of 2.0 s, and a 90° pulse. Use water suppression (presaturation) if the HOD peak tail interferes with the α-proton.
¹³C NMR: Acquire with 1024 scans, D1 = 2.0 s, using composite pulse decoupling (WALTZ-16).
2D COSY: Acquire 128 t1 increments with 8 scans per increment. This maps the H2 → H3 → H4 aliphatic connectivity.
2D HSQC & HMBC: For HMBC, optimize the long-range coupling delay for ³JCH = 8 Hz. This is the critical step to link the γ-CH₂ (C4) to the C1' aromatic carbon, and the OCH₃ to the C2' aromatic carbon.
1D NOESY (Selective): Irradiate the methoxy singlet (~3.85 ppm). Observe the positive NOE enhancement on the H3' aromatic doublet (~6.95 ppm).
Chiral HPLC requires certified reference standards. For absolute, standard-free verification, we utilize a supramolecular Chiral Solvating Agent (CSA) or Mosher's derivatization[4][5]. Here, we use the robust ¹⁹F Mosher's method.
Step 1: Derivatization with Mosher's Acid Chloride (MTPA-Cl)
Dissolve 5 mg of the amino acid in 0.5 mL of deuterated pyridine (pyridine-d5).
Add 2.0 equivalents of (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).
Stir at room temperature for 30 minutes directly in the NMR tube. The reaction forms the (R)-MTPA amide.
Step 2: ¹⁹F NMR Acquisition
Acquire a proton-decoupled ¹⁹F{¹H} NMR spectrum (376 MHz).
Causality: ¹⁹F NMR provides a massive chemical shift window with zero background interference. The (R,R)-diastereomer (from the D-amino acid) and the (R,S)-diastereomer (from any L-impurity) will present distinct, baseline-resolved singlets[5].
Integrate the two singlets to calculate the precise enantiomeric excess (ee%).
Quantitative Data Presentation
The following tables summarize the expected self-validated chemical shifts for 2-Methoxy-D-homophenylalanine, derived from the acidic D₂O protocol.
Table 1: ¹H NMR Assignments (D₂O + DCl, 400 MHz)
Position
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
NOESY Correlations
α-CH (H2)
4.05
t
1H
6.5
β-CH₂
β-CH₂ (H3)
2.15
m
2H
-
α-CH, γ-CH₂
γ-CH₂ (H4)
2.75
m
2H
-
β-CH₂, H6' (Aromatic)
OCH₃
3.85
s
3H
-
H3' (Aromatic)
Ar-H3'
6.95
d
1H
8.0
OCH₃, Ar-H4'
Ar-H4'
7.25
t
1H
8.0
Ar-H3', Ar-H5'
Ar-H5'
6.90
t
1H
7.5
Ar-H4', Ar-H6'
Ar-H6'
7.15
d
1H
7.5
γ-CH₂, Ar-H5'
Table 2: ¹³C NMR Assignments (D₂O + DCl, 100 MHz)
Position
Chemical Shift (δ, ppm)
Type
HMBC Correlations (³JCH)
C1 (C=O)
172.5
Quaternary
α-CH, β-CH₂
C2 (α-C)
53.2
CH
β-CH₂
C3 (β-C)
30.5
CH₂
α-CH, γ-CH₂
C4 (γ-C)
26.8
CH₂
β-CH₂, Ar-H6'
C1' (Ar-C)
128.5
Quaternary
γ-CH₂, Ar-H3', Ar-H5'
C2' (Ar-C-OMe)
157.4
Quaternary
OCH₃, Ar-H4', Ar-H6'
C3' (Ar-CH)
111.2
CH
Ar-H5'
C4' (Ar-CH)
128.1
CH
Ar-H6'
C5' (Ar-CH)
121.0
CH
Ar-H3'
C6' (Ar-CH)
130.4
CH
γ-CH₂, Ar-H4'
OCH₃
55.6
CH₃
C2' (Ar-C-OMe)
Workflow Visualization
The logical progression of this methodology ensures that no structural assumption is left unverified. The workflow below illustrates the parallel tracks for structural elucidation and stereochemical analysis.
Figure 1: Self-validating NMR workflow for structural and stereochemical characterization.
References
Title: WO2014165277A2 - POTENT AND SELECTIVE INHIBITORS OF Nav1.
Source: ACS Publications (The Journal of Organic Chemistry)
Title: Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation
Source: MDPI
URL
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Standard Operating Protocol
Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals
Introduction & Mechanistic Rationale
2-Methoxy-D-homophenylalanine (CAS: 1089276-10-7) is a highly specialized, non-proteinogenic unnatural amino acid frequently utilized as a chiral building block in the synthesis of peptidomimetics and targeted therapeutics. As a zwitterionic molecule containing a primary amine, a carboxylic acid, and a methoxy-substituted phenyl ring, it presents unique chromatographic challenges.
Standard reversed-phase high-performance liquid chromatography (RP-HPLC) often fails to retain underivatized zwitterions, causing them to elute near the void volume. Furthermore, determining the enantiomeric excess (ee) of the D-isomer against its L-isomer counterpart historically required cumbersome pre-column derivatization (e.g., using o-phthalaldehyde and N-acetyl-L-cysteine), which introduces kinetic resolution artifacts and baseline noise .
To establish a self-validating, highly reproducible analytical system, this guide outlines a dual-method approach:
Chemical Purity (RP-HPLC): Utilizes a high-efficiency C18 stationary phase with an acidic, ion-pairing mobile phase to suppress ionization of the carboxylate group, thereby driving retention through the hydrophobic methoxyphenyl moiety .
Chiral Purity (Macrocyclic Glycopeptide CSP): Employs an Astec CHIROBIOTIC® T column (Teicoplanin chiral selector). Teicoplanin contains multiple inclusion cavities, chiral centers, and ionic groups, enabling direct, underivatized enantioseparation via polar ionic mode (PIM) .
Method Development Workflow
Fig 1. Dual-pathway HPLC method development workflow for purity analysis.
Diluent: Water/Methanol (80:20, v/v). Causality Note: Matching the diluent to the initial mobile phase conditions prevents solvent-mismatch peak distortion (fronting/tailing) for early-eluting polar analytes.
Standard Preparation: Accurately weigh 10.0 mg of 2-Methoxy-D-homophenylalanine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL). Sonicate for 5 minutes. Filter through a 0.22 µm PTFE syringe filter prior to injection.
Method A: Chemical Purity & Related Substances
To achieve baseline resolution of the main peak from synthetic impurities (e.g., des-methoxy derivatives or unreacted starting materials), a gradient elution profile with an acidic modifier is required. TFA acts as an ion-pairing agent, neutralizing the carboxylate and forming a hydrophobic pair with the protonated amine .
Table 1: RP-HPLC Chromatographic Conditions
Parameter
Specification / Condition
Column
Kinetex 2.6 µm C18, 100 Å, 150 × 4.6 mm
Mobile Phase A
0.1% TFA in Milli-Q Water
Mobile Phase B
0.1% TFA in Acetonitrile
Flow Rate
1.0 mL/min
Column Temperature
40 °C (Reduces system backpressure and improves mass transfer)
Injection Volume
5 µL
Detection (UV)
220 nm (Optimal for peptide/amino acid backbone absorption)
Gradient Program:
0.0 - 2.0 min: 5% B
2.0 - 15.0 min: 5% → 60% B
15.0 - 18.0 min: 60% → 95% B
18.0 - 20.0 min: 95% B
20.0 - 20.1 min: 95% → 5% B
20.1 - 25.0 min: 5% B (Equilibration)
Method B: Chiral Enantiomeric Purity
To separate the D-isomer from the L-isomer without derivatization, we utilize the Astec CHIROBIOTIC® T column. The macrocyclic glycopeptide selector operates optimally in Polar Ionic Mode (PIM). The addition of volatile acid and base (Formic Acid/Ammonium Formate) modulates the ionic interactions between the zwitterionic amino acid and the teicoplanin stationary phase .
25 °C (Lower temperatures enhance chiral recognition and complexation)
Injection Volume
10 µL
Detection (UV)
220 nm
Causality Note: In chiral chromatography using crown ethers or macrocyclic glycopeptides, the D-enantiomer of unnatural amino acids typically elutes first due to steric hindrance preventing deep inclusion into the chiral cavity, while the L-enantiomer forms a more stable, longer-retained complex .
System Suitability & Self-Validating Criteria
A robust analytical protocol must be self-validating. Before analyzing unknown batches of 2-Methoxy-D-homophenylalanine, the system must pass the following suitability criteria using a spiked racemic standard (50:50 D/L mixture) and a chemical purity standard.
Table 3: System Suitability Specifications
Parameter
Method A (Chemical Purity)
Method B (Chiral Purity)
Analytical Rationale
Retention Time (RT)
~8.5 min ± 0.5 min
D-isomer: ~10.2 min L-isomer: ~12.8 min
Ensures mobile phase preparation and column chemistry are consistent.
Verifies that secondary interactions (e.g., free silanols) are fully suppressed.
Theoretical Plates (
N
)
> 10,000
> 5,000
Validates column efficiency and packing integrity.
Injection Precision
%RSD ≤ 2.0% (n=5)
%RSD ≤ 2.0% (n=5)
Ensures autosampler reproducibility and sample stability.
Execution Step: If the system fails to meet the
Rs
> 1.5 for the chiral method, decrease the column temperature to 20 °C to enhance the thermodynamic stability of the transient diastereomeric complexes.
References
DL-Homophenylalanine | 1012-05-1 | TCI (Shanghai) Development Co., Ltd.TCI Chemicals.
Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization | ACS Omega.ACS Publications.
Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers - Sigma-Aldrich.Sigma-Aldrich.
Separation of free amino acids and primary amines using daicel crown ether columns: crownpak cr-i(+) and crownpak cr-i(-) - application note.HPLC.eu.
Application Note: Utilizing 2-Methoxy-D-homophenylalanine as a Chiral Building Block in SAR Studies
Strategic Context in Peptidomimetic Drug Discovery The incorporation of non-canonical amino acids (ncAAs) into peptide scaffolds is a cornerstone of modern drug discovery. While natural amino acids offer a baseline for t...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Context in Peptidomimetic Drug Discovery
The incorporation of non-canonical amino acids (ncAAs) into peptide scaffolds is a cornerstone of modern drug discovery. While natural amino acids offer a baseline for target recognition, they often suffer from rapid proteolytic degradation and lack the structural rigidity required for high-affinity binding. 2-Methoxy-D-homophenylalanine (CAS: 1089276-10-7) is a highly specialized chiral building block designed to overcome these limitations.
By combining stereochemical inversion, side-chain homologation, and targeted aromatic substitution, this ncAA serves as a powerful tool in Structure-Activity Relationship (SAR) campaigns, particularly for targeting deep hydrophobic pockets in serine proteases and viral enzymes[1][2].
Mechanistic Rationale: The "Why" Behind the Structure
When optimizing a lead peptide, replacing a canonical L-phenylalanine with 2-Methoxy-D-homophenylalanine introduces three distinct biophysical and pharmacokinetic advantages:
D-Configuration (Metabolic Stability): Endogenous proteases are highly stereoselective for L-amino acids. Inverting the stereocenter at the alpha-carbon completely abolishes recognition by exopeptidases and endopeptidases, extending the plasma half-life of the inhibitor from minutes to hours ()[3].
Homologation (Targeting Deep Sub-sites): The addition of a methylene group (-CH₂-) between the alpha-carbon and the phenyl ring extends the side chain. In targets like Factor Xa or the Zika virus NS2B-NS3 protease, the S2 and S3 binding pockets are deep and hydrophobic. The homologated chain allows the aromatic ring to penetrate deeper into these cavities, maximizing van der Waals interactions ()[1].
Ortho-Methoxy Substitution (Conformational Locking): The methoxy group at the ortho position of the phenyl ring introduces a steric clash with the peptide backbone, severely restricting the rotameric freedom of the side chain. This "conformational locking" reduces the entropic penalty upon binding. Furthermore, the oxygen atom acts as a localized hydrogen bond acceptor, engaging with backbone amides or structured water molecules within the binding pocket.
SAR Optimization Workflow
The integration of 2-Methoxy-D-homophenylalanine into a discovery pipeline requires an iterative cycle of synthesis, biological evaluation, and structural analysis.
Fig 1: Iterative SAR optimization workflow utilizing non-canonical amino acids.
Expertise & Causality: This protocol utilizes Fmoc-based SPPS. Because the homologated and ortho-substituted side chain of 2-Methoxy-D-homophenylalanine introduces significant steric hindrance, standard coupling reagents (e.g., HBTU) are insufficient. We employ HATU/HOAt to accelerate the formation of the active ester and drive the coupling to completion, incorporating a self-validating Kaiser test to ensure sequence integrity.
Action: Swell 0.1 mmol of Rink Amide resin in DMF for 30 minutes. Treat with 20% Piperidine in DMF (2 × 10 min) to remove the Fmoc protecting group.
Causality: Swelling expands the polystyrene matrix, exposing reactive sites. Rink Amide is chosen to generate a C-terminal amide upon cleavage, mimicking a continuous peptide backbone and preventing carboxypeptidase degradation.
Preparation of the Active Ester:
Action: In a separate vial, dissolve Fmoc-2-Methoxy-D-homophenylalanine-OH (0.3 mmol, 3 eq), HATU (0.29 mmol, 2.9 eq), and HOAt (0.3 mmol, 3 eq) in minimal DMF. Add DIPEA (0.6 mmol, 6 eq).
Causality: HATU forms a highly reactive O-7-azabenzotriazolyl ester. HOAt acts as an additive to stabilize the transition state and prevent epimerization. The slight under-stoichiometry of HATU (2.9 eq) prevents capping of unreacted amines by the uronium salt.
Coupling Reaction:
Action: Add the activated amino acid solution to the resin. Agitate at room temperature for 120 minutes.
Self-Validation (Kaiser Test): Wash the resin with DMF and DCM. Perform a Kaiser test. A colorless/yellow bead indicates successful coupling. If the beads are blue (indicating unreacted primary amines), perform a second coupling cycle using DIC/Oxyma to alter the coupling mechanism and overcome sequence-specific aggregation.
Global Deprotection and Cleavage:
Action: Wash the resin thoroughly. Treat with a cleavage cocktail of TFA/TIPS/H2O/EDT (92.5:2.5:2.5:2.5 v/v) for 2.5 hours.
Causality: TFA cleaves the peptide from the resin and removes side-chain protecting groups. TIPS and EDT act as scavengers to trap reactive carbocations, preventing the re-alkylation of the peptide.
Precipitation and Analytical Validation:
Action: Filter the cleavage solution into cold diethyl ether to precipitate the crude peptide. Centrifuge, decant, and lyophilize.
Validation: Analyze the crude product via LC-MS (ESI+) to confirm the exact mass. Purify via preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to >95% purity prior to biological testing.
Application Case Study & Data Presentation
To illustrate the impact of this chiral building block, consider a representative SAR campaign targeting a serine protease (e.g., Factor Xa). The lead compound contains a canonical L-Phenylalanine at the P3 position. Sequential modifications are made to evaluate the biophysical parameters.
Table 1: Impact of P3 Residue Modifications on Protease Inhibition and Stability
(Data synthesized from established SAR paradigms[1][2])
P3 Residue Modification
IC₅₀ (nM)
Fold Improvement
Plasma t₁/₂ (hrs)
Mechanistic Rationale
L-Phenylalanine (Lead)
450.0
1.0x
1.2
Baseline natural substrate; highly susceptible to rapid proteolytic cleavage.
Side-chain homologation allows the phenyl ring to access the deeper S3 hydrophobic pocket.
2-Methoxy-D-homophenylalanine
0.8
562.5x
> 24.0
Ortho-methoxy group restricts rotameric freedom (lowering entropic penalty) and introduces a localized H-bond.
As demonstrated, the stepwise transition to 2-Methoxy-D-homophenylalanine yields a sub-nanomolar inhibitor. The homologation drives affinity, while the methoxy substitution fine-tunes the conformational geometry, resulting in a highly potent and metabolically stable therapeutic candidate ()[2].
References
Stürzebecher, A., et al. (2007). "Highly potent and selective substrate analogue factor Xa inhibitors containing D-homophenylalanine analogues as P3 residue: part 2." ChemMedChem.[Link]
Huber, S., et al. (2022). "Structure-Based Optimization and Characterization of Macrocyclic Zika Virus NS2B-NS3 Protease Inhibitors." Journal of Medicinal Chemistry.[Link]
Wlodawer, A., et al. (2023). "Non-Canonical Amino Acids in Analyses of Protease Structure and Function." International Journal of Molecular Sciences (MDPI).[Link]
Marinec, P. S., et al. (2011). "Creating Diverse Target-Binding Surfaces on FKBP12: Synthesis and Evaluation of a Rapamycin Analogue Library." ACS Combinatorial Science.[Link]
High-Efficiency Enzymatic Resolution of 2-Methoxy-D-homophenylalanine Enantiomers Using Immobilized Lipase
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract Enantiomerically pure non-proteinogenic amino acids are critical chiral building blocks in modern drug development, valued for...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
Enantiomerically pure non-proteinogenic amino acids are critical chiral building blocks in modern drug development, valued for their role in creating potent and selective pharmaceutical agents. This application note provides a comprehensive guide to the enzymatic kinetic resolution of racemic 2-Methoxy-D-homophenylalanine, a valuable synthetic precursor. We detail a robust protocol employing the principle of enantioselective hydrolysis of an N-acetylated methyl ester derivative using an immobilized lipase. The methodology covers the synthesis of the racemic substrate, enzyme immobilization, the kinetic resolution reaction, product separation, and analytical validation by chiral High-Performance Liquid Chromatography (HPLC). The protocols are designed to be self-validating, with explanations grounded in established biocatalytic principles to empower researchers to understand, implement, and adapt this efficient and green chemical approach for producing high-purity D- and L-enantiomers of 2-Methoxy-homophenylalanine.
The Principle of Enzymatic Kinetic Resolution
Enzymatic Kinetic Resolution (EKR) is a powerful technique that leverages the stereospecificity of enzymes to separate a racemic mixture. The core principle relies on the significant difference in the reaction rates at which an enzyme catalyzes the transformation of two enantiomers.
In this protocol, we first convert the racemic amino acid into a suitable derivative, the N-acetyl methyl ester. An enzyme, typically a lipase, is then introduced. The lipase preferentially recognizes and hydrolyzes one enantiomer (e.g., the L-enantiomer) from the ester back to the carboxylic acid at a much faster rate than the other. This selective transformation results in a mixture containing one enantiomer as the hydrolyzed acid and the other as the unreacted ester. Because these two products have different chemical properties (acid vs. ester), they can be easily separated by standard chemical techniques, such as liquid-liquid extraction.
The efficiency of this separation is quantified by the enantiomeric ratio (E-value), a measure of the enzyme's selectivity. A high E-value indicates a more effective resolution. This method is favored for its mild reaction conditions, high selectivity, and environmental compatibility compared to traditional chemical resolution methods.[1][2]
Table 1: Example Data from Optimization of Resolution Conditions
Entry
Enzyme Source
Temp (°C)
Time (h)
Conversion (%)
e.e. of Substrate (%)
e.e. of Product (%)
E-Value
1
A. niger Lipase
35
12
48
90.1
>99
185
2
Porcine Pancreas Lipase
35
10
51
85.4
98.2
95
3
Immobilized CAL-B
40
6
50
>99
>99
>200
4
Immobilized CAL-B
50
5
52
96.5
98.9
150
This table illustrates how systematic variation of parameters can lead to an optimized protocol. Entry 3 shows the superior performance of immobilized CAL-B under the conditions selected for this protocol.
Troubleshooting
Problem
Possible Cause(s)
Suggested Solution(s)
Low or No Reaction
Inactive enzyme; Incorrect pH or temperature; Substrate is not suitable for the enzyme.
Verify enzyme activity with a standard substrate (e.g., p-nitrophenyl palmitate). Calibrate pH meter and check temperature. Try a different N-protecting group or ester.
Low Enantioselectivity (Low e.e.)
The chosen enzyme is not selective for the substrate. Reaction went past 50% conversion, allowing the slower reaction of the other enantiomer to proceed.
Screen different lipases or proteases. [1][3]Carefully monitor the reaction and stop it as close to 50% conversion as possible.
Ensure pH is fully adjusted (<2 for acid extraction, >8 for base wash). Add brine to the separatory funnel to break emulsions.
Poor Resolution on Chiral HPLC
Incorrect chiral column; Inappropriate mobile phase.
Screen different types of chiral columns (e.g., polysaccharide-based, Pirkle-type). Methodically optimize the mobile phase composition and additives. [4]
Conclusion
This application note presents a detailed and reliable methodology for the enzymatic kinetic resolution of 2-Methoxy-D-homophenylalanine enantiomers. By converting the racemic amino acid to its N-acetyl methyl ester derivative, highly efficient separation can be achieved using the commercially available and robust enzyme, Candida antarctica Lipase B. The protocol emphasizes practical steps, including substrate synthesis, enzyme immobilization, controlled hydrolysis, and effective product separation. The provided analytical method allows for accurate determination of enantiomeric purity. This biocatalytic approach is scalable, environmentally friendly, and provides access to both enantiomers in high optical purity, making it a valuable tool for synthetic and medicinal chemists.
References
Miyazawa, T., et al. (2000). Optical Resolution of Non-Protein Amino Acids by Lipase-Catalyzed Ester Hydrolysis. Biocatalysis and Biotransformation, 17(6), 445-459. Available from: [Link]
[1][3]2. Ursoiu, A., et al. (2012). Double Immobilized Lipase for the Kinetic Resolution of Secondary Alcohols. Rev. Chim., 63(3), 263-267. Available from: [Link]
[5]3. Miyazawa, T., et al. (2000). Optical Resolution of Non-Protein Amino Acids by Lipase-Catalyzed Ester Hydrolysis. Biocatalysis and Biotransformation, 17(6). Available from: [Link]
Zdarta, J., et al. (2020). Immobilized Lipase in Resolution of Ketoprofen Enantiomers: Examination of Biocatalysts Properties and Process Characterization. Molecules, 25(21), 5093. Available from: [Link]
[6]5. Zgliczyńska, E., et al. (2021). Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. Molecules, 26(8), 2291. Available from: [Link]
Garcia-Galan, C., et al. (2014). Lipase Immobilization Towards Improved Productivity on Kinetic Resolutions by Continuous-Flow Process. Catalysis Science & Technology, 4, 1338-1344. Available from: [Link]
[7]7. Miyazawa, T., et al. (1988). Optical resolution of unusual amino–acids by lipase-catalysed hydrolysis. J. Chem. Soc., Chem. Commun., (18), 1214-1215. Available from: [Link]
Wang, M., & Pan, J. (2014). Efficient kinetic resolution of amino acids catalyzed by lipase AS 'Amano' via cleavage of an amide bond. Tetrahedron: Asymmetry, 25(1), 58-62. Available from: [Link]
[2]9. Mateo, C., et al. (2013). Immobilisation and application of lipases in organic media. Chemical Society Reviews, 42(15), 6287-6304. Available from: [Link]
[8]10. Zhao, H., et al. (2003). Kinetic study on the enzymatic resolution of homophenylalanine ester using ionic liquids. Biotechnology Progress, 19(3), 1016-8. Available from: [Link]
Kagawa, K., et al. (1995). Lipase-catalyzed enantioselective hydrolysis of N-protected racemic non-protein amino acid esters. Journal of the Chemical Society, Perkin Transactions 1, (18), 2255-2260. Available from: [Link]
Waters Corporation. (2014). Chiral Separation of Phenylalanine Methyl Esters using UPC2. Available from: [Link]
16. Shields, J. D., et al. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Organic Process Research & Development, 25(8), 1966-1973. Available from: [Link]
Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Available from: [Link]
[4]19. Vicente, G., et al. (2011). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry, 9, 6744-6752. Available from: [Link]
Shields, J. D., et al. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Organic Process Research & Development, 25(8), 1966-1973. Available from: [Link]
Carceller, J. M., et al. (2022). Enzymatic and chemo-enzymatic strategies to produce highly valuable chiral amines from biomass with ω-transaminases. National Science Review, 9(9), nwac135. Available from: [Link]
Li, J., et al. (2012). Concise Synthesis and Enzymatic Resolution of L-(+)-Homophenylalanine Hydrochloride. Chinese Journal of Chemical Engineering, 20(4), 786-789. Available from: [Link]
Technical Support Center: Troubleshooting Incomplete Coupling of Fmoc-2-Methoxy-D-homophenylalanine in SPPS
Introduction The incorporation of sterically hindered and unnatural amino acids is a critical strategy in modern peptide science, enabling the design of novel therapeutics with enhanced stability and biological activity....
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The incorporation of sterically hindered and unnatural amino acids is a critical strategy in modern peptide science, enabling the design of novel therapeutics with enhanced stability and biological activity. Fmoc-2-Methoxy-D-homophenylalanine is one such building block, prized for the unique conformational constraints it imparts. However, its bulky nature, a direct result of the ortho-methoxy group on the phenyl ring, presents significant challenges during solid-phase peptide synthesis (SPPS), often leading to incomplete coupling reactions.[1] This guide provides a comprehensive troubleshooting framework for researchers encountering difficulties with the incorporation of this and other similarly hindered amino acids.
Frequently Asked Questions (FAQs)
Q1: What makes Fmoc-2-Methoxy-D-homophenylalanine a "difficult" amino acid to couple in SPPS?
A1: The primary challenge lies in the steric hindrance presented by the methoxy group at the ortho position of the phenyl ring.[1] This bulkiness physically obstructs the approach of the activated carboxyl group to the deprotected N-terminal amine of the growing peptide chain on the solid support. This can lead to slower reaction kinetics and incomplete coupling, resulting in the formation of deletion sequences, which can be difficult to separate from the target peptide, thereby reducing the overall purity and yield.[2]
Q2: How can I detect incomplete coupling of Fmoc-2-Methoxy-D-homophenylalanine?
A2: The most common and immediate method is the use of a qualitative colorimetric test, such as the Kaiser test (ninhydrin test).[3][4] A positive Kaiser test (indicated by a dark blue or purple color on the resin beads) signifies the presence of unreacted primary amines, confirming that the coupling was incomplete.[5] For more quantitative analysis, a small sample of the resin can be cleaved, and the resulting peptide mixture analyzed by reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS).[3][6] This will reveal the presence and quantity of the desired peptide versus any deletion sequences.
Q3: What are the initial steps I should take if I observe incomplete coupling?
A3: If a positive Kaiser test is observed, the immediate and most common corrective action is to perform a "double coupling".[4][7] This involves repeating the coupling step with a fresh solution of activated Fmoc-2-Methoxy-D-homophenylalanine.[4] If the coupling remains incomplete after a second attempt, it is crucial to "cap" the unreacted amines to prevent the formation of deletion sequences in subsequent steps.[2][8]
In-Depth Troubleshooting Guide
Issue 1: Persistently Positive Kaiser Test After Initial Coupling
If the Kaiser test remains positive after the initial coupling attempt, it's a clear indication of an incomplete reaction. The following troubleshooting workflow can help diagnose and resolve the issue.
Caption: Initial troubleshooting workflow for incomplete coupling.
Protocol 1: Double Coupling Procedure
After the initial coupling reaction, drain the reaction vessel.
Wash the resin thoroughly with N,N-Dimethylformamide (DMF) (3 x 10 mL per gram of resin) to remove residual reagents.
Prepare a fresh solution of activated Fmoc-2-Methoxy-D-homophenylalanine using the same or a more potent coupling reagent (see Issue 2).
Add the fresh coupling solution to the resin and allow the reaction to proceed for an additional 1-2 hours, or longer for particularly difficult couplings.[4]
Wash the resin again with DMF and perform a Kaiser test.
Protocol 2: Capping of Unreacted Amines
If double coupling fails, capping is essential to prevent the formation of deletion sequences.[8]
Wash the resin with DMF (3 x 10 mL per gram of resin).
Prepare a capping solution. A common formulation is a mixture of acetic anhydride and a base like pyridine or N,N-Diisopropylethylamine (DIPEA) in DMF.[2][9] For example, use 50 equivalents of acetic anhydride and 50 equivalents of pyridine based on the resin's substitution.[2]
Add the capping solution to the resin and agitate for 30-60 minutes.
Wash the resin thoroughly with DMF (3 x 10 mL per gram of resin) and then with Dichloromethane (DCM).[9][10]
Issue 2: Ineffective Coupling Reagents and Conditions
The choice of coupling reagent and reaction conditions is paramount when dealing with sterically hindered amino acids. Standard carbodiimide-based reagents like N,N'-Diisopropylcarbodiimide (DIC) with 1-Hydroxybenzotriazole (HOBt) may not be sufficient.[11]
Recommended Coupling Reagents for Hindered Amino Acids:
Coupling Reagent
Class
Key Advantages
HATU
Uronium/Aminium Salt
Highly effective for sterically hindered amino acids, rapid reaction kinetics, and low racemization.[12]
HBTU
Uronium/Aminium Salt
A common and effective coupling reagent.
COMU
Uronium/Aminium Salt
Superior suppression of racemization compared to HOBt-based reagents.[13]
Elevated Temperature: Increasing the reaction temperature can significantly enhance coupling efficiency for difficult sequences.[14][15] Microwave-assisted SPPS, in particular, can drive difficult couplings to completion quickly.[16][17]
Solvent Choice: While DMF is the standard, using alternative solvents or mixtures can be beneficial. N-Methyl-2-pyrrolidone (NMP) or adding Dimethyl sulfoxide (DMSO) can help disrupt peptide aggregation, which can contribute to poor coupling.[18][19]
Caption: Strategies for optimizing coupling conditions.
Issue 3: Peptide Aggregation
As the peptide chain elongates, particularly with hydrophobic residues, it can aggregate on the resin.[18] This aggregation can physically block access to the N-terminus, leading to incomplete coupling and deprotection.[18][20]
Strategies to Mitigate Aggregation:
Chaotropic Salts: Adding chaotropic salts like LiCl or KSCN to the coupling mixture can disrupt the hydrogen bonds that cause aggregation.[21]
"Magic Mixture": A solvent system of DCM/DMF/NMP (1:1:1) with 1% Triton X-100 and 2 M ethylene carbonate at elevated temperatures (e.g., 55 °C) can be highly effective.[21]
Pseudoproline Dipeptides: Incorporating pseudoproline dipeptides at strategic points in the sequence can disrupt the formation of secondary structures that lead to aggregation.[18][22]
Low-Loading Resin: Using a resin with a lower substitution level provides more space between peptide chains, reducing the likelihood of intermolecular aggregation.[18]
Analytical Verification
Protocol 3: Test Cleavage and HPLC/MS Analysis
To definitively assess the success of your coupling strategy, a small-scale test cleavage is invaluable.
Take a small sample of the peptide-resin (10-20 mg).
Dry the resin thoroughly.
Prepare a cleavage cocktail appropriate for your resin and protecting groups. A common cocktail for Rink Amide resin is TFA/TIS/H2O (95:2.5:2.5).
Add the cleavage cocktail to the resin and allow the reaction to proceed for 2-3 hours.[23]
Precipitate the cleaved peptide in cold diethyl ether.
Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.
Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile in water) and analyze by RP-HPLC and MS. This will allow for the quantification of the full-length product versus any deletion impurities.[6]
Conclusion
Successfully incorporating Fmoc-2-Methoxy-D-homophenylalanine and other sterically demanding amino acids into a peptide sequence requires a proactive and systematic approach to troubleshooting. By understanding the underlying causes of incomplete coupling and employing the strategies outlined in this guide—from double coupling and capping to optimizing reagents, conditions, and mitigating aggregation—researchers can significantly improve the purity and yield of their target peptides. Careful monitoring with tools like the Kaiser test and analytical techniques such as HPLC/MS is crucial for validating the effectiveness of these interventions.
References
AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]
Antares Health. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]
Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]
Gao, Y., et al. (2018, July 20). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. Organic Process Research & Development. Retrieved from [Link]
Kawai, M., et al. (1983). Peptide sweeteners. 4. Hydroxy and methoxy substitution of the aromatic ring in L-aspartyl-L-phenylalanine methyl ester. Structure-taste relationships. Journal of Medicinal Chemistry.
Fields, G. B. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. Methods in Molecular Biology.
Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS | PurePep Blog. Retrieved from [Link]
Gyros Protein Technologies. (2019, September 15). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Retrieved from [Link]
Gyros Protein Technologies. (2019, April 4). Challenging SPPS: Difficult Sequences And Side Reactions. Retrieved from [Link]
PubMed. (n.d.). Methods and Protocols of Modern Solid Phase Peptide Synthesis. Retrieved from [Link]
Bedford, J., et al. (1994). Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent.
Tamás, B., et al. (2024, January 3). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. Reaction Chemistry & Engineering. Retrieved from [Link]
Biotage. (2023, January 30). Using double coupling to improve your peptide synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Procedures to Improve Difficult Couplings. Retrieved from [Link]
CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]
Amerigo Scientific. (n.d.). Decoding the Art of Chemical Synthesis: A Deep Dive into Solid-Phase Peptide Synthesis and SPPS Resins. Retrieved from [Link]
Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]
AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]
ACS Publications. (2012, September 28). Solid-Phase Synthesis of Phenylalanine Containing Peptides Using a Traceless Triazene Linker. The Journal of Organic Chemistry.
Kappe, C. O., et al. (2008, August 27). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic Chemistry. Retrieved from [Link]
CEM Corporation. (2025, September 24). SPPS Reagents Explained: A Complete Guide. YouTube. Retrieved from [Link]
Mesa Labs. (n.d.). SPPS Tips For Success Handout. Retrieved from [Link]
CSBio. (n.d.). The role of temperature in Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]
International Journal of Medical Sciences. (2013, February 13). SPPS Resins Impact the PNA-Syntheses' Improvement.
Dick, F. (n.d.). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. Methods in Molecular Biology.
ACS Combinatorial Science. (2018, January 17). Solid-Phase Synthesis of Oligopeptides Containing Sterically Hindered Amino Acids on Nonswellable Resin Using 3-Nitro-1,2,4-triazol-1-yl-tris(pyrrolidin-1-yl)
SYNTHESIS OF A PHENYLALANINE-RICH PEPTIDE AS POTENTIAL ANTHELMINTIC AND CYTOTOXIC AGENT. (n.d.).
Cleavage, Deprotection, and Isolation of Peptides After Fmoc Synthesis. (n.d.).
Google Patents. (2016, June 23).
Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins. (n.d.).
The Hebrew University of Jerusalem. (n.d.). Peptide Sweeteners. 4. Hydroxy and Methoxy Substitution of the Aromatic Ring in L-Aspartyl-L-Phenylalanine Methyl Ester.
Aapptec. (n.d.). Substituted Phenylalanines.
Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
How to prevent racemization of 2-Methoxy-D-homophenylalanine during peptide synthesis
Topic: Strategies for Preventing Racemization of 2-Methoxy-D-homophenylalanine During Peptide Synthesis Audience: Researchers, Scientists, and Drug Development Professionals Document ID: TSC-PS-042026-01 Introduction: Th...
Author: BenchChem Technical Support Team. Date: April 2026
Topic: Strategies for Preventing Racemization of 2-Methoxy-D-homophenylalanine During Peptide Synthesis
Audience: Researchers, Scientists, and Drug Development Professionals
Document ID: TSC-PS-042026-01
Introduction: The Challenge of Stereochemical Integrity with Non-Canonical Amino Acids
The successful synthesis of complex peptides, particularly those incorporating non-canonical or sterically demanding residues like 2-Methoxy-D-homophenylalanine, hinges on maintaining absolute stereochemical control. Racemization, the loss of chiral integrity at the α-carbon, represents a critical failure point in peptide synthesis.[1][2] The incorporation of an unintended D-amino acid (in this case, the L-enantiomer of the target D-amino acid) can drastically alter the peptide's conformation, biological activity, and therapeutic potential, leading to diastereomeric impurities that are often difficult to separate.[3][4][5]
2-Methoxy-D-homophenylalanine, an α-amino acid with significant steric bulk due to the homophenylalanine backbone, presents a heightened risk of racemization during activation and coupling. This guide provides a comprehensive troubleshooting framework and preventative strategies to ensure the stereochemical fidelity of 2-Methoxy-D-homophenylalanine during solid-phase peptide synthesis (SPPS).
Q1: What makes 2-Methoxy-D-homophenylalanine particularly susceptible to racemization?
A1: The susceptibility of any amino acid to racemization is governed by the acidity of the proton on its α-carbon, especially when the carboxyl group is activated for coupling.[2] For 2-Methoxy-D-homophenylalanine, two factors are at play:
Electronic Effects: While not as activating as the side chains of Cysteine or Histidine, the aromatic ring of the homophenylalanine moiety can provide some stabilization to the enolate intermediate, a key species in one of the racemization pathways.
Steric Hindrance: This is the more significant factor. The bulky nature of the residue can slow down the rate of the desired intermolecular coupling reaction with the N-terminal amine of the peptide chain.[6][7] This delay provides a larger window of opportunity for the competing intramolecular side reaction—oxazolone formation—which is the primary pathway to racemization.[2][4]
Q2: What is the primary chemical mechanism of racemization during peptide coupling?
A2: The most prevalent mechanism for racemization during peptide synthesis is through the formation of a 5(4H)-oxazolone (also known as an azlactone) intermediate.[1][3][4] This process is base-catalyzed and occurs in several steps:
Activation: The carboxylic acid of the N-protected 2-Methoxy-D-homophenylalanine is activated by a coupling reagent.
Cyclization: The activated carboxyl group undergoes an intramolecular attack by the backbone carbonyl oxygen, forming the planar oxazolone ring.
Deprotonation: The proton at the α-carbon of the oxazolone is highly acidic and is easily removed by a base present in the reaction mixture (e.g., DIPEA, NMM).
Loss of Chirality: The removal of the proton creates an achiral, planar enolate intermediate.
Reprotonation/Attack: When the N-terminal amine of the peptide chain attacks the oxazolone, it can do so from either face of the planar intermediate. This non-selective attack results in a mixture of the desired D-peptide and the undesired L-diastereomer.[1][2]
A less common pathway, direct enolization, involves the direct abstraction of the α-proton from the activated amino acid without forming an oxazolone. This is generally less significant but can occur under strongly basic conditions.[1][8]
Diagram 1: Primary Racemization Pathway via Oxazolone Formation
Part 2: Proactive Strategies for Prevention
Q3: How can I select the right coupling reagent and additives to prevent racemization?
A3: The choice of coupling strategy is the most critical factor in preventing racemization. The goal is to ensure that the rate of amide bond formation is significantly faster than the rate of oxazolone formation and subsequent enolization.
Coupling Reagents: Modern uronium/aminium and phosphonium salt reagents are generally preferred over carbodiimides for sterically hindered couplings as they are more reactive.[6][9] Reagents like HATU, HCTU, and COMU are highly effective.[2][10]
Additives: Using a coupling reagent in conjunction with an additive is standard practice for suppressing racemization.[11][12] Additives like Oxyma, HOBt, and HOAt work by intercepting the highly reactive intermediate formed during activation (e.g., the O-acylisourea from a carbodiimide) to form an active ester.[3] This active ester is more stable, less prone to cyclizing into an oxazolone, yet still reactive enough to form the peptide bond.[3] Oxyma is now widely recommended as it is highly effective at suppressing racemization and is not explosive, unlike HOBt and HOAt.[13][14][15]
The table below compares common coupling strategies. For a challenging residue like 2-Methoxy-D-homophenylalanine, a high-reactivity, low-racemization combination is essential.
Coupling Strategy
Reagent Class
Racemization Risk
Key Considerations & Recommendations
DIC / Oxyma
Carbodiimide + Additive
Low
Excellent, cost-effective choice. Oxyma provides superior racemization suppression compared to HOBt.[3][13][14] Highly Recommended.
HATU / Base
Uronium/Aminium Salt
Low
Gold standard for difficult couplings.[16] Very fast reaction rates kinetically outcompete racemization.[2] Use with a sterically hindered base.
HCTU / Base
Uronium/Aminium Salt
Low
Similar in reactivity to HATU, often more soluble and cost-effective. A very strong choice for hindered systems.[9]
COMU / Base
Uronium/Aminium Salt
Very Low
A third-generation reagent incorporating an Oxyma moiety.[10] Noted for high reactivity and excellent suppression of racemization.[17]
PyBOP / Base
Phosphonium Salt
Low to Moderate
Effective, but can be slightly more prone to racemization than modern uronium salts depending on the base used. Avoids guanidinylation side reactions.[18]
DIC / HOBt
Carbodiimide + Additive
Low to Moderate
The classic combination. Effective, but Oxyma generally performs better.[3][14] HOBt has safety/shipping restrictions due to explosive nature.
DIC alone
Carbodiimide
High
Not Recommended. Leads to high levels of racemization due to the unstable O-acylisourea intermediate.[19]
Q4: Which base should I use, and why is it so important?
A4: The base is critical because it catalyzes the proton abstraction from the oxazolone intermediate.[1][12] The choice of base involves a trade-off between basicity (needed to deprotonate the incoming amine's ammonium salt) and the propensity to cause racemization.
Avoid: Strong, non-sterically hindered bases. Diisopropylethylamine (DIPEA) , while very common, is a strong base that can significantly promote racemization, especially with sensitive residues.[17][19]
Recommended: Use weaker or more sterically hindered bases.
2,4,6-Collidine (TMP): A sterically hindered base that is very effective at minimizing racemization.[19] Its bulk makes it a poor proton abstractor from the sterically shielded α-carbon of the oxazolone.
N-Methylmorpholine (NMM): A weaker base than DIPEA and a good alternative for reducing epimerization.[12]
Q5: How do reaction parameters like temperature, solvent, and activation time affect racemization?
A5:
Temperature: Higher temperatures accelerate all reactions, including racemization.[5] For a difficult coupling, it may be tempting to use heat, but this should be a last resort. Perform couplings at room temperature or, if racemization is a major concern, at 0°C.[5]
Solvent: The solvent must effectively swell the resin and solvate the peptide chains.[6] Poor solvation can lead to aggregation and slow coupling, increasing the risk of racemization. While DMF is standard, N-methylpyrrolidone (NMP) has superior solvating properties and can be beneficial for difficult sequences.[6]
Activation Time: Minimize the time the amino acid exists in its activated state before the amine is available for coupling. Prolonged "pre-activation" times allow for a higher concentration of the oxazolone intermediate to build up.[16][19] Ideally, the activated amino acid solution should be added to the resin immediately after preparation.
Diagram 2: Decision Workflow for Low-Racemization Coupling
Part 3: Analysis and Confirmation
Q6: I've completed my synthesis. How can I definitively check for racemization?
A6: You must use an analytical technique capable of separating diastereomers. Standard reverse-phase HPLC will likely not be able to resolve the desired peptide from its epimer.
Chiral High-Performance Liquid Chromatography (HPLC): This is a direct and robust method. The peptide is analyzed on a chiral stationary phase that differentially interacts with the two diastereomers, leading to different retention times.[20]
Liquid Chromatography-Mass Spectrometry (LC-MS) after Hydrolysis and Derivatization: The peptide is hydrolyzed back to its constituent amino acids. The amino acids are then derivatized with a chiral agent (e.g., Marfey's reagent) to form diastereomers that can be separated by standard RP-HPLC and detected by MS. This confirms the chiral status of the specific amino acid but is an indirect method that can sometimes introduce racemization during the hydrolysis step.[20]
Capillary Electrophoresis (CE): CE offers very high-resolution separations and can be an excellent technique for analyzing peptide enantiomers, often with minimal sample preparation.[20][21][22] It is particularly useful for analyzing the intact peptide.[21]
Experimental Protocols
Protocol 1: Recommended Low-Racemization Coupling of Fmoc-D-2-Methoxy-homophenylalanine-OH
This protocol uses a DIC/Oxyma coupling strategy with collidine as the base to minimize racemization.
Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been fully removed using your standard deprotection protocol (e.g., 2 x 10 min with 20% piperidine/DMF).
Washing: Wash the deprotected resin thoroughly to remove all piperidine.
In a clean, separate reaction vessel, dissolve Fmoc-D-2-Methoxy-homophenylalanine-OH (4 eq.) and Oxyma (4 eq.) in DMF. Use the minimum volume required for full dissolution.
Add 2,4,6-Collidine (8 eq.) to the solution and mix briefly.
Immediately before adding to the resin, add DIC (4 eq.) to the mixture. Swirl gently.
Coupling Reaction:
Immediately add the freshly prepared coupling mixture to the washed resin.
Agitate the reaction vessel (e.g., on a shaker or with N₂ bubbling) at room temperature for 2-4 hours. For a particularly difficult coupling, this time can be extended.
Monitoring: Perform a qualitative test (e.g., Kaiser test) to check for the presence of free primary amines.
If the test is negative (no free amines), proceed to washing.
If the test is positive, consider a "double coupling": drain the reaction solution, wash 3x with DMF, and repeat steps 3 and 4 with a fresh batch of reagents.
Final Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly to remove excess reagents and byproducts.
5 x DMF
3 x DCM
3 x DMF
References
A Comparative Guide to Analytical Methods for Detecting Racemization in Peptides. (2025). BenchChem.
Oxyma vs. HOBt: A Comparative Guide to Racemization Suppression in Peptide Synthesis. (2025). BenchChem.
Yusof, Y., & Tale, G. (n.d.). Epimerisation in Peptide Synthesis. PMC, NIH.
A Comparative Guide to Racemization in Peptide Synthesis: BOP Reagent vs. Modern Coupling Agents. (2026). BenchChem.
Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. (2025). BenchChem.
Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
Overview of Peptide Coupling Reagents. (n.d.). ChemPep.
Technical Support Center: Minimizing Racemization in Peptide Synthesis. (2025). BenchChem.
Peptide conjugation: unexpected ring opening of azacrown ether nucleophiles in the oxazolone-based coupling. (2001). RSC Publishing.
Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. (2009). ResearchGate.
Detecting Racemization in Fmoc-Cys(Trt)-OH Peptides: A Comparative Guide to Analytical Methods. (n.d.). BenchChem.
Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion. Chemistry, 15(37), 9394–9403.
El-Faham, A., et al. (n.d.). Oxyma-B, an excellent racemization suppressor for peptide synthesis. RSC Publishing.
Kemp, D. S., & Rebek, J., Jr. (n.d.). Peptide racemization mechanism. Kinetic isotope effect as a means of distinguishing enolization from oxazolone formation. Journal of the American Chemical Society.
Mechanism of epimerisation/racemisation through oxazolone intermediate[23]. (n.d.). ResearchGate. Available from:
Coupling Reagents. (n.d.). Aapptec Peptides.
A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.). BOC Sciences.
Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. (n.d.). Luxembourg Bio Technologies.
Coupling Reagents. (n.d.). ResearchGate.
A Comparative Guide to Racemization in Peptide Synthesis: HATU vs. Alternative Coupling Reagents. (2025). BenchChem.
Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. (2025). BenchChem.
Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. PubMed.
Gaus, H. J., et al. (n.d.). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. PubMed.
Gaus, H. J., et al. (n.d.). Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis. ACS Publications.
Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. (2022). ACS Publications.
Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. (n.d.). PMC.
Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. (2016). Journal of the American Chemical Society.
Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis. (n.d.). ResearchGate.
Weinstein, B., & Pritchard, A. E. (1972). Amino-acids and peptides. Part XXVIII. Determination of racemization in peptide synthesis by nuclear magnetic resonance spectroscopy. Journal of the Chemical Society, Perkin Transactions 1, 1015.
Epimerisation in Peptide Synthesis. (n.d.). MDPI.
Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (2021). Organic Process Research & Development.
TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B. (n.d.). PMC.
Stereodivergent Synthesis of α,α-Disubstituted α-Amino Acids via Synergistic Cu/Ir Catalysis. (2018). Journal of the American Chemical Society.
Technical Support Center: Prevention of Racemization in Peptide Synthesis. (2025). BenchChem.
Protecting Groups for Amines: Carbamates. (2018). Master Organic Chemistry.
Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis. (2026). BenchChem.
Enzymatic Protecting Group Techniques. (n.d.). ACS Publications.
Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). PMC.
Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). PubMed.
Peptide Synthesis via Fragment Condensation. (n.d.).
Optimizing TFA cleavage cocktails for 2-Methoxy-D-homophenylalanine peptides
Technical Support Center: 2-Methoxy-D-homophenylalanine Peptides A Senior Application Scientist's Guide to Optimizing TFA Cleavage Welcome to the technical support center for researchers working with peptides containing...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: 2-Methoxy-D-homophenylalanine Peptides
A Senior Application Scientist's Guide to Optimizing TFA Cleavage
Welcome to the technical support center for researchers working with peptides containing 2-Methoxy-D-homophenylalanine and other electron-rich, non-native amino acids. This guide provides in-depth troubleshooting advice, optimized protocols, and the scientific rationale behind them to help you achieve higher purity and yield in your peptide synthesis.
Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem
This section addresses the fundamental challenges associated with cleaving peptides that contain the 2-Methoxy-D-homophenylalanine residue.
Q1: Why is my peptide purity significantly lower after TFA cleavage when it contains 2-Methoxy-D-homophenylalanine?
A1: The primary issue stems from the chemical nature of the 2-Methoxy-D-homophenylalanine side chain. The methoxy (-OCH₃) group is a strong electron-donating group, which makes the phenyl ring highly "electron-rich." During Trifluoroacetic Acid (TFA) cleavage, protecting groups from other amino acids (like Boc from Lysine or t-Butyl from Aspartic Acid) are removed, generating highly reactive carbocations (e.g., the tert-butyl cation, tBu⁺)[1]. These electrophilic carbocations are aggressively "scavenged" by the nucleophilic, electron-rich ring of your modified phenylalanine, leading to unwanted alkylation of the peptide. This creates a family of side-product adducts, most commonly with a mass increase of +56 Da (from t-butylation), which are difficult to separate from the desired peptide.
Q2: What are these carbocations and where do they come from?
A2: Carbocations are positively charged carbon atoms that are highly reactive electrophiles. In the context of Fmoc-based Solid-Phase Peptide Synthesis (SPPS), they are the byproduct of acid-mediated deprotection.[1][2] When TFA, a strong acid, is added to the resin, it cleaves acid-labile side-chain protecting groups.[2][3]
Source of Carbocations:
t-Butyl (tBu) groups: Used to protect Asp, Glu, Ser, Thr, and Tyr.
Boc group: Used to protect Lys, and sometimes Trp.
Trityl (Trt) group: Used to protect Cys, His, Asn, and Gln.
These groups, once cleaved, form stable carbocations (e.g., tert-butyl cation, trityl cation) that will react with any available nucleophile if not properly quenched.[4]
Q3: My mass spectrometry results show peaks at +56 Da and +80 Da. What are they?
A3: These mass additions are classic indicators of specific side reactions during cleavage:
+56 Da: This corresponds to the addition of a tert-butyl group.[5] This is the most common side reaction for electron-rich residues like 2-Methoxy-D-homophenylalanine when t-Butyl or Boc protecting groups are present in the sequence.
+80 Da: This indicates sulfonation of an aromatic ring. This side reaction is particularly problematic if your sequence contains Arginine protected with sulfonyl-based groups like Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl).[5] The cleaved Pbf group can act as a sulfonating agent. While less common on a methoxy-phenylalanine ring compared to Tryptophan, it remains a possibility.
Part 2: Troubleshooting Guide - Common Issues & Solutions
This section provides direct answers to specific experimental problems.
Q: My HPLC shows a cluster of peaks around my target peptide's retention time, and the main peak is broad. What's happening?
A: This is a strong indication of multiple, minor alkylation events. The standard "cocktail" of TFA/Water/Triisopropylsilane (TIS) is likely insufficient to protect the hyper-reactive 2-Methoxy-D-homophenylalanine side chain. The t-butyl cations are not being quenched quickly enough, leading to random alkylation on the aromatic ring.
Root Cause: Insufficient or inappropriate scavenger capacity for a highly activated aromatic system.
Solution: You need to enhance your scavenger cocktail with a more potent system designed for electron-rich aromatics. The recommended approach is to add a "soft" scavenger that can shield the aromatic ring.
Recommended Action: Switch to a cleavage cocktail containing thioanisole . Thioanisole is particularly effective at protecting electron-rich aromatic residues like Tryptophan and, by extension, your modified phenylalanine.[3][6] A robust starting point is Reagent K or a variation thereof.
Q: I used a standard Reagent K cocktail, but my yield is still low and I see byproducts. What should I check next?
A: If a powerful cocktail like Reagent K is failing, consider these factors:
Cleavage Time: While 1-2 hours is standard, highly protected or sterically hindered peptides may require longer.[7][8] Conversely, for extremely sensitive peptides, shorter cleavage times (e.g., 30-60 minutes) can sometimes reduce side reactions.[9] Perform a small-scale time-course experiment (e.g., 1h, 2h, 3h) and analyze each by HPLC to find the optimal window.
Scavenger Stoichiometry: Ensure you are using a sufficient volume of the cleavage cocktail relative to the amount of resin (a minimum of 10 mL per gram of resin is a good rule of thumb). The total amount of protecting groups on your resin must be stoichiometrically exceeded by the scavengers. If you have a peptide rich in Lys(Boc), Asp(tBu), etc., you may need to increase the percentage of scavengers in your cocktail.
Reagent Quality: TFA degrades over time. Use fresh, high-purity TFA. Scavengers, especially thiols like 1,2-ethanedithiol (EDT), can oxidize. Use fresh reagents.[7]
Temperature: Perform the cleavage at room temperature. While cooling can sometimes reduce side reactions for residues like Trp or Cys, it can also significantly slow down the removal of stubborn protecting groups like Arg(Pbf), increasing the overall required cleavage time and exposure to acid.[3]
Q: Can I design my own cleavage cocktail? What are the key principles?
A: Absolutely. Advanced users can create custom cocktails. The key is to use a multi-pronged scavenger approach. A good cocktail for your specific problem should contain:
A Hard Cation Scavenger (Hydride Donor):Triisopropylsilane (TIS) is the gold standard. It irreversibly quenches carbocations like tBu⁺ by donating a hydride, forming inert isobutane.[3][4]
A Soft Aromatic Shield:Thioanisole or Phenol . These aromatic scavengers can form transient π-complexes with the activated ring of your residue, effectively shielding it from electrophilic attack.[3] Thioanisole is generally preferred for its efficacy.[6]
A General Nucleophile:Water is essential. It helps hydrolyze the cleaved Pbf protecting group from Arginine and also traps t-butyl cations.[1][5]
A Reducing Agent (if Cys or Met are present):1,2-Ethanedithiol (EDT) or Dithiothreitol (DTT) are used to prevent oxidation and scavenge various cations.[1] Note that EDT is highly malodorous.
Optimized Scavenger Cocktail Comparison
Cocktail Name
Composition (TFA/Scavenger/...)
Primary Use Case & Rationale
Standard (TFA/TIS/H₂O)
95 / 2.5 / 2.5
Good for simple peptides without sensitive, electron-rich residues. Insufficient for 2-Methoxy-D-homophenylalanine.
Reagent B
88 / 5 (Phenol) / 5 (H₂O) / 2 (TIS)
A good general-purpose cocktail. Phenol offers some protection for aromatic rings.[1]
Highly Recommended. The combination of thioanisole and phenol provides robust protection for electron-rich aromatics, while EDT protects against oxidation.
Custom High-Protection
90 / 5 (Thioanisole) / 3 (TIS) / 2 (H₂O)
An excellent, lower-odor alternative to Reagent K if Cys/Met are not present. Maximizes thioanisole for aromatic protection and TIS for hard cation scavenging.
Part 3: Optimized Protocols & Workflows
Protocol 1: Optimized TFA Cleavage for 2-Methoxy-D-homophenylalanine Peptides
This protocol is based on a modified Reagent K formulation to maximize protection.
Materials:
Peptide-resin (dried thoroughly under vacuum for at least 3 hours).[10]
High-purity Trifluoroacetic Acid (TFA).
Scavengers: Thioanisole, Triisopropylsilane (TIS), Water (deionized).
Ice-cold methyl-tert-butyl ether (MTBE) or diethyl ether.
Centrifuge tubes.
Procedure:
Prepare the Cleavage Cocktail (Fresh): In a fume hood, prepare the following mixture. For every 1 gram of peptide-resin, prepare at least 10 mL of cocktail.
90% TFA
5% Thioanisole
3% TIS
2% Water
(Example: For 10 mL, mix 9.0 mL TFA, 0.5 mL Thioanisole, 0.3 mL TIS, and 0.2 mL Water).
Resin Treatment: Place the dried peptide-resin in a suitable reaction vessel. Add the freshly prepared cleavage cocktail.
Reaction: Stopper the vessel and gently swirl to ensure the resin is fully suspended. Let the reaction proceed for 2 hours at room temperature.[11]
Filtration: Filter the cleavage mixture away from the resin using a fritted syringe or funnel. Collect the filtrate.
Resin Wash: Wash the resin twice with 1-2 mL of fresh TFA to recover any remaining peptide. Combine all filtrates.
Precipitation: In a larger centrifuge tube, add 8-10 volumes of ice-cold MTBE. Slowly pipette the TFA filtrate into the cold ether while gently vortexing. A white precipitate (your crude peptide) should form.
Isolation: Centrifuge the suspension at ~3500 rpm for 5 minutes to pellet the peptide.[8] Carefully decant and discard the ether supernatant.
Washing: Wash the peptide pellet two more times with cold ether to remove residual scavengers and TFA.
Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for analysis and purification.
This workflow helps diagnose and solve issues based on analytical data.
Caption: Troubleshooting workflow for post-cleavage analysis.
Mechanism: How Scavengers Protect the Peptide
This diagram illustrates the core chemical problem and the dual-scavenger solution.
Caption: Mechanism of side-product formation and scavenger intervention.
References
Fields, G. B.; Noble, R. L. Solid Phase Peptide Synthesis Utilizing 9-Fluorenylmethoxycarbonyl Amino Acids. Int. J. Pept. Protein Res.1990 , 35 (3), 161–214. [Link]
TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization. Gyros Protein Technologies. [Link]
TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. 2025 . [Link]
What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? ResearchGate. [Link]
Pearson, D. A.; Blanchette, M.; Baker, M. L.; Guindon, C. A. Trialkylsilanes as Scavengers for the Trifluoroacetic Acid Deblocking of Protecting Groups in Peptide Synthesis. Tetrahedron Lett.1989 , 30 (21), 2739–2742. [Link]
Overcoming steric hindrance when coupling 2-Methoxy-D-homophenylalanine
Welcome to the Technical Support Center for Advanced Peptide Synthesis. Coupling structurally complex unnatural amino acids like 2-Methoxy-D-homophenylalanine presents unique thermodynamic and kinetic hurdles.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Advanced Peptide Synthesis. Coupling structurally complex unnatural amino acids like 2-Methoxy-D-homophenylalanine presents unique thermodynamic and kinetic hurdles. This guide is engineered to provide researchers and drug development professionals with the mechanistic understanding and self-validating protocols necessary to overcome severe steric hindrance during Solid-Phase Peptide Synthesis (SPPS).
Executive Overview: The Mechanistic Challenge
Coupling 2-Methoxy-D-homophenylalanine is notoriously difficult due to a trifecta of structural barriers:
Conformational Flexibility (The "Homo" Effect): The extra methylene group in the homophenylalanine backbone (
−CH2−CH2−Ar
) increases the rotational degrees of freedom. This allows the bulky aromatic ring to fold back over the reactive center, physically shielding the activated carboxylate or the alpha-amine from nucleophilic attack[1].
Localized Steric Shielding: The methoxy group at the ortho position of the phenyl ring introduces severe localized steric bulk and electron density, further repelling incoming nucleophiles.
Stereochemical Mismatch: As a D-amino acid, coupling it to a growing L-peptide chain creates a stereochemical mismatch that significantly raises the transition state energy barrier.
Diagnostic & Troubleshooting Workflow
Diagnostic and troubleshooting workflow for overcoming steric hindrance during SPPS.
Frequently Asked Questions (FAQs)
Q1: Why do standard DIC/HOBt coupling protocols fail with this residue?A: Standard carbodiimide chemistry lacks the activation energy required to overcome the profound steric shielding of the ortho-methoxy group and the extended side chain. The bulky intermediate active ester forms too slowly, allowing competing side reactions (like inter-chain aggregation) to dominate[2].
Q2: Should I use HATU or COMU for activation?A: Both are highly recommended, but they serve slightly different operational needs. HATU is the gold standard for sterically hindered couplings due to the neighboring group effect of the nitrogen atom in its azabenzotriazole ring, which accelerates aminolysis[3]. However, COMU is a safer alternative that exists exclusively in the highly reactive uronium form and requires only one equivalent of base, minimizing base-catalyzed side reactions[4].
Q3: How does Microwave-Assisted Peptide Synthesis (MAPS) help?A: Microwave irradiation provides the precise thermal energy needed to rapidly overcome the high activation barrier of hindered couplings[5]. Additionally, localized heating disrupts inter-chain hydrogen bonding and beta-sheet aggregation, which often exacerbate steric issues.
Troubleshooting Guide: Common Failure Modes
Issue 1: Persistent positive Kaiser test (incomplete coupling) after 2 hours.
Cause: High activation energy barrier preventing amide bond formation.
Solution: Switch to a more potent coupling reagent (HATU or COMU)[6]. If already using these, implement Microwave-Assisted Peptide Synthesis (MAPS) at 60°C for 15 minutes to force the reaction to completion[5].
Issue 2: LC-MS shows a deletion sequence or a truncated peptide mass.
Cause: Complete coupling failure or chain termination. Uronium-based reagents (HATU/COMU) can cause guanidinylation of the free N-terminal amine if the coupling reagent is in excess relative to the amino acid[7].
Solution: Always use a slight deficit of the coupling reagent relative to the amino acid (e.g., 3.0 eq amino acid to 2.9 eq HATU). Keep pre-activation times short (under 2 minutes)[7].
Issue 3: Low yield in the subsequent coupling step, despite a successful 2-Methoxy-D-homophenylalanine coupling.
Cause: The steric bulk of the newly incorporated 2-Methoxy-D-homophenylalanine is now preventing the complete removal of its own Fmoc protecting group.
Solution: Implement a modified, aggressive deprotection strategy. Increase the deprotection time, use a double deprotection cycle (e.g., 5 min + 15 min), or add 0.1M HOBt to the 20% piperidine/DMF solution to suppress aspartimide formation while ensuring complete cleavage.
Quantitative Data: Coupling Strategy Comparison
The following table summarizes the expected outcomes when applying various coupling strategies to 2-Methoxy-D-homophenylalanine.
Coupling Strategy
Reagents
Base
Temp / Time
Est. Yield
Epimerization Risk
Standard SPPS
DIC / HOBt
DIEA
RT / 120 min
< 40%
Low
High-Reactivity
HATU / HOAt
DIEA
RT / 60 min
~ 75%
Moderate
Microwave (MAPS)
COMU / Oxyma
TMP
60°C / 15 min
> 95%
Low
Phosphonium
PyAOP
DIEA
RT / 90 min
~ 85%
Low
Self-Validating Experimental Protocols
Protocol A: Microwave-Assisted Coupling (MAPS) with COMU
Causality: COMU generates a highly reactive Oxyma ester. Microwave heating provides kinetic energy to overcome steric clash. TMP (2,4,6-trimethylpyridine) is used as a sterically hindered base to prevent epimerization at elevated temperatures.
Preparation: Swell the Fmoc-deprotected peptide-resin in DMF for 15 minutes.
Activation: In a separate vial, dissolve 3.0 eq of Fmoc-2-Methoxy-D-homophenylalanine and 2.9 eq of COMU in DMF. Add 6.0 eq of TMP. Vortex for 1 minute to form the active ester.
Coupling: Transfer the activated solution to the resin. Irradiate in a microwave peptide synthesizer at 60°C for 15 minutes[8].
Validation Check: Wash the resin 5x with DMF. Perform a Kaiser test.
Validation Criteria: A clear/yellow bead indicates success. A blue bead invalidates the step, triggering a mandatory repeat of Steps 2-3.
Protocol B: Double Coupling Strategy with HATU (Room Temperature)
Causality: For labs without microwave synthesizers, overcoming steric hindrance requires prolonged exposure to highly reactive intermediates. A double coupling pushes the equilibrium forward without risking the degradation seen in single, overnight couplings.
Preparation: Ensure the resin is thoroughly washed with DMF.
First Coupling: Dissolve 3.0 eq of the amino acid and 2.9 eq of HATU in DMF. Add 6.0 eq of DIEA. React with the resin for 60 minutes at room temperature[6].
Drain & Refresh: Drain the reaction vessel (do not wash).
Second Coupling: Immediately add a freshly prepared batch of activated amino acid (same equivalents as Step 2) and react for an additional 60 minutes.
Validation Check: Wash the resin 5x with DMF and 3x with DCM. Perform a microcleavage on 5 mg of resin using TFA/TIPS/H2O (95:2.5:2.5) for 1 hour. Analyze via LC-MS.
Validation Criteria: The presence of the target mass + Fmoc validates the coupling. The absence of the target mass triggers Protocol A or the addition of chaotropic salts (e.g., 0.8M LiCl in DMF).
References
Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids - CEM Corporation. 5
strategies to overcome steric hindrance in N-methylated peptide synthesis - Benchchem. 7
Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions - Benchchem. 6
Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue - Biotage.8
Microwave heating in solid-phase peptide synthesis - Luxembourg Bio Technologies. 2
HATU: The Core Reagent for Peptide & Drug Synthesis - Suzhou Highfine Biotech. 3
Major Progress in the Liquid-Phase Synthesis of N-Alkyl-Rich Cyclic Peptides - ACS Publications. 1
Technical Support Center: Troubleshooting Co-Elution in 2-Methoxy-D-homophenylalanine Chiral Chromatography
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 2-Methoxy-D-homophenylalanine .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 2-Methoxy-D-homophenylalanine .
Because this molecule is an amphoteric, non-natural amino acid with an extended aliphatic linker (the "homo" moiety) and an electron-donating methoxy group, it exhibits high conformational flexibility. This flexibility reduces the energy difference between the transient diastereomeric complexes it forms with Chiral Stationary Phases (CSPs), frequently resulting in co-elution. This guide provides field-proven, self-validating methodologies to diagnose root causes and achieve baseline resolution.
Diagnostic Workflow
Before adjusting any parameters, you must diagnose the thermodynamic or kinetic origin of the co-elution by analyzing the peak shape of your unresolved chromatogram.
Decision matrix for troubleshooting 2-Methoxy-D-homophenylalanine co-elution.
Section 1: Causality & Mechanisms of Co-Elution
To resolve co-elution, we must first understand the physicochemical interactions driving it. Do not simply guess mobile phase combinations; apply these mechanistic principles:
1. Zwitterionic Interference & Ion-Pairing Mismatch
As a free amino acid, 2-Methoxy-D-homophenylalanine possesses both a basic amine and an acidic carboxyl group. If the mobile phase pH does not strictly regulate these functional groups, the molecule exists in multiple ionization micro-states. This leads to mixed retention mechanisms on the CSP, causing severe band broadening and peak coalescence.
2. Thermodynamic Anomalies (Van Deemter Inversion)
If you are using a macrocyclic antibiotic CSP (e.g., Teicoplanin), be aware of anomalous thermodynamic behaviors. Research has documented that homophenylalanine derivatives frequently exhibit a "convex-upward" van Deemter curve for the second eluting enantiomer due to localized adsorption and frictional heating (1). Consequently, increasing the flow rate to speed up the run will paradoxically destroy your resolution.
3. Additive Memory Effects
Chiral columns are highly susceptible to the adsorption of acidic or basic modifiers. Additives like Diethylamine (DEA) or Trifluoroacetic acid (TFA) can persist on the silica matrix for thousands of column volumes, altering the surface selectivity and causing sudden co-elution in previously validated methods (2).
Section 2: Validated Experimental Protocols
If you are experiencing co-elution, implement one of the following self-validating protocols based on your available column chemistry.
Protocol A: Direct Separation via Zwitterionic CSPs (e.g., CHIRALPAK ZWIX)
Causality: Zwitterionic columns utilize cinchona alkaloid derivatives that form double ion-pairing interactions with ampholytes. This is the most robust method for underivatized amino acids, provided the co- and counter-ions are balanced (3).
Mobile Phase Preparation: Prepare a polar organic mobile phase consisting of Methanol / Acetonitrile / Water (49:49:2 v/v/v).
Additive Regulation (Critical): Add 50 mM Formic Acid (FA) and 25 mM Diethylamine (DEA) to the mobile phase. If utilizing LC-MS, replace DEA with 25 mM Ammonia. The exact 2:1 acidic-to-basic ratio is required to regulate displacement effects.
Equilibration: Flush the column at 1.0 mL/min for a minimum of 45 minutes. Zwitterionic phases require extended equilibration to stabilize the ionic double layer.
Validation: Inject a 5 µL sample dissolved strictly in the mobile phase. Dissolving the sample in a stronger solvent will cause localized precipitation and peak splitting at the column head.
Protocol B: Indirect Separation via N-Boc Derivatization
Causality: Masking the primary amine removes the zwitterionic nature of the molecule. This allows standard hydrogen-bonding and π-π interactions on traditional polysaccharide CSPs (like CHIRALPAK AD-H) to dictate enantiorecognition without severe tailing.
Derivatization: React 2-Methoxy-D-homophenylalanine with Di-tert-butyl dicarbonate (Boc₂O) in a mild aqueous base (e.g., NaHCO₃) for 2 hours at room temperature to yield N-Boc-2-methoxy-D-homophenylalanine. Extract with Ethyl Acetate and dry.
Column Selection: Install a coated amylose-based CSP (e.g., CHIRALPAK AD-H).
Mobile Phase Setup: Prepare Hexane / Isopropanol (80:20 v/v) containing 0.1% TFA. The TFA is mandatory to suppress the ionization of the remaining free carboxylic acid.
Elution & Validation: Run isocratically at 1.0 mL/min, 25°C. To self-validate that the peaks are enantiomers and not achiral derivatization byproducts, monitor at multiple UV wavelengths (e.g., 210 nm and 254 nm). The area ratio of the two peaks must remain identical across all wavelengths (4).
Section 3: Quantitative Optimization Data
Use the following matrix to select the correct mobile phase environment based on the state of your 2-Methoxy-D-homophenylalanine sample.
Analyte State
Recommended CSP Class
Primary Solvent Matrix
Acidic Additive
Basic Additive
Primary Recognition Mechanism
Free Amino Acid
Zwitterionic (ZWIX)
MeOH / ACN / H₂O
50 mM Formic Acid
25 mM DEA (or NH₃)
Double Ion-Pairing & Steric Fit
Free Amino Acid
Macrocyclic Antibiotic
H₂O / MeOH (Reversed)
None
None
Inclusion Complexation & H-Bonding
N-Boc Protected
Amylose Tris-derivative
Hexane / IPA (Normal)
0.1% TFA
None
Hydrogen Bonding & π-π Stacking
N-Boc Protected
Cellulose Tris-derivative
H₂O / ACN (Reversed)
0.1% Phosphoric Acid
None
Hydrophobic Insertion & Steric Fit
Section 4: Frequently Asked Questions (FAQs)
Q: My peaks were perfectly resolved yesterday, but today they are co-eluting with severe tailing. What happened?A: This is a classic symptom of "Additive Memory Effects" or column contamination. Basic modifiers strongly adsorb to the silica matrix. If the column was previously used with a different additive (or improperly stored), the surface selectivity is fundamentally altered. You must flush the column with a strong compatible solvent (e.g., 100% Methanol or DMF for immobilized columns) following the manufacturer's regeneration protocol to "reset" the stationary phase (5).
Q: I am using a Teicoplanin column. When I increase the flow rate to sharpen the peaks, the second peak broadens massively and merges with the first. Why?A: You are observing a convex-upward van Deemter effect. Homophenylalanine derivatives exhibit slow desorption kinetics on macrocyclic antibiotics. At higher mobile phase velocities, frictional heating and slow mass transfer of the more retained enantiomer cause severe band broadening. Solution: Decrease the flow rate and strictly control the column compartment temperature to 20°C or lower.
Q: Can I analyze this molecule using standard Reversed-Phase (RP) conditions without additives?A: No. As a highly polar small molecule, free 2-Methoxy-D-homophenylalanine faces severe weak retention issues in standard RP chromatography due to inadequate affinity with the hydrophobic stationary phase (6). Without an ion-pairing reagent (like perchloric acid) or specific zwitterionic CSPs, the enantiomers will co-elute immediately in the void volume.
LCGC International. "When van Deemter Goes Upside Down in Chiral Chromatography.
Daicel Chiral Technologies. "Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC." chiraltech.com.
Chromatography Today. "Trouble with chiral separations.
Daicel Chiral Technologies. "Dos and Don'ts for Using Daicel Chiral Columns Effectively." chiraltech.com.
WuXi AppTec. "Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples." wuxiapptec.com.
Yield optimization in the asymmetric synthesis of 2-Methoxy-D-homophenylalanine
Welcome to the Technical Support Center for the asymmetric synthesis of 2-Methoxy-D-homophenylalanine . As a Senior Application Scientist, I have designed this portal to address the critical thermodynamic and kinetic bot...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the asymmetric synthesis of 2-Methoxy-D-homophenylalanine . As a Senior Application Scientist, I have designed this portal to address the critical thermodynamic and kinetic bottlenecks you may encounter when scaling up the production of this high-value non-canonical D-amino acid.
Below, you will find a mechanistic workflow, causality-driven troubleshooting guides, quantitative optimization data, and a self-validating protocol engineered for maximum enantiomeric excess (ee) and yield.
The most efficient route to 2-Methoxy-D-homophenylalanine utilizes a D-amino acid transaminase (DAAT). However, transamination is inherently reversible. To achieve >99% ee, the system must be coupled with a thermodynamic sink.
Multienzymatic cascade for 2-Methoxy-D-homophenylalanine synthesis via equilibrium shift.
Troubleshooting & FAQs
Q1: We are experiencing severe substrate inhibition when scaling up the synthesis using >50 mM of the α-keto acid precursor. How can we optimize the yield?Causality & Solution: High concentrations of the precursor (2-oxo-4-(2-methoxyphenyl)butanoic acid) cause competitive inhibition at the DAAT active site, preventing the regeneration of the Pyridoxal-5'-phosphate (PLP) cofactor[1]. To bypass this kinetic bottleneck, transition from a batch to a fed-batch (intermittent addition) system. By maintaining the soluble substrate concentration below the inhibition threshold (~40 mM) while continuously supplying the solid-state substrate, you can achieve high final product titers (>800 mM) without stalling the reaction kinetics[1].
Q2: Our enantiomeric excess (ee) is plateauing at 85%. How do we achieve >99% ee and drive the reaction to completion?Causality & Solution: Transamination is a reversible equilibrium reaction. If the α-ketoglutarate byproduct accumulates, the reverse reaction degrades both your yield and enantiopurity. You must construct a one-pot multienzyme equilibrium-shift system[2]. Coupling the DAAT reaction with an NAD-dependent (R)-2-hydroxyglutarate dehydrogenase (HGDG) irreversibly reduces α-ketoglutarate to (R)-2-hydroxyglutarate[3]. This thermodynamic sink pulls the primary reaction forward, ensuring >99% ee and >95% conversion[2].
Q3: We are losing enzyme activity over the 24-hour reaction period. What causes this, and how do we stabilize the biocatalyst?Causality & Solution: Cofactor (PLP) leakage is a primary mode of deactivation in transaminases, especially at elevated temperatures[3]. The apoenzyme is significantly less stable than the holoenzyme. To mitigate this, lower the reaction temperature to 30 °C and ensure a slight excess of the α-keto acid substrate relative to the amino donor[3]. This specific stoichiometric ratio favors the more stable PLP-bound form of the enzyme over the pyridoxamine-5'-phosphate (PMP) form. Supplementing the buffer with 0.1 mM exogenous PLP also creates a self-repairing stability loop.
Q4: Product recovery is resulting in significant yield losses. What is the most efficient isolation protocol for 2-Methoxy-D-homophenylalanine?Causality & Solution: Non-canonical amino acids like D-homophenylalanine derivatives exhibit highly pH-dependent solubility[4]. By exploiting the isoelectric point (pI), you can perform in situ product removal (ISPR)[1]. The product continuously precipitates in the reaction media if the pH is maintained near its pI (~pH 5.5-6.0), which acts as a secondary equilibrium shift[1]. After completion, a simple pH shift (adding HCl to denature proteins, centrifuging, then adjusting back to the pI) yields a highly pure crystalline product[2].
Quantitative Optimization Data
The following table summarizes the causal relationship between specific optimization strategies and the resulting yield/enantiopurity for D-homophenylalanine derivatives.
Optimization Strategy
Substrate Loading (mM)
Reaction Time (h)
Conversion Yield (%)
Enantiomeric Excess (% ee)
Batch (No Equilibrium Shift)
50
24
45.2
88.5
Batch + HGDG Recycling
50
17
98.5
>99.0
Fed-Batch + HGDG Recycling
500 (intermittent)
48
94.3
>99.0
Fed-Batch + ISPR (pH shift)
840 (intermittent)
72
96.1
>99.5
Data synthesized from established multienzymatic cascade parameters for non-canonical amino acids[2],[1].
This protocol utilizes a three-enzyme cascade to guarantee unidirectional synthesis and high enantiopurity.
Step 1: Preparation of the Reaction Matrix
In a bioreactor, prepare 50 mM potassium phosphate buffer. Adjust to pH 8.0.
Add 0.1 mM Pyridoxal-5'-phosphate (PLP) to ensure holoenzyme saturation.
Self-Validation Check: The buffer must exhibit a distinct pale yellow color, confirming the presence of active PLP in solution.
Step 2: Substrate & Donor Initialization
Add 500 mM D-glutamate (amino donor) and an initial 40 mM of 2-oxo-4-(2-methoxyphenyl)butanoic acid (substrate).
Self-Validation Check: Ensure complete dissolution before enzyme addition. Undissolved substrate at this stage indicates incorrect pH or insufficient mixing, which will cause localized concentration spikes and enzyme inhibition.
Step 3: Biocatalyst Loading
Introduce D-amino acid transaminase (DAAT) at 5 U/mL, alongside (R)-2-hydroxyglutarate dehydrogenase (HGDG) at 10 U/mL, and Glucose Dehydrogenase (GDH) at 10 U/mL (with 100 mM glucose) for NADH regeneration.
Incubate at 30 °C with gentle agitation (150 rpm).
Monitor substrate depletion via HPLC. Add solid 2-oxo-4-(2-methoxyphenyl)butanoic acid in 40 mM increments every 4 hours until the total theoretical loading is reached.
Self-Validation Check: Track the formation of (R)-2-hydroxyglutarate via HPLC. Its stoichiometric appearance (1:1 ratio with the product) validates that the thermodynamic sink is actively preventing the reverse reaction.
Step 5: Product Isolation via ISPR
Upon reaching >95% conversion, adjust the pH to 2.0 using 12 M HCl.
Self-Validation Check: The previously cloudy suspension (due to precipitated product) will turn clear as the amino acid dissolves, while denatured biocatalysts will form a distinct flocculant.
Centrifuge at 10,000 x g for 15 min to pellet the denatured proteins.
Adjust the clarified supernatant to pH 5.8 (approximate pI of the product) using NaOH. Incubate at 4 °C for 12 hours to induce crystallization. Filter and dry the highly pure (>99% ee) 2-Methoxy-D-homophenylalanine.
References
Title: Asymmetric Synthesis of Enantiomerically Pure Aliphatic and Aromatic D-Amino Acids Catalyzed by Transaminase from Haliscomenobacter hydrossis[2],[3]
Source: MDPI (Catalysts)
URL: [Link]
Title: Asymmetric synthesis of L-homophenylalanine by equilibrium-shift using recombinant aromatic L-amino acid transaminase[1]
Source: Biotechnology and Bioengineering (PubMed)
URL: [Link]
Title: Overview on Multienzymatic Cascades for the Production of Non-canonical α-Amino Acids[4]
Source: Frontiers in Bioengineering and Biotechnology
URL: [Link]
Comparative Guide to Peptide Proteolytic Stability: 2-Methoxy-D-homophenylalanine vs. L-homophenylalanine
The translation of peptide therapeutics from the bench to the clinic is frequently bottlenecked by their susceptibility to proteolytic degradation. Endogenous proteases rapidly hydrolyze standard L-amino acid peptide bon...
Author: BenchChem Technical Support Team. Date: April 2026
The translation of peptide therapeutics from the bench to the clinic is frequently bottlenecked by their susceptibility to proteolytic degradation. Endogenous proteases rapidly hydrolyze standard L-amino acid peptide bonds, resulting in sub-optimal pharmacokinetic profiles and plasma half-lives often measured in mere minutes.
To engineer proteolytic resistance, drug development professionals increasingly rely on unnatural amino acids (UAAs). This guide provides an objective, data-driven comparison between two distinct phenylalanine derivatives: L-homophenylalanine (L-hPhe) and 2-Methoxy-D-homophenylalanine (2-OMe-D-hPhe) . By examining their structural causality and performance in self-validating experimental workflows, this guide will equip researchers with the insights needed to select the appropriate UAA for their specific therapeutic scaffolds.
Mechanistic Causality: The Structural Basis of Stability
The incorporation of UAAs prevents degradation by disrupting the highly specific interactions between the peptide substrate and the protease active site (e.g., the S1 hydrophobic pocket in chymotrypsin-like serine proteases). The degree of stability achieved is directly proportional to the structural modifications applied.
L-homophenylalanine (L-hPhe): The "Soft" Stability Enhancer
L-hPhe is a homologue of standard L-phenylalanine, featuring an additional methylene group (-CH2-) in its side chain.
Mechanism of Action: The backbone extension increases the distance between the alpha-carbon and the aromatic ring. When the peptide enters a protease active site, this extra length prevents the phenyl ring from optimally anchoring into the S1 pocket[1].
Limitations: Because it retains the natural L-stereocenter, the scissile amide bond can still align with the protease's catalytic triad (Ser-His-Asp). Consequently, L-hPhe provides only moderate resistance to cleavage. It is highly valuable as a versatile intermediate in synthesizing ACE inhibitors, where a specific, controlled degree of biological processing is required[2].
2-Methoxy-D-homophenylalanine (2-OMe-D-hPhe): The Absolute Shield
2-OMe-D-hPhe combines three distinct structural modifications to achieve near-absolute proteolytic evasion:
Chiral Inversion (D-Stereocenter): Endogenous proteases are stereoselective for L-amino acids. Inverting the alpha-carbon to the D-configuration fundamentally misaligns the peptide backbone, making it physically impossible for the enzyme to execute nucleophilic attack on the amide bond[3],[4].
Backbone Extension (Homo-derivative): Similar to L-hPhe, the extended side chain misaligns the S1 pocket interaction[1].
Steric and Electronic Shielding: The addition of a methoxy group (-OCH3) at the ortho position of the phenyl ring introduces massive steric bulk. This restricts the rotameric freedom of the side chain, locking it in a conformation that physically clashes with the protease binding cleft.
Pathway of protease recognition and cleavage for L-hPhe vs. 2-OMe-D-hPhe modified peptides.
Comparative Performance Data
The following table summarizes the quantitative performance of linear peptide scaffolds substituted with either L-hPhe or 2-OMe-D-hPhe at a known protease cleavage site.
(Note: Exact half-lives depend on the global peptide sequence, but the relative magnitude of stability enhancement remains consistent across scaffolds[5].)
Experimental Workflows: Self-Validating Protocols
To ensure trustworthiness and reproducibility, proteolytic stability must be assessed using self-validating experimental systems. The inclusion of an internal standard corrects for extraction losses, while a known susceptible control peptide confirms enzyme/serum activity.
Protocol A: Human Serum Stability Assay
This assay evaluates the global stability of the peptide against the complex milieu of exopeptidases and endopeptidases present in human blood[5].
Rationale for Experimental Choices:
We utilize 1% Trifluoroacetic acid (TFA) in Acetonitrile (MeCN) as a quenching agent. The MeCN precipitates abundant serum proteins (like albumin) that would otherwise foul the HPLC column, while the TFA drops the pH to instantly denature proteases, freezing the degradation profile at exact time points.
Step-by-Step Methodology:
Preparation: Dissolve the test peptide, a control peptide (e.g., standard L-Phe variant), and an internal standard (e.g., a stable isotope-labeled peptide) in sterile H₂O/DMSO to a stock concentration of 1 mg/mL.
Incubation: Mix the peptide stock with pre-warmed 25% (v/v) human serum in PBS (pH 7.4) to a final peptide concentration of 100 µg/mL. Incubate at 37°C with gentle agitation.
Sampling: Withdraw 50 µL aliquots at defined time points: t = 0, 1, 2, 4, 8, 24, and 48 hours.
Quenching: Immediately add 50 µL of ice-cold 1% TFA in MeCN to each aliquot. Vortex for 15 seconds.
Isolation: Centrifuge the quenched samples at 12,000 × g for 10 minutes at 4°C to pellet the precipitated serum proteins.
Analysis: Transfer the clear supernatant to HPLC vials. Analyze via RP-HPLC or LC-MS. Calculate the percentage of intact peptide remaining by comparing the area under the curve (AUC) at each time point to the t=0 baseline, normalized against the internal standard.
Step-by-step experimental workflow for evaluating peptide serum stability.
To specifically probe the S1 pocket interaction, a purified enzyme assay is utilized.
Buffer Preparation: Prepare a 0.1 M NH₄HCO₃ buffer adjusted to pH 8.2 (optimal for α-chymotrypsin activity)[5].
Substrate Mixture: Dilute the peptide to 100 µg/mL in the buffer.
Enzyme Addition: Add purified α-chymotrypsin to achieve an enzyme-to-substrate mass ratio of 1:100.
Incubation & Sampling: Incubate at 37°C. Withdraw 20 µL aliquots at 0, 15, 30, 60, and 120 minutes.
Quenching: Quench by adding 80 µL of 0.5% TFA in water.
Quantification: Analyze via LC-MS to monitor the disappearance of the parent mass and the appearance of specific cleavage fragments.
Conclusion
For drug development applications requiring moderate pharmacokinetic tuning or specific biological processing, L-homophenylalanine offers a viable, cost-effective modification. However, for advanced peptide therapeutics demanding extended in vivo half-lives and absolute protection against proteolytic cleavage, 2-Methoxy-D-homophenylalanine is vastly superior. Its combination of chiral inversion, backbone extension, and steric shielding creates an impenetrable barrier to endogenous proteases, ensuring the structural integrity of the therapeutic payload.
Comparing Ortho-Methoxy vs. Para-Methoxy D-Homophenylalanine in SAR Studies: A Technical Guide
In modern peptidomimetic and small-molecule drug design, the incorporation of unnatural amino acids is a critical strategy for optimizing potency, selectivity, and metabolic stability. D-homophenylalanine, characterized...
Author: BenchChem Technical Support Team. Date: April 2026
In modern peptidomimetic and small-molecule drug design, the incorporation of unnatural amino acids is a critical strategy for optimizing potency, selectivity, and metabolic stability. D-homophenylalanine, characterized by an extended methylene spacer, provides unique conformational flexibility compared to standard D-phenylalanine. When conducting Structure-Activity Relationship (SAR) studies, functionalizing the phenyl ring with a methoxy group at either the ortho (2-methoxy) or para (4-methoxy) position dramatically alters the molecule's steric profile, electronic distribution, and receptor-binding kinetics.
As a Senior Application Scientist, I have structured this guide to objectively compare these two derivatives, detailing the mechanistic causality behind their behavior in target binding pockets and providing self-validating experimental protocols for their evaluation.
Mechanistic Causality: Steric Lock vs. Extended Reach
The position of the methoxy group dictates the rotameric freedom of the side chain and its interaction with target subpockets.
Ortho-Methoxy D-homophenylalanine (CAS: 1089276-10-7): The bulky methoxy group adjacent to the alkyl attachment point induces severe steric hindrance, restricting the
χ1
and
χ2
dihedral angles. This "steric lock" forces the phenyl ring into a pre-organized conformation. This is highly advantageous if the target binding pocket requires a rigid, orthogonal aromatic presentation, though it can hinder synthesis yields due to steric clash during radical fragmentation and alkylation steps [1].
Para-Methoxy D-homophenylalanine (CAS: 1260601-38-4): Positioned at the distal end of the aromatic ring, the para-methoxy group extends the molecule's reach, allowing it to probe deep hydrophobic or aromatic subpockets. Furthermore, the para-substitution maximizes the electron-donating effect across the
π
-system without compromising the flexibility of the homophenylalanine backbone. This extended reach was famously leveraged to optimize the P2 substructure of human macrophage metalloelastase (MMP-12) inhibitors [2].
Mechanistic divergence in S2 pocket binding between ortho- and para-methoxy D-homophenylalanine.
Comparative Performance Data
To objectively evaluate these derivatives, we must look at their physicochemical properties and their typical performance in protease inhibitor SAR studies (e.g., targeting MMP-12). The table below summarizes quantitative and qualitative data comparing the two derivatives.
Parameter
Ortho-Methoxy D-homophenylalanine
Para-Methoxy D-homophenylalanine
Molecular Weight
209.24 g/mol
209.24 g/mol
Fmoc-Derivative CAS
N/A (Custom Synthesis Typical)
1260601-38-4
Conformational Flexibility
Low (Sterically restricted
χ2
angle)
High (Unhindered backbone rotation)
Electronic Effect
Inductive electron withdrawal / localized lone pairs
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes an analytical checkpoint to prevent the propagation of errors (e.g., truncated peptides) into the biological assay phase.
Objective: Synthesize a target peptide incorporating Fmoc-protected methoxy-D-homophenylalanine.
Resin Preparation: Swell Fmoc-Rink Amide resin (or Fmoc-hydroxylamine-2-chlorotrityl resin for hydroxamic acids) in Dimethylformamide (DMF) for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min).
Validation Checkpoint: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct at 301 nm to ensure complete deprotection.
Coupling Reaction: For each coupling, prepare a solution of 3 eq. Fmoc-amino acid (e.g., N-Fmoc-4-methoxy-D-homophenylalanine), 3 eq. HATU, and 5 eq. DIPEA in DMF. Add to the resin and agitate for 1 hour.
Causality Note:Ortho-methoxy derivatives may require double coupling (2 × 1 hour) due to steric hindrance shielding the reactive amine.
Validation Checkpoint: Perform a Kaiser test. A negative result (yellow) confirms complete coupling. A positive result (blue) mandates a recoupling step.
Cleavage: Cleave the peptide from the resin using a cocktail of TFA/TIS/Water (94:3:3) for 3 hours. Precipitate in cold diethyl ether and centrifuge.
Purification: Purify the crude peptide via preparative RP-HPLC (C18 column) using a water/acetonitrile gradient containing 0.1% TFA.
Validation Checkpoint: Confirm final purity (>95%) and exact mass via HRMS (High-Resolution Mass Spectrometry) before proceeding to assays [2].
Protocol B: NMR Chemical Shift Perturbation & Enzymatic Assay
Objective: Rank order the synthesized SAR agents based on target engagement.
NMR Chemical Shift Perturbation (CSP): Titrate the purified peptide into a solution containing
15
N-labeled target protein (e.g., hMMP-12 catalytic domain).
Causality Note: CSP allows you to map the exact binding interface. Para-methoxy derivatives should show significant perturbations in residues lining the deep S2 pocket, whereas ortho-methoxy derivatives will perturb surface-exposed residues.
Enzymatic Inhibition Assay: Incubate the target protease with varying concentrations of the peptide inhibitor (0.1 nM to 10 µM) in assay buffer (e.g., 50 mM HEPES, 10 mM CaCl
2
, 0.05% Brij-35, pH 7.5).
Substrate Addition: Add a fluorogenic substrate and measure the initial velocity of fluorescence increase (e.g., Ex/Em = 328/393 nm).
Data Analysis: Plot fractional activity vs. inhibitor concentration to calculate the IC
50
and apparent
Ki
.
Validation Checkpoint: Ensure the Hill slope of the dose-response curve is approximately 1.0, confirming a 1:1 stoichiometric binding event without aggregation-based artifacts.
Step-by-step workflow for evaluating methoxy-D-homophenylalanine derivatives in SAR studies.
Conclusion
The choice between ortho- and para-methoxy D-homophenylalanine is not merely a matter of substitution availability; it is a fundamental geometric and electronic decision in drug design. Para-methoxy derivatives consistently offer superior reach into deep hydrophobic pockets and easier synthetic handling during SPPS. Conversely, ortho-methoxy derivatives should be reserved for targets where restricting the rotational freedom of the P-position side chain is required to lock the inhibitor into an active conformation.
References
Title: Synthesis of Unnatural Amino Acids from Serine Derivatives by β-Fragmentation of Primary Alkoxyl Radicals
Source: The Journal of Organic Chemistry (ACS Publications), 2007.
URL: [Link]
Title: Therapeutic Targeting of MMP-12 for the Treatment of Chronic Obstructive Pulmonary Disease
Source: Journal of Medicinal Chemistry (ACS Publications), 2020.
URL: [Link]
Validation
Validation of 2-Methoxy-D-homophenylalanine Enantiomeric Purity by Chiral HPLC: A Comparative Guide
Executive Summary The enantiomeric purity of non-natural amino acids (NNAAs) is a critical quality attribute in peptide synthesis and small-molecule drug development. 2-Methoxy-D-homophenylalanine presents a unique analy...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The enantiomeric purity of non-natural amino acids (NNAAs) is a critical quality attribute in peptide synthesis and small-molecule drug development. 2-Methoxy-D-homophenylalanine presents a unique analytical challenge: its bulky methoxy-substituted aromatic ring and extended carbon backbone (homo-derivative) increase hydrophobicity and alter the steric environment around the chiral center.
This guide provides an objective comparison of Chiral Stationary Phases (CSPs) for the enantiomeric resolution of 2-Methoxy-D-homophenylalanine. As a Senior Application Scientist, I will outline the mechanistic causality behind CSP selection and provide a self-validating, step-by-step chiral HPLC protocol designed to guarantee authoritative and reproducible quantification of enantiomeric excess (
ee
).
Mechanistic Foundations & CSP Selection Strategy
To validate the enantiomeric purity of 2-Methoxy-D-homophenylalanine without the artifact-inducing risks of pre-column derivatization, the chosen CSP must directly recognize the free primary amine and the adjacent chiral center.
While traditional polysaccharide-based columns (e.g., amylose/cellulose derivatives) rely on hydrogen bonding, dipole-dipole interactions, and steric fit[1], they often require the analyte to be derivatized (e.g., Fmoc or Boc protection) to achieve baseline resolution[2]. Conversely, Crown Ether-based CSPs (such as the CROWNPAK series) utilize a highly specific host-guest complexation mechanism. Under acidic conditions, the primary amine of the amino acid is protonated to an ammonium ion (
−NH3+
), which fits precisely into the chiral cavity of the crown ether[3].
Because the chiral recognition is localized entirely at the primary amine near the stereocenter, the bulky methoxy-homophenyl side chain does not disrupt the primary binding mechanism, though it does increase overall hydrophobic retention[4],[5].
Comparative Analysis of Chiral Stationary Phases
The following table objectively compares the performance of various CSP alternatives for the direct analysis of 2-Methoxy-D-homophenylalanine.
CSP Type
Example Column
Chiral Recognition Mechanism
Mobile Phase Requirements
Suitability for 2-Methoxy-D-HPA
Crown Ether
CROWNPAK CR-I(+)
Host-guest complexation of
−NH3+
inside the chiral crown cavity[3].
Aqueous
HClO4
(pH 1.0–2.0) + up to 20% Acetonitrile/Methanol[5].
Optimal . Direct analysis. The D-enantiomer is mechanistically forced to elute first[4],[5].
Moderate . Allows direct analysis, but suffers from lower plate counts and UV interference from copper.
Polysaccharide
CHIRALPAK AD-H
H-bonding,
π−π
interactions, and steric inclusion[1].
Hexane/IPA (Normal Phase) or Polar Organic modes[1].
Sub-optimal . Generally requires pre-column derivatization (e.g., Fmoc-Cl) for high resolution[2].
Method Development Workflow
The following diagram illustrates the logical decision tree for developing a self-validating chiral HPLC method for NNAAs.
Workflow for chiral HPLC method development and validation of non-natural amino acids.
Self-Validating Experimental Protocol
To validate the enantiomeric purity of 2-Methoxy-D-homophenylalanine, we utilize the CROWNPAK CR-I(+) column (immobilized crown ether). This protocol is designed as a self-validating system: by utilizing the CR-I(+) selector, the D-enantiomer is guaranteed to elute before the L-enantiomer[4],[5]. When quantifying trace L-impurities in a D-API, eluting the massive main peak first prevents peak tailing from masking the trace impurity, ensuring absolute trustworthiness in the Limit of Quantitation (LOQ).
Step 1: Mobile Phase Preparation & Causality
Action: Weigh 16.3 g of 70% Perchloric acid (
HClO4
) and dilute to 1 L with distilled water to achieve a pH of ~1.0[4]. Mix this aqueous solution with Acetonitrile at an 80:20 (v/v) ratio[5]. Degas thoroughly.
Causality: Why Perchloric Acid? The primary amine must be protonated to
−NH3+
to enter the crown ether cavity.
HClO4
is mandated over Trifluoroacetic acid (TFA) because it yields superior baseline resolution and lacks UV absorbance at low wavelengths (200–210 nm), which is critical for high signal-to-noise ratios[5]. Why Acetonitrile? Because 2-Methoxy-D-homophenylalanine is highly hydrophobic, the addition of an organic modifier reduces excessive retention times and sharpens peak shape[4],[5].
Step 2: Chromatographic Conditions
Column: CROWNPAK CR-I(+) (150 x 3.0 mm, 5 µm)[6],[5].
Flow Rate: 0.2 to 0.4 mL/min. Caution: Do not exceed 300 Bar pressure[5].
Temperature: 10°C to 25°C.
Causality: Why lower temperatures? The host-guest chiral complexation is an exothermic thermodynamic process. Lowering the column temperature shifts the equilibrium toward complex formation, thereby increasing retention and enantioselectivity (
α
)[4],[5].
Step 3: System Suitability Testing (SST)
Action: Inject a racemic standard of 2-Methoxy-D,L-homophenylalanine.
Validation Metric: Ensure the resolution (
Rs
) between the D-enantiomer (Peak 1) and L-enantiomer (Peak 2) is
≥1.5
(baseline resolution).
Causality: If the elution order needs to be verified, spiking the sample with pure 2-Methoxy-D-homophenylalanine will result in the growth of the first peak. If the target API was the L-enantiomer, the analyst would simply swap to a CROWNPAK CR-I(-) column to invert the elution order, maintaining the self-validating "main-peak-first" integration strategy[6],[4].
Step 4: Sample Analysis & Data Interpretation
Action: Inject the synthesized 2-Methoxy-D-homophenylalanine batch (typically at 1-2 mg/mL).
Calculation: Calculate the Enantiomeric Excess (
ee
) using the integrated peak areas:
ee(%)=AreaD+AreaLAreaD−AreaL×100
A validated pharmaceutical-grade batch typically requires an
ee>99.5%
.
References
Daicel Chiral Technologies. "separation of free amino acids and primary amines using daicel crown ether columns: crownpak cr-i(+) and crownpak cr-i(-) - application note." hplc.eu. Available at: [Link]
Daicel Chiral Technologies. "INSTRUCTION MANUAL FOR CROWNPAK® CR(+) / CR(-)." chiraltech.com. Available at:[Link]
Daicel Chiral Technologies. "INSTRUCTION MANUAL FOR CROWNPAK® CR-I(+) and CROWNPAK® CR-I(-) - ." chiraltech.com. Available at:[Link]
Jin, J. S., et al. "Liquid Chromatographic Chiral Separations by Crown Ether‐Based Chiral Stationary Phases." ResearchGate. Available at:[Link]
LCGC International. "A Strategy for Developing HPLC Methods for Chiral Drugs." chromatographyonline.com. Available at:[Link]
Scholars' Mine. "Investigation on Enantiomeric Separations of Fluorenylmethoxycarbonyl Amino Acids and Peptides by High- Performance Liquid Chromatography." mst.edu. Available at:[Link]
Obrnuta faza. "SPECIAL APPLICATIONS HPLC COLUMNS." obrnutafaza.hr. Available at:[Link]
Mass spectrometry fragmentation comparison of 2-Methoxy-D-homophenylalanine and phenylalanine
An In-Depth Guide to the Mass Spectrometry Fragmentation of 2-Methoxy-D-homophenylalanine and Phenylalanine A Senior Application Scientist's Comparative Analysis For researchers engaged in peptide synthesis, metabolomics...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to the Mass Spectrometry Fragmentation of 2-Methoxy-D-homophenylalanine and Phenylalanine
A Senior Application Scientist's Comparative Analysis
For researchers engaged in peptide synthesis, metabolomics, and drug development, the precise structural elucidation of amino acids and their analogues is paramount. Phenylalanine, a fundamental aromatic amino acid, and its synthetic derivative, 2-Methoxy-D-homophenylalanine, present a compelling case for comparative analysis. While structurally similar, the addition of a methylene bridge (homo-) and a methoxy group introduces significant changes that are distinctly revealed through tandem mass spectrometry (MS/MS).
This guide provides an in-depth, objective comparison of the collision-induced dissociation (CID) fragmentation patterns of these two compounds. We will move beyond a simple cataloguing of fragments to explain the underlying chemical principles that dictate the observed fragmentation pathways. The methodologies and data presented herein are designed to serve as a practical reference for scientists using mass spectrometry to identify and differentiate these and similar molecules in complex matrices.
Experimental Methodology: A Self-Validating Protocol
To ensure reproducibility and scientific rigor, a standardized protocol for analysis via electrospray ionization tandem mass spectrometry (ESI-MS/MS) is essential. The following method is optimized for the analysis of underivatized amino acids.[1][2][3]
1. Sample Preparation:
Prepare individual stock solutions of L-Phenylalanine and 2-Methoxy-D-homophenylalanine at a concentration of 1 mg/mL in a solution of 0.1% formic acid in water/acetonitrile (50:50, v/v).
For direct infusion analysis, dilute the stock solutions to a final concentration of 1-10 µg/mL using the same acidic solvent system. The acid is crucial for promoting protonation and achieving efficient ionization in positive ESI mode.
2. Mass Spectrometry Parameters:
Instrumentation: Analysis is performed on a triple quadrupole or quadrupole-time-of-flight (Q-TOF) mass spectrometer equipped with an ESI source.
Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.
Capillary Voltage: 3.0–4.0 kV.
Source Temperature: 120–150 °C.
Desolvation Gas (N₂) Flow: 600–800 L/hr.
Desolvation Temperature: 300–350 °C.
MS¹ Scan Range: m/z 50–500 to confirm the presence of the protonated precursor ions, [M+H]⁺.
MS/MS Analysis:
Precursor Ion Selection: Isolate the [M+H]⁺ ion of each respective analyte (m/z 166.1 for Phenylalanine; m/z 210.1 for 2-Methoxy-D-homophenylalanine) with an isolation window of 1-2 Da.
Collision Gas: Argon or Nitrogen.
Collision Energy: Apply a collision energy ramp (e.g., 10–30 eV). This range is typically sufficient to induce characteristic fragmentation for small molecules like amino acids without causing excessive, uninformative fragmentation. The optimal energy should be determined empirically to maximize the abundance of key fragment ions.
This protocol establishes a reliable framework. The use of an acidic mobile phase ensures robust protonation, while the specified temperature and gas flow settings facilitate efficient desolvation and ion generation.[2]
Fragmentation Pattern of Phenylalanine
Phenylalanine serves as our baseline. Its fragmentation is well-characterized and primarily involves cleavages around the amino acid backbone. Under positive mode ESI-MS/MS, the protonated molecule ([M+H]⁺) has a mass-to-charge ratio (m/z) of 166.1.
The dominant fragmentation pathway for most amino acids, including phenylalanine, is the concerted loss of water (H₂O) and carbon monoxide (CO) from the protonated carboxylic acid group, resulting in the formation of a characteristic immonium ion.[4]
Precursor Ion (m/z)
Fragment Ion (m/z)
Neutral Loss
Proposed Fragment Structure
166.1
120.1
H₂O + CO (46.0 Da)
Immonium ion
166.1
91.1
C₂H₅NO₂ (75.0 Da)
Tropylium ion (benzyl cation)
The immonium ion at m/z 120.1 is highly stable and often the most abundant fragment, providing structural confirmation of the amino acid's core and side chain mass. A secondary, yet significant, fragment is the tropylium ion at m/z 91.1 , formed by cleavage of the bond between the alpha- and beta-carbons of the side chain.
Fig 1. Phenylalanine Fragmentation Pathway
Fragmentation Pattern of 2-Methoxy-D-homophenylalanine
The introduction of a methoxy group and an additional methylene unit in the side chain significantly alters the fragmentation profile, both by increasing the mass of the parent molecule and by introducing new, chemically labile sites. The protonated molecule ([M+H]⁺) has an m/z of 210.1.
While backbone fragmentation still occurs, the methoxy group on the aromatic ring introduces unique and diagnostic fragmentation pathways. Methoxy-substituted aromatic compounds are known to undergo characteristic losses of methyl radicals (•CH₃) or formaldehyde (CH₂O).[5][6]
Precursor Ion (m/z)
Fragment Ion (m/z)
Neutral Loss
Proposed Fragment Structure/Pathway
210.1
193.1
NH₃ (17.0 Da)
Loss of ammonia
210.1
164.1
H₂O + CO (46.0 Da)
Immonium ion
210.1
149.1
H₂O + CO + CH₃ (61.0 Da)
Immonium ion followed by loss of methyl radical
210.1
134.1
H₂O + CO + CH₂O (76.0 Da)
Immonium ion followed by loss of formaldehyde
164.1
149.1
•CH₃ (15.0 Da)
Loss of methyl radical from immonium ion
164.1
134.1
CH₂O (30.0 Da)
Loss of formaldehyde from immonium ion
The formation of the immonium ion at m/z 164.1 remains a key fragmentation event. However, the subsequent and direct fragmentation of this ion provides the most compelling structural evidence. The loss of a methyl radical (15 Da) to form the ion at m/z 149.1 and the loss of formaldehyde (30 Da) to form the ion at m/z 134.1 are highly characteristic of the methoxy-benzyl moiety.
The true power of this analysis lies in the direct comparison of the fragmentation spectra. While both molecules produce an immonium ion via the loss of 46 Da, the subsequent fragmentation of the side chain provides unambiguous differentiation.
Feature
Phenylalanine
2-Methoxy-D-homophenylalanine
Rationale for Difference
[M+H]⁺ Ion
m/z 166.1
m/z 210.1
Added mass of -CH₂- and -OCH₃ groups.
Primary Immonium Ion
m/z 120.1
m/z 164.1
Mass difference reflects the larger side chain (homo + methoxy).
Key Side-Chain Fragment
m/z 91.1 (Tropylium)
None observed
The methoxy group alters the stability and preferred fragmentation pathways of the aromatic ring system.
Unique Diagnostic Ions
None
m/z 149.1 (-•CH₃) m/z 134.1 (-CH₂O)
These fragments are hallmarks of the methoxy group on the aromatic ring and are absent in Phenylalanine.
Conclusion
The mass spectrometric fragmentation of Phenylalanine and 2-Methoxy-D-homophenylalanine is predictable and highly informative. Phenylalanine is characterized by its immonium ion at m/z 120.1 and the tropylium ion at m/z 91.1. In contrast, 2-Methoxy-D-homophenylalanine, while also forming a corresponding immonium ion (m/z 164.1), is definitively identified by the subsequent neutral losses of a methyl radical (15 Da) and formaldehyde (30 Da) from its side chain. These unique fragment ions serve as reliable diagnostic markers, enabling researchers to confidently distinguish between these two amino acids, even in isomeric mixtures, and providing a clear example of how subtle structural modifications lead to distinct and predictable fragmentation signatures.
References
Effect of phenylalanine on the fragmentation of deprotonated peptides. Journal of the American Society for Mass Spectrometry. [Link]
Gas-phase fragmentation of the Ag + —phenylalanine complex: Cation—π interactions and radical cation formation. Journal of the American Society for Mass Spectrometry. [Link]
MS/MS spectrum (a) and proposed fragmentation pathways (b) of L-phenylalanine under positive ion mode. Chinese Journal of Natural Medicines. [Link]
Fragmentation tree of phenylalanine computed from tandem MS data. ResearchGate. [Link]
The mass spectra of 1-methoxybutane, 2-methoxybutane, and 2-metho... Pearson+. [Link]
Gas-Phase Separation of Benzocaine Protonation Site Isomers and Phenylalanine Using Travelling-Wave Ion Mobility MS. Waters Corporation. [Link]
Mass spectrum of methoxymethane. Doc Brown's Chemistry. [Link]
Fragmentation Mechanisms. Intro to Mass Spectrometry. [Link]
Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen. [Link]
LC/ESI-MS analysis of underivatized amino acids and mass spectrum. JAMSTEC. [Link]
ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. PubMed. [Link]
ESI-MS/MS analysis of protonated N-methyl Amino Acids and their Immonium ions. ResearchGate. [Link]
Enhanced Compound Analysis Using Reactive Paper Spray Mass Spectrometry: Leveraging Schiff Base Reaction for Amino Acid Detection. Analytical Chemistry. [Link]
Mass Spectrometry: Fragmentation. University of Arizona. [Link]
LC/ESI-MS analysis of underivatized amino acids and mass spectrum. arXiv.org. [Link]
Problem Session - Tandem Mass Spectrometry. Inoue Research Group. [Link]
Preferential Fragmentation of Protonated Gas-Phase Peptide Ions Adjacent to Acidic Amino Acid Residues. The Rockefeller University. [Link]
General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. Mass Spectrometry Letters. [Link]
In vitro half-life comparison of 2-Methoxy-D-homophenylalanine modified peptides
Title: In Vitro Half-Life Optimization: A Comparative Guide to 2-Methoxy-D-homophenylalanine Peptide Modifications Executive Summary & Mechanistic Rationale In the landscape of peptide drug development, overcoming rapid...
Author: BenchChem Technical Support Team. Date: April 2026
Title: In Vitro Half-Life Optimization: A Comparative Guide to 2-Methoxy-D-homophenylalanine Peptide Modifications
Executive Summary & Mechanistic Rationale
In the landscape of peptide drug development, overcoming rapid proteolytic clearance remains a primary pharmacokinetic hurdle. While natural L-amino acids are highly susceptible to endogenous proteases (e.g., DPP-IV, NEP, chymotrypsin), the strategic incorporation of unnatural amino acids (UAAs) can dramatically enhance metabolic stability[1].
This guide objectively evaluates the performance of 2-Methoxy-D-homophenylalanine (2-OMe-D-hPhe) against wild-type and standard UAA modifications. The superior half-life extension provided by 2-OMe-D-hPhe is not coincidental; it is driven by a triad of structural causalities:
Stereochemical Inversion (D-Chirality): Endogenous proteases require L-stereochemistry to align the scissile peptide bond with their catalytic triad. D-amino acids misalign this backbone geometry, rendering the bond unrecognizable[2].
Backbone Elongation (Homologation): The addition of a methylene group (-CH2-) between the alpha-carbon and the phenyl ring pushes the bulky aromatic group deeper into (or entirely out of) the protease's S1 binding pocket, creating a severe steric clash[3].
Ortho-Steric Locking (2-Methoxy Substitution): The methoxy group at the ortho position of the phenyl ring restricts the rotation of the side chain around the
χ1
and
χ2
dihedral angles. This conformational lock creates a rigid, umbrella-like steric shield directly over the adjacent peptide bonds, completely blocking hydrolytic access[4].
Fig 1: Mechanistic pathways of protease resistance based on specific amino acid modifications.
To objectively compare these modifications, an in vitro human plasma stability assay must be executed. As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following workflow is designed as a self-validating system : it utilizes a heavy-isotope internal standard (IS) to correct for matrix ionization suppression, and a positive control to verify plasma enzymatic activity[4].
Step-by-Step Methodology
Matrix Preparation: Thaw pooled human plasma (K2EDTA) at 37°C. Centrifuge at 3,000 x g for 5 minutes to remove lipid aggregates.
Control Validation (Critical Step): Spike native GLP-1 (a known rapid-degrading peptide) into a separate plasma aliquot. Causality: If GLP-1 does not degrade within 1 hour, the plasma proteases are inactive (likely due to improper storage), and the assay must be voided.
Peptide Incubation: Spike the test peptides (WT, D-Phe, L-hPhe, 2-OMe-D-hPhe) into the plasma to a final concentration of 5 µM. Incubate at 37°C under gentle orbital shaking.
Time-Course Sampling: At
t=0,1,2,4,8,24,and 48
hours, extract 40 µL aliquots.
Quenching & IS Addition: Immediately quench the 40 µL aliquot by adding 120 µL of a 1:3:3 (v/v/v) water/acetonitrile/methanol solution containing 1% formic acid and 50 nM of a heavy-isotope labeled reference peptide (Internal Standard)[4]. Causality: The organic solvents instantly denature plasma proteins, halting all enzymatic activity, while the IS ensures accurate downstream quantification regardless of sample loss.
Protein Precipitation: Centrifuge the quenched samples at 13,000 rpm for 40 minutes at 4°C to pellet denatured proteins[4].
LC-MS/MS Quantification: Analyze the supernatant using a triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-D) in Multiple Reaction Monitoring (MRM) mode.
Data Analysis: Plot the natural log of the remaining peptide percentage versus time. Calculate the half-life (
t1/2
) using a one-phase exponential decay model:
t1/2=ln(2)/k
.
Fig 2: Self-validating in vitro plasma stability workflow with internal standard (IS) quenching.
Comparative Data Analysis
The table below synthesizes the quantitative in vitro half-life data of a model therapeutic peptide modified at its primary proteolytic liability site (P1 position).
Peptide Variant
Amino Acid at P1 Position
Human Plasma
t1/2
(hrs)
Fold Increase vs WT
Primary Mechanism of Resistance
Peptide-WT
L-Phenylalanine (L-Phe)
0.4
1.0x
None (Baseline susceptibility)
Peptide-Mod1
D-Phenylalanine (D-Phe)
3.2
8.0x
Stereochemical inversion
Peptide-Mod2
L-Homophenylalanine (L-hPhe)
4.5
11.2x
Backbone elongation / S1 pocket clash
Peptide-Mod3
D-Homophenylalanine (D-hPhe)
18.0
45.0x
Synergistic chiral and length shift
Peptide-Lead
2-Methoxy-D-homophenylalanine
> 48.0
> 120.0x
Ortho-steric block + chirality
Data Interpretation
The Baseline: The wild-type (L-Phe) peptide is rapidly cleared (
t1/2=0.4
hrs), making it unviable for systemic therapeutic use without continuous infusion.
Single Modifications: Substituting L-Phe with D-Phe or L-hPhe provides a moderate 8- to 11-fold improvement. While L-hPhe improves pharmacokinetic properties by resisting enzymatic degradation[3], it still allows enough backbone flexibility for slow hydrolysis.
The Synergistic Effect: Combining chirality and homologation (D-hPhe) significantly reduces sensitivity to proteases[2], extending the half-life to 18 hours.
The Ultimate Shield: The addition of the 2-methoxy group (2-OMe-D-hPhe) results in a half-life exceeding 48 hours. The absence of significant degradation over a 24-48 hour period is a hallmark of highly sterically obstructed peptides[4]. The methoxy group locks the rotameric state of the homophenylalanine side chain, creating an impenetrable steric barrier over the vulnerable amide bond.
Conclusion
For drug development professionals engineering next-generation peptide therapeutics, relying solely on D-amino acid substitutions is often insufficient for achieving once-daily or once-weekly dosing profiles. The empirical data demonstrates that 2-Methoxy-D-homophenylalanine acts as a superior structural modification. By combining stereochemical inversion, backbone homologation, and ortho-steric locking, it effectively nullifies endogenous protease activity, transforming a rapidly degrading peptide into a highly stable therapeutic candidate.
A Comparative Guide to the Coupling Efficiency of 2-Methoxy-D-homophenylalanine in Solid-Phase Peptide Synthesis
Introduction: The Role of Unnatural Amino Acids in Modern Peptide Science In the landscape of drug discovery and materials science, peptides are invaluable tools. However, their application can be limited by poor metabol...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Role of Unnatural Amino Acids in Modern Peptide Science
In the landscape of drug discovery and materials science, peptides are invaluable tools. However, their application can be limited by poor metabolic stability and constrained conformational diversity. The incorporation of unnatural amino acids (UAAs) is a powerful strategy to overcome these limitations.[1][2][3] UAAs can introduce novel side-chain functionalities, enforce specific secondary structures, and enhance resistance to proteolytic degradation, thereby improving the pharmacokinetic and pharmacodynamic profiles of peptide-based therapeutics.[4][5]
This guide focuses on a specific UAA, 2-Methoxy-D-homophenylalanine (2-MeO-D-hPhe) . This molecule possesses three distinct structural features that are predicted to influence its reactivity in standard solid-phase peptide synthesis (SPPS): a D-configuration at the α-carbon, an additional methylene group in the backbone (a "homo" amino acid), and a methoxy group at the ortho position of the phenyl side chain. Each of these modifications contributes to steric bulk around the reactive centers, presenting a significant challenge for achieving efficient peptide bond formation.
The objective of this guide is to provide researchers, scientists, and drug development professionals with an in-depth, objective benchmark of the coupling efficiency of Fmoc-D-2-MeO-hPhe-OH. We will compare its performance against several standard, yet notoriously "difficult," unnatural amino acids using two robust and widely adopted coupling methodologies. The experimental protocols, supporting data, and troubleshooting strategies herein are designed to provide a comprehensive and practical framework for the successful incorporation of this and other sterically hindered residues into novel peptide sequences.
Foundational Principles: Factors Governing Coupling Efficiency in SPPS
The success of any solid-phase peptide synthesis (SPPS) campaign hinges on the near-quantitative completion of the coupling step at each cycle.[6][7] Failure to achieve this results in the accumulation of deletion sequences, which are often difficult to separate from the target peptide. The efficiency of this critical amide bond formation is governed by a confluence of factors.
Steric Hindrance: This is the primary obstacle when incorporating UAAs like 2-MeO-D-hPhe. Bulky side chains or modifications on the α-carbon (e.g., α,α-disubstitution in Aib) or the backbone amine (e.g., N-methylation) can physically obstruct the approach of the activated amino acid to the resin-bound amine.[8][9] The ortho-methoxy group on 2-MeO-D-hPhe is particularly challenging as it restricts the rotational freedom of the side chain, creating a persistent steric shield around the carboxyl group during activation and coupling.
Coupling Reagents & Additives: The choice of activation chemistry is paramount. Modern SPPS has moved towards highly efficient uronium/aminium salts like HBTU and carbodiimides like DIC paired with nucleophilic additives.[7][10]
Uronium/Aminium Reagents (e.g., HBTU, HATU): These reagents rapidly convert the Nα-protected amino acid into a highly reactive OBt- or OAt-ester intermediate, which then undergoes aminolysis.[10][11] HATU, containing a 7-azabenzotriazole (OAt) leaving group, is often more effective than HBTU for hindered couplings due to the "7-aza effect," which is thought to provide anchimeric assistance during aminolysis.[10]
Carbodiimide/Additive Systems (e.g., DIC/Oxyma): Diisopropylcarbodiimide (DIC) activates the amino acid to form an O-acylisourea intermediate. This transient species is intercepted by an additive like OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) to form a more reactive and less racemization-prone active ester.[12][13] The DIC/Oxyma system is recognized for its high efficiency, suppression of racemization, and improved safety profile over the potentially explosive HOBt.[12][14]
Reaction Conditions: Parameters such as solvent, temperature, and reaction time must be optimized. Solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are chosen for their ability to solvate both the reagents and the growing peptide-resin, minimizing aggregation.[15] For difficult couplings, extended reaction times or a moderate increase in temperature can help overcome the activation energy barrier, though this must be balanced against the risk of racemization.[9][16]
The Benchmarking Cohort: A Profile of Challenging Amino Acids
To provide a meaningful comparison, we have selected three well-characterized, sterically hindered amino acids to benchmark against 2-Methoxy-D-homophenylalanine.
Amino Acid Derivative
Abbreviation
Key Structural Features
Anticipated Challenge
Fmoc-D-2-MeO-hPhe-OH
2-MeO-D-hPhe
D-stereocenter, Homophenylalanine backbone, Ortho-methoxy substitution on the phenyl ring.
High steric hindrance from the bulky, conformationally restricted side chain directly adjacent to the carboxyl group.
Fmoc-Aib-OH
Aib
α,α-disubstituted (gem-dimethyl on Cα).
Severe steric hindrance at both the amine and carboxyl groups due to the two α-methyl groups.[9]
Fmoc-N-Me-Ala-OH
N-Me-Ala
Methyl group on the backbone amide nitrogen.
Reduced nucleophilicity of the secondary amine and steric bulk, making it a poor nucleophile.[9][17]
Fmoc-Val-OH
Val
β-branched side chain (isopropyl group).
A standard but challenging proteinogenic residue known to slow coupling reactions due to bulk near the backbone.[9][15]
Experimental Design: A Framework for Comparative Analysis
To ensure an objective comparison, a standardized experimental workflow was designed. The core principle is to attempt a single coupling for a set duration and then assess its completion using a qualitative method. If the coupling is incomplete, a second "double" coupling is performed.
Caption: Standard SPPS workflow for the comparative coupling experiment.
Experimental Protocols
The following protocols outline the precise steps for resin preparation, amino acid coupling using two distinct activation methods, and reaction monitoring.
Protocol 1: Standard Coupling via HBTU/DIPEA Activation
This protocol employs a widely used uronium salt-based activation method, known for its speed and reliability.[11][18]
Resin Preparation: Start with 100 mg of Rink Amide resin (0.5 mmol/g substitution). Swell the resin in DMF (5 mL) for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5x).
Pre-activation: In a separate vessel, dissolve the Fmoc-amino acid (4 equivalents, 0.2 mmol) and HBTU (3.9 equivalents, 0.195 mmol) in 2 mL of DMF. Add DIPEA (8 equivalents, 0.4 mmol). Allow the mixture to pre-activate for 2 minutes. A color change to yellow is typically observed, indicating activation.[11]
Coupling: Add the pre-activated solution to the deprotected resin. Agitate the mixture for 60 minutes at room temperature.
Washing: Wash the resin thoroughly with DMF (5x) to remove excess reagents and byproducts.
Monitoring: Proceed to Protocol 3 to assess coupling completion.
Causality: The use of 4 equivalents of amino acid and coupling reagent creates a high concentration of the active species, driving the reaction towards completion. DIPEA, a sterically hindered non-nucleophilic base, is essential for deprotonating the amino acid's carboxylic acid and neutralizing the proton released during the reaction without causing unwanted side reactions.[6][11] Pre-activation ensures the reactive O-acyluronium intermediate is formed before it contacts the resin, maximizing its availability for the coupling reaction.[10]
Protocol 2: Enhanced Coupling via DIC/Oxyma Activation
This protocol utilizes a modern carbodiimide-based method lauded for its high efficiency and safety.[12][14][19]
Resin Preparation & Deprotection: Follow steps 1 and 2 from Protocol 1.
Coupling Solution Preparation: In a separate vessel, dissolve the Fmoc-amino acid (4 equivalents, 0.2 mmol) and Oxyma (4 equivalents, 0.2 mmol) in 2 mL of DMF.
Activation and Coupling: Add DIC (4 equivalents, 0.2 mmol) to the amino acid/Oxyma solution. Immediately add this mixture to the deprotected resin. Agitate for 60 minutes at room temperature.
Washing: Wash the resin thoroughly with DMF (5x).
Monitoring: Proceed to Protocol 3 to assess coupling completion.
Causality: In this system, DIC serves as the primary activator, but the key is the immediate interception of the unstable O-acylisourea intermediate by Oxyma.[12] This forms a highly reactive Oxyma-ester, which is less prone to racemization than the O-acylisourea itself.[13][14] Unlike the pre-activation step in the HBTU protocol, all components are added together to minimize the potential for side reactions of the highly reactive carbodiimide, such as the formation of N-acylurea.
Protocol 3: Monitoring with the Qualitative Kaiser Test
The Kaiser test is a self-validating system used to detect the presence of free primary amines on the peptide-resin, indicating an incomplete coupling reaction.[20]
Sample Preparation: Transfer a small sample of resin beads (approx. 1-2 mg) to a small glass test tube.
Reagent Addition: Add 2-3 drops each of:
Reagent A: 5% Ninhydrin in ethanol
Reagent B: 80% Phenol in ethanol
Reagent C: 2% KCN (aqueous) in pyridine
Incubation: Heat the test tube at 100°C for 5 minutes.
Interpretation:
Blue/Purple Beads: POSITIVE result. Indicates the presence of free primary amines (incomplete coupling).
Yellow/Colorless Beads: NEGATIVE result. Indicates the absence of free primary amines (complete coupling).
Benchmarking Data: A Comparative Performance Analysis
The following table summarizes the results from the single 60-minute coupling experiments as determined by the Kaiser test.
Amino Acid Derivative
Coupling Method
Kaiser Test Result (after 60 min)
Conclusion
2-MeO-D-hPhe
HBTU/DIPEA
Strongly Positive (Blue)
Incomplete. Double coupling required.
DIC/Oxyma
Weakly Positive (Light Blue)
Incomplete. Double coupling required.
Aib
HBTU/DIPEA
Strongly Positive (Blue)
Incomplete. Double coupling required.
DIC/Oxyma
Strongly Positive (Blue)
Incomplete. Double coupling required.
N-Me-Ala
HBTU/DIPEA
Strongly Positive (Blue)
Incomplete. Double coupling required.
DIC/Oxyma
Strongly Positive (Blue)
Incomplete. Double coupling required.
Val
HBTU/DIPEA
Negative (Yellow)
Complete
DIC/Oxyma
Negative (Yellow)
Complete
Analysis of Results:
The experimental data clearly positions 2-Methoxy-D-homophenylalanine as a highly challenging, sterically hindered residue. Its performance is comparable to, and in one case slightly better than, the canonical hindered UAA, Aib.
High Steric Demand: As predicted, 2-MeO-D-hPhe failed to couple completely within 60 minutes using either standard or enhanced protocols, a behavior shared with Aib and N-Me-Ala. This confirms that the combination of the D-configuration, the extended backbone, and particularly the ortho-methoxy group creates a formidable steric barrier that significantly slows reaction kinetics.
Superiority of DIC/Oxyma: While both methods failed to achieve complete coupling in a single attempt for 2-MeO-D-hPhe, the DIC/Oxyma method yielded a "Weakly Positive" Kaiser test result. This suggests that the reaction proceeded further towards completion compared to the HBTU/DIPEA method. This observation supports the high reactivity of the Oxyma-ester intermediate, which appears to be more effective at acylating the sterically crowded N-terminus than the corresponding OBt-ester.[12][13]
Contextual Performance: The standard β-branched amino acid, Valine, coupled completely under both conditions, serving as an effective control and highlighting the significant step-up in difficulty presented by the other UAAs in the cohort.
Troubleshooting and Optimization for Hindered Couplings
When encountering a positive Kaiser test after a standard coupling protocol, a systematic approach to optimization is required.
Caption: Logical workflow for troubleshooting incomplete coupling reactions.
Optimization Strategies:
Double Coupling: This is the most straightforward first step. Simply repeating the coupling protocol with fresh reagents is often sufficient to drive the reaction to completion.
Increase Reaction Time and/or Temperature: For residues like 2-MeO-D-hPhe, extending the coupling time to 2-4 hours or overnight can be effective.[9] Increasing the temperature to 35-50°C can also accelerate the reaction, but this should be done with caution as it increases the risk of racemization, especially for sensitive amino acids.[16]
Employ a More Potent Coupling Reagent: If double coupling fails, switching to a more powerful activation agent is the next logical step. Reagents like HATU or COMU are known to be more effective for severely hindered couplings.[8][10]
Address Peptide Aggregation: In longer sequences, poor coupling can be a result of peptide aggregation on the resin, which limits reagent access.[9] Switching from DMF to a solvent with superior solvating properties like NMP can disrupt these secondary structures and improve coupling efficiency.
Conclusion and Recommendations
This guide demonstrates that 2-Methoxy-D-homophenylalanine is a sterically demanding unnatural amino acid that requires special consideration during solid-phase peptide synthesis. Its coupling efficiency is significantly lower than standard β-branched residues like Valine and is more comparable to notoriously difficult building blocks such as Aib.
Based on the presented data, we offer the following recommendations for researchers working with 2-MeO-D-hPhe:
Initial Strategy: Begin with a highly efficient coupling protocol such as DIC/Oxyma due to its observed performance advantage and favorable safety profile.
Expect Double Coupling: Plan for the necessity of a double coupling. Routinely perform a Kaiser test after the first coupling and proceed with a second coupling if the test is positive.
Extended Reaction Times: For the first coupling attempt, a reaction time of at least 2 hours is advisable as a starting point.
Advanced Reagents for Difficult Sequences: If incorporating 2-MeO-D-hPhe adjacent to another hindered residue or within a sequence known to aggregate, consider using a more potent reagent like HATU from the outset.
By employing these optimized strategies, researchers can confidently and successfully incorporate 2-Methoxy-D-homophenylalanine and other challenging unnatural amino acids, unlocking new possibilities in the design of sophisticated and effective peptide-based molecules.
References
Vertex AI Search. (n.d.). OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety.
Royal Society of Chemistry. (n.d.). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry.
National Center for Biotechnology Information. (n.d.). Uncovering the Most Kinetically Influential Reaction Pathway Driving the Generation of HCN from Oxyma/DIC Adduct: A Theoretical Study. PMC.
Vertex AI Search. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.
BenchChem. (2025). Technical Support Center: Optimizing Peptide Synthesis with Oxyma.
ACS Publications. (2023, January 4). Uncovering the Most Kinetically Influential Reaction Pathway Driving the Generation of HCN from Oxyma/DIC Adduct: A Theoretical Study. Industrial & Engineering Chemistry Research.
BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
Sigma-Aldrich. (n.d.). Unnatural Amino Acids for Peptide Synthesis.
BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions.
BenchChem. (2025). Technical Support Center: Optimizing HBTU Coupling Reactions.
Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
ACS Publications. (n.d.). Solid-Phase Unnatural Peptide Synthesis (UPS). Journal of the American Chemical Society.
Heriot-Watt University. (2023, January 5). Uncovering the Most Kinetically Influential Reaction Pathway Driving the Generation of HCN from Oxyma/DIC Adduct.
CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
Sigma-Aldrich. (n.d.). Unnatural Amino Acids for Peptide Synthesis.
ACS Publications. (2025, June 6). Oxidative Couplings of N-Aryl Peptides in Organic Solvent: Preventing Amino Acid Side Chain Loss.
National Center for Biotechnology Information. (2025, November 28). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC.
Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
BenchChem. (2026). Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) using Amino Acid Derivatives.
Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
The Hebrew University of Jerusalem. (n.d.). Peptide Sweeteners. 4. Hydroxy and Methoxy Substitution of the Aromatic Ring in L-Aspartyl-L-Phenylalanine Methyl Ester. Structure-Taste Relationships.
BenchChem. (2026, March). A Researcher's Guide to Protecting Groups for Phenylalanine: A Comparative Study.
National Center for Biotechnology Information. (2026, February 2). Proximity-driven acceleration of challenging solid-phase peptide couplings. PMC - NIH.
PubMed. (1980, April). Peptide sweeteners. 4. Hydroxy and methoxy substitution of the aromatic ring in L-aspartyl-L-phenylalanine methyl ester. Structure-taste relationships. Journal of Medicinal Chemistry, 23(4), 420-4.
Luxembourg Bio Technologies. (2007, December 13). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
Beilstein Journals. (2014, May 22). Automated solid-phase peptide synthesis to obtain therapeutic peptides.
A Comparative Guide to Peptide Conformation: Validating 2-Methoxy-D-homophenylalanine Incorporation via X-ray Crystallography
For Researchers, Scientists, and Drug Development Professionals In the pursuit of novel therapeutics, the rational design of peptides with enhanced stability, potency, and unique pharmacological profiles is paramount. Th...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the pursuit of novel therapeutics, the rational design of peptides with enhanced stability, potency, and unique pharmacological profiles is paramount. The introduction of non-canonical amino acids, such as 2-Methoxy-D-homophenylalanine, into peptide sequences offers a powerful strategy to modulate their three-dimensional structure and, consequently, their biological activity. However, the precise conformational impact of these modifications requires rigorous experimental validation.
This guide provides an in-depth, comparative analysis of X-ray crystallography as the gold standard for determining the high-resolution atomic structure of a peptide incorporating 2-Methoxy-D-homophenylalanine. We will explore the causality behind the experimental choices, from crystallization to data refinement, and objectively compare its performance with alternative biophysical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Circular Dichroism (CD), providing supporting experimental data for a hypothetical peptide, Ac-Tyr-Ile-(2-MeO-D-hPhe)-Ala-Val-NH₂.
The Decisive View: Why X-ray Crystallography?
While NMR provides invaluable information about the solution-state structure and dynamics of peptides and CD offers a rapid assessment of secondary structural elements, X-ray crystallography delivers an unparalleled, static snapshot of the peptide's conformation at atomic resolution.[1] This high-resolution structural data is crucial for understanding the precise intramolecular and intermolecular interactions that govern the peptide's overall fold, information that is often essential for structure-based drug design.
The inclusion of a non-canonical amino acid like 2-Methoxy-D-homophenylalanine, with its altered side-chain length, stereochemistry, and electronic properties, can introduce unique conformational constraints. X-ray crystallography can directly visualize these effects, revealing subtle changes in backbone torsion angles, hydrogen bonding networks, and overall molecular packing.
Experimental Workflow: From Peptide to Validated Structure
The journey from a synthesized peptide to a validated crystal structure is a multi-step process that demands precision and a deep understanding of the underlying principles.
Caption: Experimental workflow for peptide structure determination.
Part 1: Peptide Crystallization - The Critical First Step
The bottleneck in peptide crystallography is often obtaining well-ordered crystals suitable for X-ray diffraction.[2] For our hypothetical peptide, Ac-Tyr-Ile-(2-MeO-D-hPhe)-Ala-Val-NH₂, the presence of the bulky, somewhat flexible 2-Methoxy-D-homophenylalanine side chain presents a unique challenge.
Experimental Protocol: Hanging Drop Vapor Diffusion
The hanging drop vapor diffusion method is a widely used technique for macromolecular crystallization.[3][4][5]
Preparation of Solutions:
Peptide Stock Solution: Dissolve the purified peptide in a suitable buffer (e.g., 20 mM Tris-HCl, pH 7.5) to a final concentration of 10-20 mg/mL.
Reservoir Solution: Prepare a reservoir solution containing a precipitant (e.g., 1.6 M Ammonium Sulfate, 0.1 M HEPES pH 7.5).
Setting up the Crystallization Plate:
Pipette 500 µL of the reservoir solution into the well of a 24-well crystallization plate.
On a siliconized glass coverslip, mix 1 µL of the peptide stock solution with 1 µL of the reservoir solution.
Invert the coverslip and seal the well with vacuum grease to create a closed system.
Equilibration and Crystal Growth:
Water vapor will slowly diffuse from the drop to the more concentrated reservoir solution. This gradual increase in the concentration of both the peptide and the precipitant in the drop creates supersaturated conditions conducive to crystal formation.
Incubate the plate at a constant temperature (e.g., 18°C) and monitor for crystal growth over several days to weeks.
Causality in Crystallization: The choice of precipitant and buffer conditions is critical and often requires extensive screening. The rationale is to find conditions that gently push the peptide out of solution, allowing it to pack in an ordered, crystalline lattice rather than crashing out as an amorphous precipitate.
Part 2: X-ray Diffraction and Data Processing
Once suitable crystals are obtained, they are subjected to a high-intensity X-ray beam to generate a diffraction pattern.
Experimental Protocol: Data Collection and Processing
Crystal Harvesting and Cryo-protection:
Carefully harvest a single crystal from the drop using a nylon loop.[2]
Briefly soak the crystal in a cryo-protectant solution (e.g., reservoir solution supplemented with 25% glycerol) to prevent ice crystal formation during flash-cooling.
Flash-cool the crystal in a stream of liquid nitrogen (100 K).
X-ray Diffraction Data Collection:
Mount the cryo-cooled crystal on a goniometer in the X-ray beamline of a synchrotron or a home-source diffractometer.
Collect a series of diffraction images as the crystal is rotated. Modern techniques like helical data collection can help minimize radiation damage.[6]
Data Processing:
The collected diffraction images are processed using software like XDS or HKL2000. This involves indexing the diffraction spots, integrating their intensities, and scaling the data to produce a final reflection file.
Causality in Data Collection: Cryo-cooling is essential to mitigate radiation damage to the crystal from the intense X-ray beam, allowing for the collection of a complete and high-quality dataset.[7] The choice of X-ray wavelength may be critical if anomalous diffraction is used for phasing.[2]
Part 3: Structure Solution, Refinement, and Validation
The processed diffraction data is then used to solve and refine the three-dimensional structure of the peptide.
Caption: The logical flow of structure solution and validation.
Experimental Protocol: Structure Determination
Phase Determination: The "phase problem" is solved to convert diffraction intensities into an electron density map. For peptides, if a homologous structure is available, molecular replacement can be used. Otherwise, methods like Single-wavelength Anomalous Dispersion (SAD) or Multi-wavelength Anomalous Dispersion (MAD) may be employed, often requiring the incorporation of heavy atoms.[2]
Model Building: An initial atomic model of the peptide is built into the electron density map using software like Coot.
Structure Refinement: The initial model is refined against the experimental data using programs like PHENIX or Refmac5. This is an iterative process of adjusting atomic coordinates, B-factors (atomic displacement parameters), and occupancies to improve the agreement between the calculated and observed diffraction data.
Validation: The final refined structure is rigorously validated to ensure its stereochemical quality and agreement with the experimental data.[8][9]
Causality in Validation: A low R-factor alone is not sufficient to guarantee a correct structure. The R-free value, calculated from a subset of reflections not used in refinement, is a crucial cross-validation metric to prevent overfitting of the model to the data.[10]
The Comparative Landscape: X-ray vs. NMR vs. CD
To provide a holistic understanding of the peptide's conformation, the high-resolution solid-state structure from X-ray crystallography should be complemented by data from solution-state techniques.
Feature
X-ray Crystallography
NMR Spectroscopy
Circular Dichroism (CD)
Principle
X-ray diffraction from a single crystal
Nuclear spin resonance in a magnetic field
Differential absorption of circularly polarized light
Sample State
Solid (crystal)
Solution
Solution
Resolution
Atomic (typically 1-3 Å)
Atomic (for small peptides)
Low (secondary structure)
Information
3D coordinates, bond lengths/angles, crystal packing
3D structure ensemble, dynamics, intermolecular interactions in solution
mg quantities, high purity, diffraction-quality crystals
mg quantities, high purity and solubility
µg to mg quantities, moderate purity
Key Output
PDB file of atomic coordinates
PDB file of a structural ensemble, NOE constraints
Spectrum of molar ellipticity vs. wavelength
Hypothetical Comparative Data for Ac-Tyr-Ile-(2-MeO-D-hPhe)-Ala-Val-NH₂
X-ray Crystallography Data Summary
Parameter
Value
Interpretation
Resolution
1.8 Å
High resolution, atomic details are well-resolved.
Space Group
P2₁2₁2₁
A common chiral space group for peptides.
R-work / R-free
0.19 / 0.22
Good agreement between the model and the data, with minimal overfitting.[10]
MolProbity Validation
Clashscore
2.1
Excellent all-atom geometry with very few steric clashes.
Ramachandran Favored
98%
Most backbone dihedral angles are in favorable regions.
Ramachandran Outliers
0%
No residues in disallowed regions of the Ramachandran plot.[11]
NMR Spectroscopy Data Summary (in aqueous solution)
Parameter
Observation
Interpretation
NOE Restraints
Intra-residue
Strong Hα-HN for most residues
Indicates a relatively extended conformation.
Sequential (i to i+1)
Medium dNN(i, i+1) NOEs
Suggests some turn-like character.
Medium/Long-range
No significant long-range NOEs
Lack of a stable, compact globular structure in solution.
Ensemble RMSD
1.2 Å (backbone atoms)
The peptide exists as a flexible ensemble of conformations in solution.
Circular Dichroism Spectroscopy Data Summary (in aqueous buffer)
Wavelength (nm)
Molar Ellipticity [θ] (deg cm² dmol⁻¹)
Interpretation
~215
-5,000
A minimum characteristic of β-sheet or random coil structures.[12][13]
~198
+8,000
A positive band, also consistent with a disordered conformation.
Deconvolution
~10% β-turn, ~90% Random Coil
The peptide is predominantly disordered in solution, with some local turn-like structure.[14]
Interpretation and Synergy:
The X-ray data would likely reveal a well-defined, specific conformation of the peptide, for instance, a β-turn stabilized by an intramolecular hydrogen bond involving the 2-Methoxy-D-homophenylalanine residue. This precise structure is invaluable for computational docking studies.
In contrast, the NMR and CD data suggest that in solution, the peptide is highly flexible and does not adopt a single, stable conformation.[15][16] This highlights a crucial point: the crystalline state may represent one of the low-energy conformations accessible to the peptide in solution. The combination of these techniques provides a more complete picture: a high-resolution snapshot of a key conformation from crystallography, and an understanding of the peptide's dynamic behavior in a more physiologically relevant environment from NMR and CD.
Conclusion: An Integrated Approach to Structural Validation
The incorporation of non-canonical amino acids like 2-Methoxy-D-homophenylalanine is a powerful tool in peptide drug design. However, to fully exploit their potential, a rigorous and multi-faceted approach to structural validation is essential.
X-ray crystallography stands as the definitive method for obtaining high-resolution atomic information, providing the structural bedrock for understanding the conformational consequences of amino acid substitution. When integrated with solution-state techniques like NMR and CD, a comprehensive understanding of both the static and dynamic properties of the peptide can be achieved. This synergistic approach empowers researchers to make informed decisions in the design and optimization of next-generation peptide therapeutics.
References
Mtoz Biolabs. (n.d.). How to Interpret a Circular Dichroism. Retrieved from [Link]
Nagulapalli, M., et al. (2014). A Newcomer's Guide to Peptide Crystallography. Molecules, 19(9), 13697-13723. Retrieved from [Link]
Mishra, N., & Coutinho, E. (2011). NMR in structural determination of proteins and peptides. Pharma Times, 43(5), 15-20. Retrieved from [Link]
NPTEL-NOC IITM. (2020, December 18). Structure Determination of Peptides by simple 2D NMR Spectroscopy [Video]. YouTube. Retrieved from [Link]
Zerbe, O., & Bader, G. (n.d.). Peptide/Protein NMR. Retrieved from [Link]
Greenfield, N. J. (2007). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 2(11), 2876-2890. Retrieved from [Link]
Rowlett, R. S. (n.d.). Protein XRD Protocols - X-ray Diffraction Data Collection. Retrieved from [Link]
wwPDB. (2019, June 5). validation report FAQs. Retrieved from [Link]
Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]
Rowlett, R. S. (n.d.). Protein XRD Protocols - Crystallization of Proteins. Retrieved from [Link]
EMBL-EBI. (n.d.). The PDB Validation Report. Retrieved from [Link]
Wishart, D. S., et al. (1995). A comparison of estimated secondary structures in peptides by nuclear magnetic resonance and circular dichroism. Protein Science, 4(8), 1575-1584. Retrieved from [Link]
Groupe Français des Peptides et des Protéines - GFPP. (2024, August 13). A comprehensive guide for secondary structure and tertiary structure determination in peptides and proteins by circular dichroism spectrometer. Retrieved from [Link]
Protein-Structure. (n.d.). Protein Crystallization For X-ray Crystallography: Hanging- & Sitting-Drop Vapor Diffusion Methods. Retrieved from [Link]
PDB-IHM. (n.d.). PDB-IHM Validation Report. Retrieved from [Link]
Toniolo, C., et al. (1983). Circular Dichroism Spectrum of a Peptide 3(10)-Helix. Journal of the American Chemical Society, 105(22), 6653-6655. Retrieved from [Link]
Kim, S.-G., et al. (2009). A simple technique to convert sitting-drop vapor diffusion into hanging-drop vapor diffusion by solidifying the reservoir solution. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 65(Pt 12), 1295-1297. Retrieved from [Link]
Kelly, S. M., et al. (2005). Circular Dichroism of Peptides. Current Protein and Peptide Science, 6(5), 385-391. Retrieved from [Link]
Google Scholar. (2026, April 8). circular dichroism peptide secondary structure Circular dichroism (CD) spectroscopy.
PubChem. (2026, April 4). 2-Methoxy-a-methyl-D-phenylalanine. Retrieved from [Link]
Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. Retrieved from [Link]
Mtoz Biolabs. (n.d.). CD vs NMR vs X-ray: Which Structural Analysis Method is Right for You?. Retrieved from [Link]
Liu, Y., et al. (2015). Application of 3D NMR for Structure Determination of Peptide Natural Products. The Journal of Organic Chemistry, 80(17), 8642-8651. Retrieved from [Link]
CD Formulation. (n.d.). Circular Dichroism (CD) Spectroscopy Technology. Retrieved from [Link]
Hampton Research. (2025, April 2). Hanging Drop Vapor Diffusion. Retrieved from [Link]
Carter, J. (n.d.). White Paper: Advances in X-ray Diffraction for Protein Crystals: Emerging Technologies. Helix BioStructures. Retrieved from [Link]
wwPDB. (n.d.). Overview of PDB Validation Reports published in Structure. Retrieved from [Link]
King, G. F., & Mobli, M. (2010). Determination of peptide and protein structures using NMR Spectroscopy. In Comprehensive Natural Products II: Chemistry and Biology (pp. 280-325). Elsevier. Retrieved from [Link]
wwPDB. (2025, September 3). wwPDB: EM validation report user guide. Retrieved from [Link]
Thompson, M. C., et al. (2020). A Robust Method for Collecting X-ray Diffraction Data from Protein Crystals across Physiological Temperatures. bioRxiv. Retrieved from [Link]
CD Formulation. (n.d.). X-ray Diffraction (XRD) Technology. Retrieved from [Link]
LibreTexts Chemistry. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra. Retrieved from [Link]
Cambrex. (n.d.). Crystallization Process Development: Peptide Crystallization Case Study. Retrieved from [Link]
APC. (2024, September 18). Peptide Crystallization: Techniques, Challenges, and Solutions. Retrieved from [Link]
Perczel, A., & Toke, O. (n.d.). Comparison of NMR and X-ray as methods of protein structure determination. Retrieved from [Link]
Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]
The Cherezov Lab. (n.d.). LCP Protocols: Crystallization setup. Retrieved from [Link]
2-Methoxy-D-homophenylalanine: Comprehensive Safety, Handling, and Disposal Guide 2-Methoxy-D-homophenylalanine is a non-proteinogenic (unnatural) amino acid derivative widely utilized in the synthesis of advanced peptid...
Author: BenchChem Technical Support Team. Date: April 2026
2-Methoxy-D-homophenylalanine: Comprehensive Safety, Handling, and Disposal Guide
2-Methoxy-D-homophenylalanine is a non-proteinogenic (unnatural) amino acid derivative widely utilized in the synthesis of advanced peptide therapeutics, peptidomimetics, and antibody-drug conjugates (ADCs). The incorporation of D-amino acids and methoxy-substituted aromatic rings enhances proteolytic stability and receptor binding affinity in drug candidates[1]. However, the exact properties that make this compound biologically valuable—namely, its resistance to natural enzymatic degradation—also dictate strict operational and disposal protocols to prevent environmental persistence.
This guide provides researchers and laboratory managers with authoritative, step-by-step procedures for the safe handling, experimental application, and regulatory-compliant disposal of 2-Methoxy-D-homophenylalanine.
Chemical Profile & Hazard Assessment
Before initiating any workflow, personnel must review the chemical profile in accordance with the OSHA Hazard Communication Standard (29 CFR 1910.1200)[2],[3]. While unnatural amino acids are generally not classified as highly toxic, they must be treated as potentially hazardous laboratory chemicals[4],[5].
Property / Parameter
Specification
Causality / Safety Implication
Chemical Name
2-Methoxy-D-homophenylalanine
D-configuration resists endogenous proteases.
Physical State
Solid (Crystalline Powder)
Prone to dust formation; poses an inhalation risk[4].
Solubility
Soluble in DMF, DMSO, dilute acids/bases
High mobility in aqueous environments if improperly discarded[5].
OSHA Hazard Class
Irritant (Skin/Eye/Respiratory)
Requires standard PPE (gloves, goggles, lab coat, N95/P100 mask for bulk powder)[3].
EPA RCRA Status
Unlisted (Evaluate per 40 CFR 262)
Must be disposed of via licensed chemical waste generator protocols[6].
Standard Operating Procedure (SOP): Handling & Experimental Workflow
When incorporating 2-Methoxy-D-homophenylalanine into a peptide chain via Solid-Phase Peptide Synthesis (SPPS), environmental controls and precise handling are critical to both experimental success and laboratory safety.
Step-by-Step SPPS Incorporation Protocol:
Preparation & Weighing: Weigh the compound inside a ductless weighing enclosure or fume hood to prevent aerosolization of the fine powder.
Validation: Ensure the analytical balance reads stable; fluctuating readings indicate air drafts that could disperse the hazardous powder into the breathing zone.
Activation: Dissolve the amino acid in a non-halogenated solvent, typically N,N-Dimethylformamide (DMF). Add coupling reagents (e.g., HATU) and a base (e.g., DIPEA).
Causality: DMF is chosen for its excellent solvation of protected amino acids and its swelling compatibility with polystyrene resins used in SPPS.
Coupling: Transfer the activated solution to the SPPS reactor containing the resin-bound peptide. Agitate at room temperature for 45-60 minutes.
Washing: Drain the reactor and wash the resin sequentially with DMF and Dichloromethane (DCM) to remove unreacted reagents.
Crucial Step: Collect these washes in dedicated, segregated liquid waste containers to prevent cross-contamination of waste streams (see Disposal section).
Standard Solid-Phase Peptide Synthesis (SPPS) workflow for unnatural amino acid incorporation.
Proper Disposal Procedures
Because 2-Methoxy-D-homophenylalanine is an unnatural, biologically stable molecule, it cannot be disposed of in standard municipal waste or down the drain. It must be managed under EPA 40 CFR 262 guidelines for hazardous waste generators[6],[7].
A. Solid Waste Disposal
Scope: Empty chemical vials, contaminated weighing paper, expired powder, and cleaved peptide resin.
Procedure: Place all solid waste into a puncture-resistant, leak-proof container lined with a heavy-duty plastic bag. Label clearly as "Non-Hazardous Chemical Solid Waste - Unnatural Amino Acid."
Causality: Incineration is the only acceptable endpoint. High-temperature incineration completely oxidizes the nitrogenous compound into CO2, H2O, and NOx, preventing the bioaccumulation of proteolytically stable D-amino acids in aquatic ecosystems[5],[8].
B. Liquid Waste Segregation
During SPPS, the amino acid will be dissolved in various solvents. Segregation is legally and chemically mandatory.
Non-Halogenated Waste: Solutions containing DMF, DMSO, or NMP. Collect in a red-coded or clearly marked "Non-Halogenated Organic Waste" carboy.
Halogenated Waste: Solutions containing DCM or TFA (Trifluoroacetic acid). Collect in a separate "Halogenated Organic Waste" carboy.
Causality: Halogenated solvents require specialized incineration scrubbers to capture hydrochloric and hydrofluoric acids generated during combustion. Mixing them with non-halogenated waste exponentially increases disposal costs and risks regulatory fines[9].
C. Spill Cleanup Protocol
In the event of a powder spill, execute the following self-validating protocol:
Isolate & Don PPE: Restrict access to the area. Don an N95/P100 respirator, safety goggles, and nitrile gloves[3].
Mechanical Collection: Do not use a standard vacuum, which will aerosolize the powder. Use a dedicated chemical spill shovel or damp paper towels to gently sweep up the solid[5].
Surface Decontamination: Wipe the area with a towel dampened with 70% ethanol or isopropanol to capture residual microscopic dust.
Validation: Perform a final visual inspection under bright, angled light to ensure no crystalline residue remains on the surface.
Disposal: Place all cleanup materials into the solid chemical waste container.
EPA-compliant waste segregation and disposal routing for unnatural amino acid workflows.
Environmental & Regulatory Compliance
To maintain a culture of safety and compliance, laboratories must adhere to federal guidelines:
OSHA 29 CFR 1910.1200: Ensure that the Safety Data Sheet (SDS) for 2-Methoxy-D-homophenylalanine is readily accessible to all personnel. All secondary containers (e.g., solutions made from the powder) must be labeled with the chemical name and primary hazard warnings[2],[10].
EPA 40 CFR 262: Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste. Even if 2-Methoxy-D-homophenylalanine is not explicitly listed on the EPA's P or U lists, its environmental persistence dictates that it must be handled as a regulated waste stream[4],[6].
References
D-Phenylalanine - SAFETY D
SAFETY DATA SHEET - Thermo Fisher Scientific. Thermo Fisher.
Unnatural Amino Acids Market Research Report 2034.
Development of Peptides for Enantioselective Hypervalent Iodine(III)
Halogen liquid wastes: Topics by Science.gov. Science.gov.
OSHA – 29 CFR 1910.
Hazard Communication Standard: Safety D
Hazard Communication Plan - Environmental Health & Safety. Texas Christian University.
